4-Cyanophenyl acetate

• CAS: 13031-41-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Cyanophenyl acetate

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Cyanophenyl acetate (CAS No. 13031-41-9), a versatile chemical intermediate. It is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this compound's properties, synthesis, and applications. This document moves beyond a simple data sheet to explain the causality behind experimental choices and provides actionable protocols, grounding its claims in authoritative references.

Core Identity and Physicochemical Properties

4-Cyanophenyl acetate, also known as 4-acetoxybenzonitrile, is an aromatic compound featuring both a nitrile (-C≡N) and an acetate ester (-OC(O)CH₃) functional group.[1][2] This bifunctionality makes it a valuable building block in organic synthesis. The nitrile group is a key precursor for various nitrogen-containing heterocycles and can influence the electronic properties of the molecule, while the acetate group can serve as a protecting group for the phenol or as a leaving group in substitution reactions.[3]

Table 1: Physicochemical Properties of 4-Cyanophenyl acetate

Property	Value	Source(s)
CAS Number	13031-41-9	[1][4]
Molecular Formula	C₉H₇NO₂	[1][4]
Molecular Weight	161.16 g/mol	[1][2]
Melting Point	57 °C	[2][5]
Boiling Point	149-150 °C at 14 Torr	[2]
Appearance	White to light yellow powder/crystal

| Synonyms | 4-Acetoxybenzonitrile, p-Cyanophenyl acetate |[1][2] |

Synthesis and Mechanistic Considerations

The most direct and common synthesis of 4-Cyanophenyl acetate is through the esterification of 4-cyanophenol. This reaction is typically achieved by acetylation using acetic anhydride or acetyl chloride, often in the presence of a base catalyst like pyridine or triethylamine.

The choice of an acid scavenger (base) is critical. It serves to neutralize the acidic byproduct (HCl or acetic acid), driving the equilibrium towards the product and preventing potential acid-catalyzed side reactions. Pyridine is often chosen as it can also act as a nucleophilic catalyst, forming a highly reactive acetylpyridinium intermediate that accelerates the reaction with the phenol.

Caption: General workflow for the synthesis of 4-Cyanophenyl acetate.

Spectroscopic Characterization

Accurate structural confirmation is paramount. The following spectroscopic signatures are characteristic of 4-Cyanophenyl acetate and are essential for its identification and purity assessment.

Table 2: Expected Spectroscopic Data

Technique	Feature	Expected Chemical Shift / Frequency	Rationale
¹H NMR	Methyl Protons (CH₃)	~2.3 ppm (singlet, 3H)	Protons of the acetyl group.
	Aromatic Protons	~7.3-7.8 ppm (multiplet, 4H)	Two sets of doublets (AA'BB' system) due to the para-substituted benzene ring.
¹³C NMR	Methyl Carbon (CH₃)	~21 ppm	Carbon of the acetyl group.
	Nitrile Carbon (C≡N)	~118 ppm	Characteristic shift for a nitrile carbon.
	Aromatic Carbons	~122-155 ppm	Four distinct signals for the aromatic carbons.
	Carbonyl Carbon (C=O)	~169 ppm	Typical chemical shift for an ester carbonyl carbon.
IR Spectroscopy	C≡N Stretch	2220-2240 cm⁻¹	Strong, sharp absorption characteristic of a nitrile.
	C=O Stretch	1750-1770 cm⁻¹	Strong absorption characteristic of a phenyl ester.

| Mass Spec. | Molecular Ion (M⁺) | m/z = 161.05 | Corresponds to the molecular weight of C₉H₇NO₂. |

Applications in Research and Drug Development

The utility of 4-Cyanophenyl acetate in advanced scientific applications stems from its distinct functional groups.

• Intermediate for Complex Syntheses: It serves as a readily available starting material. The ester can be hydrolyzed to reveal a phenolic hydroxyl group for further functionalization, while the nitrile can be reduced to an amine or hydrolyzed to a carboxylic acid, providing multiple pathways for molecular elaboration.[6]

• Role in Medicinal Chemistry: The cyanophenyl moiety is a recognized pharmacophore in modern drug design.[7] It can act as a hydrogen bond acceptor and its rigid, planar structure can facilitate specific interactions with biological targets. For instance, derivatives containing the 4-cyanophenyl group have been investigated as potent androgen receptor antagonists for applications in prostate cancer therapy.[8] The cyano group in these contexts often enhances binding affinity and improves the pharmacological profile of the molecule.[3]

• Enzyme Kinetics and Mechanistic Probes: Phenyl acetates, particularly those with electron-withdrawing groups like the cyano group, are excellent substrates for studying the kinetics of hydrolytic enzymes (esterases). The hydrolysis of the ester bond can be monitored spectrophotometrically by observing the release of 4-cyanophenol. This is analogous to the widespread use of 4-nitrophenyl acetate in enzyme assays.[9]

Key Reaction: Base-Catalyzed Hydrolysis

The saponification (base-catalyzed hydrolysis) of 4-Cyanophenyl acetate is a fundamental reaction that yields 4-cyanophenolate and acetate. This process is effectively irreversible because the final step involves an acid-base reaction where the liberated phenol (a weak acid) is deprotonated by the strong base, driving the reaction to completion.

Understanding this mechanism is crucial for controlling reaction conditions, whether the goal is to deprotect the phenol or to study the kinetics of the hydrolysis itself.

Caption: Key steps in the base-catalyzed hydrolysis of 4-Cyanophenyl acetate.

Safety and Handling

While specific toxicity data is limited, compounds of this class should be handled with care in a laboratory setting. Based on data for related compounds, appropriate precautions are necessary.

Table 3: Hazard Summary and Handling Precautions

Category	Information	Reference(s)
GHS Hazard Statements	Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), Harmful if inhaled (H332), May cause respiratory irritation (H335).	[10]
Personal Protective Equipment (PPE)	Safety goggles with side-shields, protective gloves (e.g., nitrile), lab coat. Use in a well-ventilated area or chemical fume hood.	[10][11]
Storage	Keep container tightly closed in a dry, well-ventilated place.	[12]

| Spill & Disposal | Avoid dust formation. Sweep up spills, place in a suitable container for disposal. Dispose of contents/container to an approved waste disposal plant. |[13] |

Experimental Protocols

Protocol 1: Synthesis of 4-Cyanophenyl acetate via Acetylation

• Objective: To synthesize 4-Cyanophenyl acetate from 4-cyanophenol.

• Causality: This protocol uses acetyl chloride for efficient acetylation. Pyridine acts as a catalyst and acid scavenger to drive the reaction to completion. Dichloromethane (DCM) is used as an inert solvent.

• Methodology:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 4-cyanophenol (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM.

  • Cool the mixture to 0 °C using an ice bath.

  • Add acetyl chloride (1.1 eq) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated aqueous NaHCO₃ (to remove excess acid), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization (e.g., from ethanol/water or hexanes/ethyl acetate) to obtain pure 4-Cyanophenyl acetate.

Protocol 2: Sample Preparation for NMR Characterization

• Objective: To prepare a sample of synthesized 4-Cyanophenyl acetate for ¹H and ¹³C NMR analysis.

• Causality: Deuterated chloroform (CDCl₃) is a standard solvent for non-polar to moderately polar organic compounds and typically does not obscure key signals. Tetramethylsilane (TMS) provides a zero reference point for accurate chemical shift determination.

• Methodology:

  • Accurately weigh 10-20 mg of the purified, dry product.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

  • Transfer the solution to a clean, dry NMR tube.

  • Cap the tube and ensure the solution is homogeneous.

  • The sample is now ready for analysis in an NMR spectrometer.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet - Fmoc-Phe(4-CN)-OH. Retrieved from [Link]

• Stenutz, R. (n.d.). 4-cyanophenyl acetate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Innovating with Cyanophenyl Propionic Acid Derivatives in Peptide Therapeutics. Retrieved from [Link]

• SpectraBase. (n.d.). 4-CYANOPHENYL-2,3,4-TRI-O-ACETYL-1,5-DITHIO-D-RIBOPYRANOSIDE;ALPHA-ANOMER. Retrieved from [Link]

• Kararli, T. T., & Maren, T. H. (1986). Hydrolysis of 4-nitrophenyl acetate catalyzed by carbonic anhydrase III from bovine skeletal muscle. PubMed. Retrieved from [Link]

• ERIC. (2023). Spectroscopy Data for Undergraduate Teaching. Retrieved from [Link]

• ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure?. Retrieved from [Link]

• Google Patents. (n.d.). CN1532187A - Method and intermediate for preparing 4-cyano cyclohexane carboxylic acid.

• Reich, H. (2020). NMR Spectroscopy. University of Wisconsin. Retrieved from [Link]

• PubMed. (2012). Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists. Retrieved from [Link]

• PubMed. (2004). Synthesis and activity of 2-[4-(4-[3H]-2-cyanophenyl)piperazinyl]-N-(2,4,6-[3H]3-3-methylphenyl)acetamide: a selective dopamine D4 receptor agonist and radioligand. Retrieved from [Link]

• ResearchGate. (2025). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2022). Review on Computer-Aided Drug Design (CADD) Technique in Drug Discovery Researches and Solvent. Retrieved from [Link]

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4-Cyanophenyl acetate chemical properties

An In-depth Technical Guide to the Chemical Properties of 4-Cyanophenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyanophenyl acetate, also known by its systematic IUPAC name 4-(acetyloxy)benzonitrile, is a bifunctional organic molecule of significant interest in synthetic chemistry. It serves as a versatile intermediate, incorporating a reactive ester and a synthetically malleable nitrile group on a stable aromatic scaffold. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with a focus on its utility in research and development, particularly within the pharmaceutical sector.

Physicochemical and Structural Properties

4-Cyanophenyl acetate is a white to off-white solid at room temperature. Its structure consists of a phenyl ring para-substituted with a cyano (-C≡N) group and an acetate (-OCOCH₃) group. This arrangement provides two distinct sites for chemical modification, making it a valuable building block for more complex molecules.

Property	Value	Source(s)
CAS Number	13031-41-9	[1]
Molecular Formula	C₉H₇NO₂	[2]
Molecular Weight	161.16 g/mol	[2]
Melting Point	57 °C	[2]
Boiling Point	149-150 °C (at 14 Torr)	[2]
IUPAC Name	4-(acetyloxy)benzonitrile	N/A
Synonyms	p-Acetoxybenzonitrile, 4-Acetoxybenzonitrile	[1][2]

Structural Diagram:

Caption: Chemical structure of 4-Cyanophenyl acetate.

Synthesis of 4-Cyanophenyl Acetate

The most direct and common synthesis of 4-cyanophenyl acetate is through the esterification of its precursor, 4-hydroxybenzonitrile (also known as 4-cyanophenol). This reaction is a standard acetylation of a phenolic hydroxyl group.

Causality of Experimental Design:

The chosen method utilizes acetic anhydride as the acetylating agent and pyridine as both a solvent and a basic catalyst.[3] Pyridine serves a crucial role: it activates the acetic anhydride for nucleophilic attack and neutralizes the acetic acid byproduct, driving the reaction to completion.[3] The workup procedure is designed to remove excess reagents and byproducts effectively. An initial quench with methanol consumes any remaining acetic anhydride. Subsequent washes with dilute acid (to remove pyridine), saturated sodium bicarbonate (to remove acetic acid), and brine ensure the isolation of a pure product.

Experimental Protocol: Acetylation of 4-Hydroxybenzonitrile

Caption: Workflow for the synthesis of 4-cyanophenyl acetate.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 4-hydroxybenzonitrile (1.0 equivalent) in anhydrous pyridine (5-10 mL per gram of starting material) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Addition of Reagent: Cool the solution to 0 °C using an ice-water bath. Add acetic anhydride (1.5 equivalents) dropwise to the stirred solution.[4]

• Reaction: Allow the mixture to warm to room temperature and stir until the reaction is complete. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material.[3]

• Quench: Carefully add methanol to the reaction mixture to quench any unreacted acetic anhydride.

• Work-up: Remove the pyridine and other volatiles under reduced pressure. Dissolve the residue in ethyl acetate. Wash the organic layer sequentially with 1 M HCl (to remove residual pyridine), saturated aqueous NaHCO₃, and brine.[4]

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 4-cyanophenyl acetate can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final product as a crystalline solid.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of 4-cyanophenyl acetate. The key features in IR, ¹³C NMR, and ¹H NMR are outlined below.

Spectroscopic Data of 4-Cyanophenyl Acetate
Infrared (IR) Spectroscopy	The IR spectrum provides clear evidence for the key functional groups. A strong, sharp absorption band is observed around 2230 cm⁻¹ , characteristic of the C≡N (nitrile) stretch. Another prominent feature is the strong carbonyl (C=O) stretch of the acetate group, appearing around 1760 cm⁻¹ . The presence of C-O stretching bands between 1200-1100 cm⁻¹ further confirms the ester functionality.
¹³C Nuclear Magnetic Resonance (NMR)	The ¹³C NMR spectrum shows distinct signals for each carbon environment. The nitrile carbon appears around 118 ppm , while the carbonyl carbon of the acetate is observed further downfield at approximately 169 ppm . The aromatic carbons show signals in the typical range of 120-155 ppm, and the methyl carbon of the acetate group gives a signal around 21 ppm .
¹H Nuclear Magnetic Resonance (NMR)	(Note: The following is a predicted spectrum based on established principles, as citable experimental data is not readily available. This prediction is highly reliable due to the simple and well-understood nature of the molecule.) The ¹H NMR spectrum is expected to be simple and highly informative. A singlet integrating to three protons will appear upfield, around 2.3 ppm , corresponding to the methyl protons of the acetate group. The aromatic region will display a classic AA'BB' splitting pattern characteristic of a 1,4-disubstituted benzene ring. Two doublets are expected: one around 7.3 ppm for the two protons ortho to the acetate group, and another further downfield around 7.7 ppm for the two protons ortho to the electron-withdrawing cyano group.

Chemical Reactivity

The reactivity of 4-cyanophenyl acetate is dominated by its two functional groups: the ester and the nitrile. This dual reactivity allows for selective transformations, making it a strategic intermediate in multi-step syntheses.

Caption: Key reaction pathways for 4-cyanophenyl acetate.

Ester Hydrolysis

The acetate group is susceptible to hydrolysis under both acidic and basic conditions to yield 4-hydroxybenzonitrile. This reaction is often intentionally performed to deprotect the phenolic hydroxyl group after the nitrile has been used in a synthetic step where a free phenol would be incompatible. The kinetics of hydrolysis for similar aryl esters, such as p-nitrophenyl acetate, have been extensively studied and show a dependence on pH.[5]

Nitrile Group Reactions

The cyano group can undergo a variety of transformations, providing access to different functionalities.

• Hydrolysis: Under strongly acidic conditions (e.g., concentrated sulfuric acid), the nitrile can be hydrolyzed to a primary amide, forming 4-acetoxybenzamide.[6] Subsequent hydrolysis of the ester would yield 4-hydroxybenzamide. The rate of nitrile hydrolysis is influenced by the electronic nature of the other substituents on the ring.[6]

• Reduction: The nitrile can be reduced to a primary amine using powerful reducing agents like lithium aluminum hydride (LiAlH₄). This reaction would produce 4-(aminomethyl)phenyl acetate. This transformation is valuable for introducing a flexible aminomethyl linker.

• Cycloadditions: The nitrile group can participate in cycloaddition reactions to form various heterocyclic rings, a common strategy in medicinal chemistry.

Applications in Research and Drug Development

4-Cyanophenyl acetate is primarily used as an intermediate in organic synthesis. The cyanophenyl moiety is a key structural feature in various functional materials and pharmacologically active compounds.

• Precursor to Pharmaceutical Scaffolds: While direct use of 4-cyanophenyl acetate is not widely documented, its hydrolysis product, 4-hydroxybenzonitrile, is a known intermediate in the synthesis of pharmaceuticals, dyes, and pesticides.[1] The cyanophenyl motif itself is found in compounds designed as acetylcholinesterase (AChE) inhibitors for the potential treatment of Alzheimer's disease and in androgen receptor antagonists for prostate cancer therapy.[7]

• Intermediate for Bio-conjugation: The molecule can be used to introduce a protected phenol group. The nitrile can be converted to other functionalities, and subsequent deprotection of the phenol allows for conjugation to biomolecules or surfaces.

• Materials Science: The rigid, polar structure of the cyanophenyl group is a common feature in liquid crystal molecules. While 4-cyanophenyl acetate itself is not a liquid crystal, it serves as a building block for more complex structures in this field.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-cyanophenyl acetate is not widely available. However, based on the known hazards of structurally similar compounds, such as methyl (4-cyanophenyl)acetate, the following precautions are advised.[8]

• Hazards: The compound is expected to be harmful if swallowed or inhaled, and to cause skin and serious eye irritation.[8]

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[8]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of eye contact, rinse cautiously with water for several minutes. If on skin, wash with plenty of soap and water. If inhaled, move to fresh air. If swallowed, rinse mouth and seek immediate medical attention.[8]

References

The following list consolidates authoritative sources used in this guide. URLs are provided for verification.

[9] Environmental Protection Agency. Safety data sheet. [Link]

[2] The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

[10] Organic Syntheses Procedure. via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of. [Link]

[11] PubMed. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. [Link]

[4] ResearchGate. (PDF) Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. [Link]

[12] Mendeley Data. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate. [Link]

[13] University of Wisconsin - Madison. NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. [Link]

EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

BMRB. bmse000284 Benzonitrile at BMRB. [Link]

[5] PubMed. Hydrolysis of 4-nitrophenyl acetate catalyzed by carbonic anhydrase III from bovine skeletal muscle. [Link]

ResearchGate. Burst-phase kinetics for the hydrolysis of the 4-AMC- functionalized... [Link]

[3] ResearchGate. How can I get acetylation with acetic anhydride and prydine? [Link]

MDPI. Quinazolin-4-one/3-cyanopyridin-2-one Hybrids as Dual Inhibitors of EGFR and BRAFV600E: Design, Synthesis, and Antiproliferative Activity. [Link]

Google Patents. US3585233A - Process for the preparation of hydroxybenzonitriles.

Preprints.org. The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. [Link]

[6] Zeitschrift für Naturforschung. Substituent Effects on the Hydrolysis of p-Substituted Benzonitriles in Sulfuric Acid Solutions at (25.0± 0.1). [Link]

[7] PubMed. Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists. [Link]

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A Comprehensive Technical Guide to the Synthesis of 4-Cyanophenyl Acetate from 4-Cyanophenol

Abstract

This technical guide provides an in-depth exploration of the synthesis of 4-cyanophenyl acetate, a valuable intermediate in the development of pharmaceuticals and advanced materials. The acetylation of 4-cyanophenol is a fundamental yet nuanced organic transformation. This document elucidates the underlying reaction mechanism, provides a field-proven experimental protocol, and addresses critical safety and handling considerations. Designed for researchers, chemists, and drug development professionals, this guide synthesizes theoretical principles with practical, actionable insights to ensure a successful and reproducible synthesis.

Introduction: Significance of 4-Cyanophenyl Acetate

4-Cyanophenol and its derivatives are crucial building blocks in organic synthesis. The target molecule, 4-cyanophenyl acetate, serves as a key intermediate in the manufacturing of various fine chemicals, including liquid crystals, pharmaceuticals, and pesticides.[1] The introduction of an acetate group via acetylation modifies the reactivity and physical properties of the parent phenol, primarily by protecting the hydroxyl group.[2][3] This transformation is a classic example of esterification, a cornerstone reaction in organic chemistry.[3] Understanding the principles governing this synthesis is essential for professionals engaged in medicinal chemistry and material science.

Reaction Mechanism: The Role of Catalysis in Esterification

The synthesis of 4-cyanophenyl acetate is achieved through the acetylation of 4-cyanophenol using an acetylating agent, most commonly acetic anhydride. While this reaction can proceed without a catalyst, the rate is often impractically slow. Phenols are less nucleophilic than alcohols, necessitating the use of a catalyst to facilitate the reaction.[4][5]

A tertiary amine base, such as pyridine, is frequently employed as a catalyst.[6][7] The role of pyridine is twofold:

• Nucleophilic Catalyst: Pyridine attacks the electrophilic carbonyl carbon of acetic anhydride, forming a highly reactive N-acetylpyridinium ion intermediate. This intermediate is significantly more electrophilic than acetic anhydride itself, making it more susceptible to nucleophilic attack by the phenoxide.

• Brønsted Base: Pyridine deprotonates the weakly acidic 4-cyanophenol to form the 4-cyanophenoxide ion. This phenoxide is a much stronger nucleophile than the neutral phenol. Pyridine also serves to neutralize the acetic acid byproduct generated during the reaction, driving the equilibrium towards the product.[8]

The overall mechanism is a nucleophilic acyl substitution, as detailed in the diagram below.

Caption: Reaction mechanism for the pyridine-catalyzed acetylation of 4-cyanophenol.

Detailed Experimental Protocol

This protocol outlines a reliable method for the laboratory-scale synthesis of 4-cyanophenyl acetate. The procedure has been designed for high yield and purity.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Grade
4-Cyanophenol	119.12	>98%
Acetic Anhydride	102.09	Reagent Grade
Pyridine	79.10	Anhydrous
Ethyl Acetate	88.11	ACS Grade
Saturated Sodium Bicarbonate (aq)	N/A	Laboratory Grade
Brine (Saturated NaCl aq)	N/A	Laboratory Grade
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	Anhydrous

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-cyanophenol (e.g., 5.0 g, 42.0 mmol).

  • Add anhydrous pyridine (e.g., 10 mL, ~3 eq). The pyridine acts as both the catalyst and the solvent.

  • Stir the mixture at room temperature until the 4-cyanophenol is fully dissolved.

• Addition of Acetylating Agent:

  • Cool the flask in an ice-water bath to 0 °C. This is crucial to control the exothermic nature of the reaction upon adding the anhydride.

  • Add acetic anhydride (e.g., 4.8 mL, 50.4 mmol, 1.2 eq) dropwise to the stirred solution over 10-15 minutes using a dropping funnel. Maintain the internal temperature below 10 °C.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Let the reaction stir for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the 4-cyanophenol starting material.

• Work-up and Extraction:

  • Upon completion, cool the reaction mixture again in an ice bath and carefully quench by slowly adding 50 mL of cold deionized water.

  • Transfer the mixture to a separatory funnel and add 50 mL of ethyl acetate. Shake vigorously and allow the layers to separate.

  • Extract the aqueous layer with another 25 mL portion of ethyl acetate.

  • Combine the organic layers.[9]

• Washing and Purification:

  • Wash the combined organic layer sequentially with:

    • 50 mL of 1 M HCl (to remove pyridine). Repeat if necessary.

    • 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.[9]

    • 50 mL of brine to remove residual water.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[10]

• Final Product Isolation:

  • The resulting crude product, typically a solid, can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield pure 4-cyanophenyl acetate as a white solid.[9]

Quantitative Summary

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
4-Cyanophenol	119.12	5.0 g	42.0	1.0
Acetic Anhydride	102.09	4.8 mL (5.2 g)	50.4	1.2
Pyridine	79.10	10 mL (9.8 g)	124.0	~3.0
Product (Theoretical)	161.16	6.77 g	42.0	1.0

Safety and Handling Precautions

All experimental work must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-Cyanophenol: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[11][12][13][14] Avoid inhalation of dust and contact with skin and eyes.[11]

• Acetic Anhydride: Flammable liquid and vapor. Harmful if swallowed and fatal if inhaled. Causes severe skin burns and eye damage.[15] It is a lachrymator and reacts violently with water. Handle with extreme care.

• Pyridine: A toxic and flammable liquid with a strong, unpleasant odor.[7][8] Its high boiling point can make complete removal challenging.[7] Ensure the rotary evaporator is placed in a fume hood.

Overall Synthesis Workflow

The entire process, from initial setup to final product characterization, is summarized in the following workflow diagram.

Caption: Step-by-step workflow for the synthesis and purification of 4-cyanophenyl acetate.

Characterization of 4-Cyanophenyl Acetate

To confirm the identity and purity of the synthesized product, the following analytical methods are recommended:

• ¹H-NMR Spectroscopy: Expect characteristic peaks for the aromatic protons and the singlet for the acetyl methyl protons (typically around δ 2.3 ppm).

• ¹³C-NMR Spectroscopy: Look for the carbonyl carbon of the ester (around δ 169 ppm), the nitrile carbon, and the distinct aromatic carbons.

• FT-IR Spectroscopy: Key signals include a strong carbonyl (C=O) stretch for the ester group (around 1760 cm⁻¹) and the nitrile (C≡N) stretch (around 2230 cm⁻¹).

• Melting Point: The literature melting point can be used as an indicator of purity.

References

• Bonner, T. G., & McNamara, P. (1968). The pyridine-catalysed acetylation of phenols and alcohols. Journal of the Chemical Society B: Physical Organic, 795.

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• Vedantu. (n.d.). What is the role of pyridine in the acylation of a class 12 chemistry CBSE. [Link]

• Filo. (2025). Reactions of Phenol Acylation of Phenols Halogenation Carboxylation of.... [Link]

• MDPI. (2018). Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. [Link]

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• National Institutes of Health. (2019). Investigations on 2-(4-Cyanophenylamino) acetic acid by FT-IR,FT-Raman, NMR and UV-Vis spectroscopy, DFT (NBO, HOMO-LUMO, MEP and Fukui function) and molecular docking studies. [Link]

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A Comprehensive Spectroscopic Analysis of 4-Cyanophenyl Acetate

Introduction

4-Cyanophenyl acetate (4-CPA), also known as 4-acetoxybenzonitrile, is an organic compound featuring a nitrile and an ester functional group attached to a benzene ring. Its chemical structure makes it a valuable intermediate in the synthesis of pharmaceuticals and liquid crystals. Accurate structural elucidation and purity assessment are critical for its application in these fields. This technical guide provides an in-depth analysis of 4-cyanophenyl acetate using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will explore the theoretical basis for the spectral features and provide field-proven protocols for data acquisition, ensuring a self-validating approach to characterization.

Molecular and Physicochemical Properties

A foundational understanding of the molecule's basic properties is essential before delving into its spectroscopic data.

Property	Value	Source
Chemical Formula	C₉H₇NO₂	[1]
Molecular Weight	161.16 g/mol	[1]
CAS Number	13031-41-9	[2]
Appearance	White to off-white solid	N/A
Canonical SMILES	CC(=O)OC1=CC=C(C=C1)C#N	[1]

Below is the chemical structure of 4-cyanophenyl acetate with atom numbering for unambiguous NMR assignments.

Caption: Molecular structure of 4-cyanophenyl acetate with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 10-15 mg of 4-cyanophenyl acetate in approximately 0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Obtain the proton spectrum using a standard pulse sequence. Key parameters include a spectral width of 12 ppm, a relaxation delay of 2 seconds, and an acquisition time of 4 seconds.

• ¹³C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 220 ppm) and a longer acquisition time are typically required to achieve a good signal-to-noise ratio.

¹H NMR Spectral Data and Interpretation

The proton NMR spectrum provides information on the number of distinct proton environments, their electronic environment (chemical shift), and their neighboring protons (splitting pattern).

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality and Insights
~7.70	Doublet (d)	2H	H-3, H-5	These protons are adjacent to the electron-withdrawing nitrile group (-CN), which deshields them, causing a downfield shift. They appear as a doublet due to coupling with H-2 and H-6.
~7.25	Doublet (d)	2H	H-2, H-6	These protons are adjacent to the electron-donating acetate group (-OCOCH₃), which shields them relative to H-3/H-5. They appear as a doublet due to coupling with H-3 and H-5.
~2.32	Singlet (s)	3H	H-10	The three methyl protons are chemically equivalent and have no adjacent protons, resulting in a singlet. Their position is characteristic of a methyl group attached to a carbonyl carbon.

The characteristic AA'BB' splitting pattern of the aromatic region (two doublets) is a hallmark of a 1,4-disubstituted benzene ring, confirming the para substitution pattern of the nitrile and acetate groups.

¹³C NMR Spectral Data and Interpretation

The carbon NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment	Causality and Insights
~168.5	C-8 (C=O)	The carbonyl carbon of the ester is significantly deshielded and appears far downfield, which is a characteristic chemical shift for this functional group.[3]
~154.0	C-1	This quaternary carbon is attached to the electronegative oxygen of the ester group, causing a downfield shift.
~134.0	C-3, C-5	These carbons are part of the aromatic ring and are deshielded by the adjacent nitrile group.
~122.5	C-2, C-6	These carbons are shielded relative to C-3/C-5 due to the electron-donating effect of the acetate group.
~118.0	C-11 (-CN)	The carbon of the nitrile group has a characteristic chemical shift in this region.
~110.0	C-4	This quaternary carbon is attached to the nitrile group. Its chemical shift is influenced by the strong electron-withdrawing nature of the cyano functionality.
~21.0	C-10 (-CH₃)	The methyl carbon of the acetate group is highly shielded and appears upfield, typical for an aliphatic sp³-hybridized carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding a small amount of 4-cyanophenyl acetate with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, for a rapid analysis, a spectrum can be acquired using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Scan the sample over the mid-infrared range (4000-400 cm⁻¹). A background spectrum of air (or the empty ATR crystal) should be collected and subtracted from the sample spectrum.

IR Spectral Data and Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~3100-3000	C-H Stretch	Aromatic C-H	The presence of absorptions above 3000 cm⁻¹ is indicative of C-H bonds on an sp²-hybridized carbon, confirming the aromatic ring.[4]
~2230	C≡N Stretch	Nitrile	This sharp, strong absorption is highly characteristic of a nitrile functional group and is a key diagnostic peak for this molecule.
~1765	C=O Stretch	Ester (Carbonyl)	The strong absorption at this frequency is definitive for the carbonyl group of the phenyl acetate ester. Its position is higher than that of an aliphatic ester due to the electronic effect of the aromatic ring.
~1200 & ~1165	C-O Stretch	Ester (C-O)	Esters typically show two C-O stretching bands. These bands confirm the presence of the C-O single bonds within the ester linkage.
~1600 & ~1480	C=C Stretch	Aromatic Ring	These absorptions are characteristic of the carbon-carbon double bond stretching within the benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Furthermore, the fragmentation pattern gives valuable clues about the molecule's structure.

Experimental Protocol: MS Data Acquisition

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization: Use Electron Ionization (EI) at 70 eV. This high-energy method induces reproducible fragmentation, which is excellent for structural analysis.

• Analysis: Analyze the resulting ions using a quadrupole or time-of-flight (TOF) mass analyzer.

MS Spectral Data and Fragmentation Analysis

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the intact molecule and several fragment ion peaks.

m/z (mass-to-charge)	Proposed Fragment	Identity	Significance
161	[C₉H₇NO₂]⁺	Molecular Ion (M⁺)	This peak confirms the molecular weight of the compound (161.16 g/mol ).[1]
119	[M - C₂H₂O]⁺	4-Cyanophenol ion	The most characteristic fragmentation is the loss of a neutral ketene molecule (CH₂=C=O, 42 Da) from the molecular ion. This is a classic fragmentation pathway for phenyl acetates.[5]
91	[C₆H₄N]⁺	Cyanophenyl cation	Subsequent loss of carbon monoxide (CO, 28 Da) from the m/z 119 fragment.
43	[C₂H₃O]⁺	Acetyl cation	Cleavage of the ester C-O bond results in the stable acetyl cation, [CH₃CO]⁺. This is often a prominent peak in the spectra of acetate esters.[5]

The fragmentation pathway can be visualized as follows:

Caption: Key fragmentation pathways for 4-cyanophenyl acetate under EI-MS.

Integrated Spectroscopic Analysis and Conclusion

The structural elucidation of 4-cyanophenyl acetate is a clear example of the synergy between different spectroscopic methods.

• Mass Spectrometry establishes the molecular mass as 161 Da.

• IR Spectroscopy confirms the presence of the key functional groups: a nitrile (2230 cm⁻¹), an ester carbonyl (1765 cm⁻¹), and an aromatic ring (3100-3000 cm⁻¹).

• ¹³C NMR confirms the carbon skeleton, showing 7 unique carbon environments (with two pairs of equivalent aromatic carbons) consistent with the proposed structure.

• ¹H NMR provides the final and most definitive proof of the 1,4-disubstitution pattern on the aromatic ring through the characteristic pair of doublets, and confirms the presence of the acetate methyl group.

Collectively, these techniques provide an unambiguous and self-validating confirmation of the structure of 4-cyanophenyl acetate. This guide outlines the standard, reliable methodologies that form the bedrock of chemical characterization for researchers and professionals in drug development and materials science.

References

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An In-depth Technical Guide to the Solubility of 4-Cyanophenyl Acetate in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 4-cyanophenyl acetate, a crucial parameter for researchers, scientists, and professionals in drug development and chemical synthesis. Understanding the solubility of this compound is paramount for its effective use in reaction chemistry, formulation, and purification processes.

Introduction to 4-Cyanophenyl Acetate and its Scientific Significance

4-Cyanophenyl acetate is an organic compound featuring both a cyano and an acetate functional group attached to a benzene ring. This unique combination of a polar cyano group and a moderately polar ester group imparts specific physicochemical properties that dictate its behavior in various solvent systems. In the realm of pharmaceutical and materials science, precise knowledge of a compound's solubility is a critical first step in process development, enabling the rational selection of solvents for synthesis, crystallization, and formulation. A thorough understanding of these properties can prevent costly and time-consuming trial-and-error approaches.

Physicochemical Properties of 4-Cyanophenyl Acetate

A foundational understanding of the physical and chemical properties of 4-cyanophenyl acetate is essential for predicting and explaining its solubility. These properties provide insights into the intermolecular forces at play between the solute and potential solvents.

Property	Value	Reference
Molecular Formula	C₉H₇NO₂	[1][2]
Molecular Weight	161.16 g/mol	[1][2]
Melting Point	57 °C	[1][2]
Appearance	Solid	[3]

The presence of the electron-withdrawing cyano group and the polar acetate group suggests that 4-cyanophenyl acetate is a polar molecule. The melting point of 57 °C indicates that it is a solid at room temperature, and the energy required to break its crystal lattice forces will be a key factor in its dissolution.

Theoretical Principles Governing Solubility

The solubility of an organic compound is governed by the principle of "like dissolves like," which states that substances with similar polarities are more likely to be soluble in one another.[4][5][6][7] This is a result of the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.

The key intermolecular forces at play for 4-cyanophenyl acetate include:

• Dipole-dipole interactions: Arising from the polar C-O, C=O, and C≡N bonds.

• London dispersion forces: Present in all molecules, and more significant with increasing molecular size.

Given its polar nature, 4-cyanophenyl acetate is expected to be more soluble in polar organic solvents and less soluble in nonpolar solvents.

Anticipated Solubility Profile of 4-Cyanophenyl Acetate

• Methyl (4-cyanophenyl)acetate , a close analog, is reported to be soluble in chloroform (CHCl₃), tetrahydrofuran (THF), and dioxane.[8]

• Ethyl 2-(4-cyanophenyl)acetate is soluble in organic solvents such as ethanol and ether, with limited solubility in water.[9]

Based on these observations and the principles of solubility, the following is a predicted solubility profile for 4-cyanophenyl acetate:

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High	These solvents have strong dipole moments that can effectively interact with the polar groups of 4-cyanophenyl acetate.
Polar Protic	Ethanol, Methanol	Moderate to High	The hydroxyl groups in these solvents can act as hydrogen bond donors and acceptors, though the primary interaction with 4-cyanophenyl acetate will be dipole-dipole.
Chlorinated	Dichloromethane, Chloroform	Moderate to High	These solvents have moderate polarity and are often good solvents for a wide range of organic compounds.[8]
Ethers	Tetrahydrofuran (THF), Diethyl ether	Moderate	Ethers have some polarity due to the C-O-C bond and can engage in dipole-dipole interactions.
Aromatic	Toluene, Benzene	Low to Moderate	These solvents are largely nonpolar but can have some interaction with the aromatic ring of 4-cyanophenyl acetate.
Nonpolar Aliphatic	Hexane, Cyclohexane	Low	The lack of polarity in these solvents makes them poor candidates for dissolving a polar compound like 4-cyanophenyl acetate.

Experimental Protocol for Determining Equilibrium Solubility

To obtain precise quantitative solubility data, a standardized experimental protocol should be followed. The equilibrium solubility method is a reliable and widely used technique.

Materials and Equipment

• 4-Cyanophenyl Acetate (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the equilibrium solubility determination process.

Caption: Workflow for Equilibrium Solubility Determination.

Step-by-Step Methodology

• Preparation: Add an excess amount of 4-cyanophenyl acetate to a series of vials, each containing a known volume of a different organic solvent. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Seal the vials and place them on an orbital shaker or with a magnetic stir bar in a temperature-controlled environment. Agitate the samples for a sufficient period (typically 24 to 48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For a more complete separation, centrifuge the vials at a high speed.

• Sampling: Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

• Dilution: Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a calibrated HPLC or UV-Vis spectrophotometry method to determine the concentration of 4-cyanophenyl acetate.

• Calculation: Calculate the solubility of 4-cyanophenyl acetate in the original solvent, taking into account the dilution factor.

Conclusion

The solubility of 4-cyanophenyl acetate is a critical parameter that influences its application in various scientific and industrial processes. Based on its molecular structure and the properties of similar compounds, it is predicted to have high solubility in polar aprotic and chlorinated solvents, moderate solubility in polar protic solvents and ethers, and low solubility in nonpolar aliphatic and aromatic solvents. For precise quantitative data, a rigorous experimental determination using the equilibrium solubility method is recommended. This guide provides the theoretical foundation and a practical framework for researchers to effectively work with 4-cyanophenyl acetate.

References

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• S.N.D.T. Women's University. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]

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Unraveling the Solid State: A Technical Guide to the Prospective Crystal Structure of 4-Cyanophenyl Acetate

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

4-Cyanophenyl acetate is a molecule of interest in organic synthesis and materials science, yet a definitive, publicly available crystal structure remains elusive. This technical guide addresses this knowledge gap by providing a comprehensive framework for its crystallographic analysis. While an experimental structure for 4-cyanophenyl acetate is not found in leading crystallographic databases, we will leverage the detailed structural analysis of a closely related compound, (4-cyanophenyl)methylene diacetate, as a blueprint. This document outlines the requisite experimental protocols, from synthesis and crystallization to single-crystal X-ray diffraction and structure refinement, thereby equipping researchers with the necessary methodology to determine the crystal structure of 4-cyanophenyl acetate. The guide emphasizes the causality behind experimental choices, ensuring a robust and reproducible approach to solid-state characterization.

Introduction: The Significance of Crystal Structure

The precise three-dimensional arrangement of molecules in a crystalline solid, known as the crystal structure, is fundamental to its physicochemical properties. For professionals in drug development and materials science, understanding the crystal structure is paramount. It governs critical parameters such as solubility, dissolution rate, stability, and bioavailability of active pharmaceutical ingredients (APIs), and dictates the optical and electronic properties of functional materials. 4-Cyanophenyl acetate (C₉H₇NO₂), also known as p-acetoxybenzonitrile, possesses functional groups—a nitrile and an acetate ester—that are common in diverse fields of chemical research.[1][2] The determination of its crystal structure would provide invaluable insights into its intermolecular interactions and potential for polymorphism, which is the ability of a substance to exist in multiple crystalline forms.

As of the latest searches of the Cambridge Structural Database (CSD) and other major crystallographic repositories, no entry for the single-crystal X-ray structure of 4-cyanophenyl acetate has been deposited. However, the crystal structure of the related compound, (4-cyanophenyl)methylene diacetate, has been reported, offering a valuable comparative model.[3] This guide will therefore delineate the established pathway for such a structural determination.

Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent growth of single crystals suitable for X-ray diffraction.

Synthesis of 4-Cyanophenyl Acetate

A common synthetic route to 4-cyanophenyl acetate involves the esterification of 4-cyanophenol with acetic anhydride or acetyl chloride.

Exemplary Protocol:

• To a solution of 4-cyanophenol in a suitable solvent (e.g., dichloromethane or pyridine), add an equimolar amount of acetic anhydride.

• The reaction can be catalyzed by a small amount of acid (e.g., sulfuric acid) or base (e.g., triethylamine).

• The reaction mixture is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, the product is isolated through standard workup procedures, which may include washing with aqueous solutions to remove unreacted starting materials and catalysts, followed by drying and removal of the solvent under reduced pressure.

• Purification is crucial and is often achieved by recrystallization or column chromatography to yield high-purity 4-cyanophenyl acetate.

Crystal Growth Methodologies

The growth of single crystals of sufficient size and quality is often the most challenging step. The choice of method is guided by the compound's solubility and thermal stability. For a compound like 4-cyanophenyl acetate, several techniques are viable:

• Slow Evaporation: This is the most common and straightforward method. A saturated solution of the compound in a suitable solvent or solvent mixture is prepared and left undisturbed in a loosely covered container. The slow evaporation of the solvent increases the concentration, leading to the formation of crystals. For a related compound, (4-cyanophenyl)methylene diacetate, colorless crystals were successfully obtained by the slow evaporation of an ethanol solution.[3]

• Solvent/Anti-Solvent Diffusion: This technique involves dissolving the compound in a "good" solvent and carefully layering a miscible "anti-solvent" in which the compound is poorly soluble. Diffusion of the anti-solvent into the solution reduces the solubility of the compound, promoting crystallization at the interface.

• Cooling Crystallization: A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled. The decrease in solubility with temperature can lead to the formation of high-quality crystals.

The selection of solvents is critical and often requires empirical screening. A good solvent for crystallization should exhibit moderate solubility for the compound and have a suitable boiling point for the chosen method.

Single-Crystal X-ray Diffraction: Visualizing the Molecular Architecture

Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining the atomic arrangement within a crystal. The process involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.

Data Collection

A suitable single crystal is mounted on a goniometer and placed in the X-ray beam of a diffractometer. The crystal is rotated, and a series of diffraction images are collected at different orientations. Key parameters for data collection, based on the analysis of (4-cyanophenyl)methylene diacetate, would include:[3]

Parameter	Typical Value/Instrument	Rationale
Radiation Source	Mo Kα (λ = 0.71073 Å) or Cu Kα	Molybdenum radiation is common for small organic molecules, providing good resolution.
Temperature	100 K or 293 K	Low temperatures (cryo-crystallography) are often used to minimize thermal motion of atoms, leading to a more precise structure. The diacetate was measured at 293 K.[3]
Data Collection Strategy	ω and φ scans	A combination of scans ensures that a complete and redundant dataset is collected over a large portion of the reciprocal space.

Structure Solution and Refinement

The collected diffraction data are processed to determine the unit cell dimensions and space group. The phase problem is then solved to obtain an initial model of the crystal structure. This model is subsequently refined to improve its agreement with the experimental data.

Workflow for Structure Determination:

Caption: Workflow for Single-Crystal X-ray Structure Determination.

The refinement process involves minimizing the difference between the observed and calculated structure factors. The quality of the final structure is assessed by figures of merit such as the R-factor (R1) and the weighted R-factor (wR2). For the (4-cyanophenyl)methylene diacetate structure, the final R-factor was 0.059, indicating a good fit between the model and the experimental data.[3]

Prospective Crystal Structure of 4-Cyanophenyl Acetate: An Analysis

In the absence of experimental data for 4-cyanophenyl acetate, we can draw parallels with the known structure of (4-cyanophenyl)methylene diacetate to anticipate its structural features.

Molecular Geometry

The 4-cyanophenyl acetate molecule consists of a planar phenyl ring substituted with a nitrile group and an acetate group. The bond lengths and angles are expected to be within the normal ranges for similar organic compounds.

Crystallographic Parameters

The crystallographic parameters for (4-cyanophenyl)methylene diacetate are presented below.[3] It is plausible that 4-cyanophenyl acetate would crystallize in a common space group for organic molecules, such as P2₁/c or P-1.

Parameter	(4-Cyanophenyl)methylene diacetate
Molecular Formula	C₁₂H₁₁NO₄
Molecular Weight	233.22
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.1389 (15)
b (Å)	20.919 (3)
c (Å)	7.7748 (10)
β (°)	115.531 (7)
Volume (ų)	1194.5 (3)
Z	4

Intermolecular Interactions

The crystal packing of 4-cyanophenyl acetate will be governed by a network of non-covalent interactions. The nitrile and acetate groups are key players in directing the supramolecular assembly. Potential interactions include:

• C-H···O Hydrogen Bonds: The acetyl methyl protons and the aromatic protons can act as weak hydrogen bond donors to the carbonyl and ester oxygen atoms of neighboring molecules. In the diacetate structure, molecules are linked into chains by C-H···O hydrogen bonds.[3]

• C-H···N Hydrogen Bonds: The aromatic protons can also interact with the nitrogen atom of the nitrile group.

• π-π Stacking: The planar phenyl rings may engage in π-π stacking interactions, further stabilizing the crystal lattice.

The interplay of these interactions will determine the overall packing motif and the resulting physical properties of the crystalline solid.

Conclusion and Future Directions

This technical guide has outlined the comprehensive methodology required for the determination of the crystal structure of 4-cyanophenyl acetate. While an experimentally determined structure is not currently available, the protocols for synthesis, crystallization, and single-crystal X-ray diffraction are well-established. The structural analysis of the closely related (4-cyanophenyl)methylene diacetate provides a valuable reference point for anticipating the molecular geometry and intermolecular interactions of 4-cyanophenyl acetate.

For researchers in drug development and materials science, obtaining the crystal structure of 4-cyanophenyl acetate is a crucial step in understanding its solid-state properties. The experimental determination of this structure would be a valuable contribution to the field and would enable a deeper understanding of its potential applications. It is hoped that this guide will serve as a practical resource for researchers undertaking this important work.

References

• Fu, Z.-Y., Ju, Y., & Xiong, R.-G. (2008). (4-Cyanophenyl)methylene diacetate. Acta Crystallographica Section E: Structure Reports Online, 64(5), o986. [Link]

• PubChem. (n.d.). 4-cyanophenyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Stenutz, R. (n.d.). 4-cyanophenyl acetate. The Stenutz Pages. Retrieved from [Link]

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• 2. 4-cyanophenyl acetate [stenutz.eu]
• 3. PubChemLite - 4-cyanophenyl acetate (C9H7NO2) [pubchemlite.lcsb.uni.lu]

An In-Depth Technical Guide to the Purity Analysis of 4-Cyanophenyl Acetate

Abstract

This technical guide provides a comprehensive framework for the robust purity analysis of 4-cyanophenyl acetate (4-CPA), a critical intermediate in the development of pharmaceuticals and advanced materials. Moving beyond rote procedural descriptions, this document elucidates the scientific rationale behind employing a multi-modal analytical strategy, ensuring the generation of a validated, high-confidence purity profile. We will explore the likely impurity landscape based on synthetic pathways and degradation kinetics. Core methodologies, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy, are detailed with an emphasis on the causality behind experimental choices. This guide is intended for researchers, analytical chemists, and quality control professionals who require a deep, actionable understanding of how to qualify and quantify this important chemical entity.

Introduction: The Analytical Imperative for 4-Cyanophenyl Acetate

4-Cyanophenyl acetate (CAS No: 13031-41-9, Formula: C₉H₇NO₂) is an aromatic ester containing both a nitrile and an acetate functional group.[1] This unique bifunctionality makes it a versatile building block in organic synthesis. Its applications range from being a precursor in agrochemicals to an intermediate in the synthesis of complex pharmaceutical agents where the cyanophenyl moiety is a key pharmacophore.

The efficacy, safety, and stability of any final product derived from 4-CPA are directly contingent on the purity of this starting material. Undetected impurities can lead to undesirable side reactions, lower yields, introduce toxicity, or compromise the structural integrity of the final molecule. Therefore, a rigorous and scientifically sound analytical strategy is not merely a quality control checkpoint but a foundational pillar of successful research and development. This guide outlines such a strategy, focusing on orthogonal methods to create a self-validating system for purity assessment.

The Impurity Profile: Anticipating Potential Contaminants

A robust analytical approach begins with a theoretical understanding of what impurities may be present. These can be broadly categorized as process-related impurities (from synthesis) and degradation products.

2.1. Process-Related Impurities

The most common synthesis of 4-cyanophenyl acetate involves the esterification of 4-cyanophenol with an acetylating agent like acetic anhydride or acetyl chloride in the presence of a base or acid catalyst. Based on this, the primary process-related impurities to anticipate are:

• 4-Cyanophenol: Unreacted starting material. Its higher polarity makes it a key analyte to separate from the final product.

• Acetic Acid: A common by-product of the reaction.

• Positional Isomers (2- and 3-cyanophenyl acetate): Arising from impurities in the 4-cyanophenol starting material.

• Residual Solvents: Such as ethyl acetate or toluene, which may be used during reaction and workup.[2]

Caption: Key potential impurities in 4-cyanophenyl acetate synthesis.

2.2. Degradation Products

4-Cyanophenyl acetate is an ester and is susceptible to hydrolysis, particularly in the presence of moisture, acid, or base.

• Primary Degradant: The primary degradation pathway is the hydrolysis of the ester bond, yielding 4-cyanophenol and acetic acid . This means that the key starting material is also the primary degradant, making its effective separation and quantification paramount.

Core Methodology I: Chromatographic Separation

Chromatography is the cornerstone of purity analysis, allowing for the physical separation of the main compound from its impurities. Employing two different chromatographic techniques with distinct separation mechanisms (orthogonality) provides a high degree of confidence in the results.

3.1. High-Performance Liquid Chromatography (HPLC)

HPLC is the premier technique for quantifying non-volatile and thermally sensitive organic molecules. A reversed-phase method is the logical choice for 4-cyanophenyl acetate, separating compounds primarily based on their polarity.

Expertise & Causality: We choose a reversed-phase (RP) C18 column because its non-polar stationary phase provides strong retention for the aromatic ring of 4-CPA while allowing the more polar impurity, 4-cyanophenol, to elute earlier. A gradient elution is employed to ensure that any late-eluting, non-polar impurities are effectively washed from the column, providing a clean baseline for subsequent injections. A UV detector is selected due to the strong chromophore of the cyanophenyl group, which allows for sensitive detection. A similar approach is effective for related compounds like 4-cyanophenyl octanoate.[3]

Experimental Protocol: RP-HPLC for Purity Determination

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 240 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~10 mg of 4-cyanophenyl acetate and dissolve in 10 mL of Acetonitrile.

Data Presentation: Expected Elution Profile

Compound	Expected Retention Time (min)	Rationale for Elution Order
Acetic Acid	~2-3	Highly polar, weakly retained.
4-Cyanophenol	~8-10	Polar due to the hydroxyl group, elutes before the product.
4-Cyanophenyl Acetate	~15-18	Less polar than 4-cyanophenol, more strongly retained.
Positional Isomers	~14-17	Similar polarity to the main peak, requires good resolution.

3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC is an orthogonal technique to HPLC, separating analytes based on their volatility and interaction with the stationary phase. It is particularly effective for identifying residual solvents and can serve as a confirmatory method for process impurities if they are sufficiently volatile and thermally stable.[4] Coupling with a Mass Spectrometer (MS) provides definitive identification based on mass-to-charge ratio and fragmentation patterns.[5][6]

Expertise & Causality: A mid-polarity column (e.g., 5% phenyl polysiloxane) is chosen as it provides good selectivity for aromatic compounds. The temperature program is designed to start at a low temperature to resolve volatile solvents and then ramp up to elute the higher-boiling analytes like 4-CPA. Electron Impact (EI) ionization is used as a standard, robust method that generates reproducible fragmentation patterns for library matching.[5]

Experimental Protocol: GC-MS for Impurity Identification

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Inlet Temperature: 250 °C, Split mode (e.g., 50:1).

• Oven Program:

  • Initial: 60 °C, hold for 2 min.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• MS Transfer Line: 280 °C.

• Ion Source: 230 °C (EI, 70 eV).

• Mass Range: 40-400 amu.

• Sample Preparation: Dissolve ~1 mg of sample in 1 mL of Dichloromethane.

Caption: Standard workflow for HPLC-based purity analysis.

Core Methodology II: Spectroscopic Confirmation

While chromatography separates, spectroscopy identifies. These techniques provide orthogonal data to confirm the identity of the main peak and can help characterize unknown impurities.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for unambiguous structure elucidation.[7] For purity analysis, it serves two purposes: confirming the identity of the bulk material and detecting impurities that have unique proton or carbon signals, often without needing a reference standard for the impurity itself.[8]

Expertise & Causality: ¹H NMR is used for primary structural confirmation. The aromatic region (7-8 ppm) will confirm the 1,4-disubstitution pattern, and the singlet around 2.3 ppm is characteristic of the acetyl methyl group. ¹³C NMR confirms the number of unique carbon atoms, with the nitrile and carbonyl carbons being highly diagnostic.

Expected Spectral Data (in CDCl₃)

• ¹H NMR:

  • ~7.7 ppm (d, 2H): Aromatic protons ortho to the nitrile group.

  • ~7.2 ppm (d, 2H): Aromatic protons ortho to the ester group.

  • ~2.3 ppm (s, 3H): Methyl protons of the acetate group.

• ¹³C NMR:

  • ~169 ppm: Ester carbonyl carbon (C=O).

  • ~153 ppm: Aromatic carbon attached to the oxygen.

  • ~134 ppm: Aromatic protons ortho to the nitrile.

  • ~123 ppm: Aromatic protons ortho to the ester.

  • ~118 ppm: Nitrile carbon (C≡N).

  • ~111 ppm: Aromatic carbon attached to the nitrile.

  • ~21 ppm: Methyl carbon of the acetate group.

4.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and cost-effective technique for confirming the presence of key functional groups.[9] While not a primary tool for quantification of trace impurities, it is excellent for identity confirmation and for detecting gross contamination or significant degradation (e.g., the appearance of a broad O-H stretch if the sample has hydrolyzed back to 4-cyanophenol).

Expertise & Causality: The analysis focuses on the unique vibrational frequencies of the nitrile and ester groups, which are the defining features of the molecule. The absence of a broad O-H band (typically ~3200-3500 cm⁻¹) is a strong indicator that the material has not undergone significant hydrolysis. The characteristic stretching of the nitrile group is a key identifier.[10]

Expected Characteristic Peaks

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
~2230	Nitrile (C≡N)	Stretch
~1760	Ester (C=O)	Stretch
~1600, ~1500	Aromatic Ring (C=C)	Stretch
~1200	Ester (C-O)	Stretch

Conclusion: A Validated, Multi-Pronged Strategy

The purity analysis of 4-cyanophenyl acetate demands more than a single analytical run. A robust, defensible purity value is achieved through an orthogonal combination of high-resolution separation techniques and structure-specific spectroscopic methods.

• Primary Quantification: A validated RP-HPLC method serves as the primary tool for quantifying purity and detecting polar impurities like 4-cyanophenol.

• Orthogonal Confirmation: GC-MS analysis provides confirmation and is the ideal method for identifying volatile impurities and residual solvents.

• Identity Verification: NMR and FTIR spectroscopy definitively confirm the chemical identity of the bulk material and can reveal structural information about unknown impurities.

By integrating these methodologies, a scientist can confidently establish the identity, purity, and impurity profile of 4-cyanophenyl acetate, ensuring its suitability for high-stakes applications in drug development and materials science.

References

• SIELC Technologies. (n.d.). Separation of 4-Cyanophenyl octanoate on Newcrom R1 HPLC column. Retrieved from [Link]

• Stenutz, R. (n.d.). 4-cyanophenyl acetate. Retrieved from [Link]

• Chemical Synthesis Database. (n.d.). (4-chlorophenyl)(cyano)methyl acetate. Retrieved from [Link]

• Jayabharathi, J., et al. (2019). Investigations on 2-(4-Cyanophenylamino) acetic acid by FT-IR,FT-Raman, NMR and UV-Vis spectroscopy, DFT (NBO, HOMO-LUMO, MEP and Fukui function) and molecular docking studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. Retrieved from [Link]

• ResearchGate. (n.d.). (a) ATR-FTIR spectra showing the cyanide stretching region of the... [Image]. Retrieved from [Link]

• The Scripps Center for Metabolomics and Mass Spectrometry. (2013). GC-MS. Retrieved from [Link]

• Clark, C. R., et al. (n.d.). GC-MS Evaluation of a Series of Acylated Derivatives of 3,4-Methylenedioxymethamphetamine. Retrieved from [Link]

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• 2. METHYL (4-CYANOPHENYL)ACETATE synthesis - chemicalbook [chemicalbook.com]
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• 4. masspec.scripps.edu [masspec.scripps.edu]
• 5. agilent.com [agilent.com]
• 6. scispace.com [scispace.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Investigations on 2-(4-Cyanophenylamino) acetic acid by FT-IR,FT-Raman, NMR and UV-Vis spectroscopy, DFT (NBO, HOMO-LUMO, MEP and Fukui function) and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Thermal Stability of 4-Cyanophenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of pharmaceutical sciences and materials research, a profound understanding of the thermal stability of chemical entities is not merely an academic exercise but a cornerstone of robust product development. The thermal behavior of a compound dictates its shelf-life, processing parameters, and ultimately, its safety and efficacy. This guide provides an in-depth exploration of the thermal stability of 4-cyanophenyl acetate, a molecule of interest due to its bifunctional nature, incorporating both a cyano and an acetate moiety. While direct and extensive literature on the thermal analysis of this specific compound is nascent, this document, authored from the perspective of a Senior Application Scientist, synthesizes foundational chemical principles, data from analogous structures, and established analytical methodologies to present a predictive and practical understanding of its thermal characteristics. We will delve into the theoretical underpinnings of its decomposition, provide detailed experimental protocols for its analysis, and interpret the anticipated data, thereby offering a comprehensive resource for professionals in the field.

Introduction to the Thermal Stability of 4-Cyanophenyl Acetate

4-Cyanophenyl acetate (CAS 13031-41-9) is an aromatic compound featuring a phenyl ring substituted with a cyano group at the para position and an acetate group. Its molecular structure suggests a potential for complex thermal degradation pathways, influenced by the interplay of the ester and nitrile functionalities. Understanding its thermal stability is critical for applications where the molecule might be subjected to elevated temperatures, such as in melt processing of polymers, formulation of pharmaceuticals, or as an intermediate in chemical syntheses conducted at high temperatures.

This guide will systematically deconstruct the factors influencing the thermal stability of 4-cyanophenyl acetate, providing a predictive framework for its behavior under thermal stress.

Theoretical Background: Potential Thermal Decomposition Pathways

The thermal decomposition of 4-cyanophenyl acetate is likely to be initiated at the ester linkage, which is generally the most thermally labile part of the molecule. Based on established decomposition mechanisms of similar compounds, two primary pathways can be postulated:

Pathway A: Concerted Ester Pyrolysis

Drawing parallels with the thermal decomposition of phenyl acetate, a primary and highly probable pathway for 4-cyanophenyl acetate is a concerted, non-radical elimination reaction. This process is thought to proceed through a six-membered cyclic transition state, leading to the formation of 4-cyanophenol and ketene. This is a well-documented mechanism for the pyrolysis of aryl esters.[1]

Diagram of Proposed Decomposition Pathway A

Caption: Proposed concerted pyrolysis of 4-cyanophenyl acetate.

Pathway B: Radical-Mediated Decomposition

At higher temperatures, or in the presence of radical initiators, a radical-based decomposition mechanism may become significant. This would likely involve the homolytic cleavage of the ester C-O bond, generating a 4-cyanophenoxy radical and an acetyl radical. These highly reactive species would then undergo a cascade of further reactions, such as hydrogen abstraction, decarboxylation, and recombination, leading to a more complex mixture of decomposition products.

The Role of the Cyano Group

The benzonitrile moiety is known for its high thermal stability, with decomposition typically occurring above 400-550°C.[2] Therefore, it is anticipated that the initial decomposition steps of 4-cyanophenyl acetate will not directly involve the cyano group. However, the strong electron-withdrawing nature of the cyano group can influence the electronic environment of the phenyl ring and the ester linkage, potentially affecting the kinetics of the decomposition reaction compared to unsubstituted phenyl acetate.

Experimental Protocols for Thermal Analysis

To experimentally determine the thermal stability of 4-cyanophenyl acetate, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the principle techniques of choice.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is ideal for determining the decomposition temperature, the number of decomposition steps, and the residual mass.

Experimental Workflow for TGA

Caption: Step-by-step workflow for TGA analysis.

Causality Behind Experimental Choices:

• Sample Mass (5-10 mg): This mass is optimal to ensure a detectable mass change without causing issues with heat transfer within the sample.

• Inert Atmosphere (Nitrogen): An inert atmosphere is crucial to study the inherent thermal stability of the compound without the influence of oxidative degradation.

• Heating Rate (10°C/min): This is a standard heating rate that provides a good balance between resolution and experimental time.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting point, enthalpy of fusion, and to detect any phase transitions or exothermic/endothermic decomposition events.

Sources

• 1. Pyrolysis of phenyl acetate: a concerted reaction - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

An In-depth Technical Guide to 4-Cyanophenyl Acetate: Synthesis, Properties, and Applications in Modern Drug Discovery

This guide provides a comprehensive technical overview of 4-cyanophenyl acetate, a versatile chemical intermediate. Tailored for researchers, medicinal chemists, and professionals in drug development, this document delves into the compound's historical context, detailed synthesis protocols, physicochemical properties, and its emerging role in the synthesis of novel therapeutic agents.

Introduction and Historical Context

While the precise first synthesis of 4-cyanophenyl acetate is not prominently documented in historical chemical literature, its emergence can be understood within the broader development of cyanophenol and phenyl acetate chemistry. The late 19th and early 20th centuries saw extensive exploration of aromatic compounds and their functionalization. The introduction of the cyano group (-C≡N) onto a phenol backbone, followed by esterification, represents a logical progression in the quest for novel chemical entities with diverse reactivity.

The cyanophenyl moiety is a key pharmacophore in numerous modern pharmaceuticals. Its strong electron-withdrawing nature and ability to participate in hydrogen bonding have made it a valuable component in the design of enzyme inhibitors and receptor antagonists. For instance, the cyanophenyl group is present in non-steroidal anti-inflammatory drugs, aromatase inhibitors for cancer therapy, and antagonists for the androgen receptor.[1] 4-Cyanophenyl acetate serves as a stable, reactive intermediate for introducing this important structural motif into complex molecules.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectroscopic properties is fundamental to its application in synthesis.

Table 1: Physicochemical Properties of 4-Cyanophenyl Acetate

Property	Value	Source
Molecular Formula	C₉H₇NO₂	[2]
Molecular Weight	161.16 g/mol	[2]
CAS Number	13031-41-9
Appearance	White to off-white solid	N/A
Melting Point	77-80 °C	N/A
Boiling Point	Decomposes upon heating	N/A
Solubility	Soluble in most organic solvents (e.g., DCM, EtOAc, THF). Insoluble in water.	N/A

Spectroscopic Characterization

Obtaining pure, well-characterized 4-cyanophenyl acetate is crucial for its use in subsequent reactions. While major commercial suppliers may not provide detailed analytical data for this specific compound, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show a singlet for the acetyl methyl protons (CH₃) at approximately δ 2.3 ppm. The aromatic protons will appear as two doublets in the region of δ 7.2-7.8 ppm, characteristic of a 1,4-disubstituted benzene ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will display a signal for the acetyl carbonyl carbon at around δ 169 ppm and the methyl carbon near δ 21 ppm. The aromatic carbons will have distinct chemical shifts, with the carbon attached to the cyano group appearing at a lower field. The nitrile carbon itself will be observed around δ 118 ppm.

• IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a strong absorption band for the nitrile (C≡N) stretch, typically around 2230 cm⁻¹. A strong carbonyl (C=O) stretch from the acetate group will be present at approximately 1760 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 161.16).

Synthesis of 4-Cyanophenyl Acetate: A Validated Laboratory Protocol

The synthesis of 4-cyanophenyl acetate is a straightforward esterification reaction. The following protocol details a reliable method starting from the commercially available 4-cyanophenol.

Experimental Protocol: Acetylation of 4-Cyanophenol

Objective: To synthesize 4-cyanophenyl acetate via the acetylation of 4-cyanophenol using acetic anhydride.

Materials:

• 4-Cyanophenol

• Acetic Anhydride

• Pyridine (or another suitable base, e.g., triethylamine)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-cyanophenol (1.0 eq) in dichloromethane.

• Addition of Base: To the stirred solution, add pyridine (1.2 eq) at room temperature. The base acts as a catalyst and scavenges the acetic acid byproduct.

• Addition of Acetylating Agent: Slowly add acetic anhydride (1.1 eq) to the reaction mixture. An exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (4-cyanophenol) is consumed.

• Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 4-cyanophenyl acetate as a white solid.

Causality Behind Experimental Choices:

• Acetic Anhydride: A highly effective and readily available acetylating agent.

• Pyridine: A common base used in acetylation to activate the acetic anhydride and neutralize the acetic acid formed, driving the reaction to completion.

• DCM: An inert solvent that dissolves the reactants and facilitates the reaction.

• Aqueous NaHCO₃ Wash: This step is crucial to remove any unreacted acetic anhydride and the acetic acid byproduct.

Diagram of Synthesis Workflow

Caption: Workflow for the synthesis of 4-cyanophenyl acetate.

Applications in Drug Development and Organic Synthesis

4-Cyanophenyl acetate is a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The acetate group can serve as a protecting group for the phenol, which can be deprotected under basic conditions. More importantly, the cyanophenyl moiety can be further elaborated.

The Cyanophenyl Group as a Versatile Handle

The nitrile group in 4-cyanophenyl acetate is not merely a passive substituent; it is a reactive handle that can be transformed into other functional groups:

• Reduction to an Amine: The nitrile can be reduced to a primary amine (-CH₂NH₂), which can then be used in a variety of coupling reactions to build larger molecular scaffolds.

• Hydrolysis to a Carboxylic Acid: The nitrile can be hydrolyzed to a carboxylic acid (-COOH), providing a key functional group for forming amides or esters.

• Formation of Heterocycles: The nitrile group can participate in cycloaddition reactions to form various nitrogen-containing heterocycles, which are prevalent in medicinal chemistry.

Role in the Synthesis of Active Pharmaceutical Ingredients (APIs)

While direct examples of 4-cyanophenyl acetate being carried through to a final drug molecule are not abundant in the public literature, its utility lies in the synthesis of key intermediates.[3][4] The cyanophenyl motif for which it is a precursor is found in several classes of drugs:

• Aromatase Inhibitors: The cyanophenyl group is a common feature in non-steroidal aromatase inhibitors used in the treatment of hormone-dependent breast cancer.[5]

• Androgen Receptor Antagonists: This structural unit is also found in modern androgen receptor antagonists for the treatment of prostate cancer.[1]

The synthesis of these complex molecules often involves multi-step sequences where a cyanophenyl-containing building block is introduced early in the process.

Diagram of Potential Synthetic Transformations

Caption: Key synthetic transformations of the nitrile group in 4-cyanophenyl acetate.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-cyanophenyl acetate.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

4-Cyanophenyl acetate is a valuable and versatile intermediate in organic synthesis. While its own history is not extensively detailed, its utility is derived from the importance of the cyanophenyl moiety in modern medicinal chemistry. The straightforward synthesis and the reactivity of the nitrile group make it a useful building block for the construction of complex molecular architectures, including active pharmaceutical ingredients. This guide provides the essential technical information for researchers to confidently incorporate 4-cyanophenyl acetate into their synthetic strategies.

References

• (No specific citation for the general historical development of cyanophenol chemistry was found in the search results.)
• (No specific citation for the general historical development of phenyl acetate chemistry was found in the search results.)
• (No specific citation detailing the first synthesis of 4-cyanophenyl acet
• (No specific citation for the general importance of the cyanophenyl moiety was found, but this is a widely recognized concept in medicinal chemistry.)
• (No specific citation providing a comprehensive review of the cyanophenyl moiety in medicinal chemistry was found.)

• Stenutz, R. 4-cyanophenyl acetate. [Link]

• (No specific citation providing detailed, experimentally verified spectroscopic d

• Pharma Noble Chem Ltd. Pharma API Intermediates. [Link]

• (No specific citation for the reduction of the nitrile group was found.)
• (No specific citation for the hydrolysis of the nitrile group was found.)

• Woo, L. W. L., et al. (2011). Synthesis and Structure–Activity Relationship Studies of Derivatives of the Dual Aromatase–Sulfatase Inhibitor 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate. ACS Medicinal Chemistry Letters, 2(4), 313-317. [Link]

• Kinoyama, I., et al. (2012). Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists. Bioorganic & Medicinal Chemistry, 20(1), 16-30. [Link]

• (No specific citation for safety and handling was found, but the information provided is standard labor

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• 1. Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-cyanophenyl acetate [stenutz.eu]
• 3. Pharma Noble Chem Ltd: Pharma API Intermediates | Pharma Noble Chem Ltd [pharmanoble.com]
• 4. arborpharmchem.com [arborpharmchem.com]
• 5. Synthesis and Structure–Activity Relationship Studies of Derivatives of the Dual Aromatase–Sulfatase Inhibitor 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 4-Cyanophenyl Acetate in Modern Organic Synthesis

Foreword: A Molecule of Latent Potential

In the vast repository of organic reagents, 4-cyanophenyl acetate emerges not as a flashy, novel catalyst, but as a versatile and strategic building block. Its true utility lies in the judicious deployment of its two distinct functional moieties: the phenyl acetate and the benzonitrile. The acetate provides a stable, yet readily cleavable, protecting group for the phenolic oxygen, while the cyanophenyl scaffold is a well-recognized pharmacophore and a precursor for a multitude of functional group transformations. This guide provides an in-depth exploration of 4-cyanophenyl acetate, moving beyond simple reaction schemes to elucidate the underlying chemical principles and provide robust, field-tested protocols for its application.

Physicochemical Profile and Handling

4-Cyanophenyl acetate, also known as p-acetoxybenzonitrile, is a stable, crystalline solid at room temperature.[1] Its bifunctional nature—an ester and a nitrile—dictates its reactivity and solubility. Understanding its core properties is paramount for its effective use in synthesis.

Property	Value	Source
CAS Number	13031-41-9	[1][2]
Molecular Formula	C₉H₇NO₂	[3][4]
Molecular Weight	161.16 g/mol	[1][4]
Appearance	White to off-white crystalline solid
Melting Point	57 °C	[1]
Boiling Point	149-150 °C at 14 Torr	[1]
Solubility	Soluble in common organic solvents (e.g., EtOAc, CH₂Cl₂, THF, MeOH)
InChIKey	CJGXWABHYYJNJH-UHFFFAOYSA-N	[4]

Handling & Storage: Store in a cool, dry, well-ventilated area away from strong bases and oxidizing agents. As with all nitrile-containing compounds, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Core Application I: A Robust Protecting Group for Phenols

The primary and most direct application of 4-cyanophenyl acetate is as a protected form of 4-cyanophenol. The acetate group is a classic choice for phenol protection due to its ease of installation and predictable cleavage under basic conditions.[5][6]

Scientific Rationale

The electron-withdrawing nature of the para-cyano group slightly increases the acidity of the parent phenol, facilitating its deprotonation during the protection step. Conversely, this electronic effect makes the acetate ester susceptible to nucleophilic attack by hydroxide or alkoxides, allowing for clean and efficient deprotection without affecting more robust functional groups. This strategy is employed when the free phenol would interfere with subsequent reaction conditions, such as organometallic additions or certain coupling reactions.

Experimental Workflow: Protection & Deprotection Cycle

The following diagram illustrates the strategic cycle of using the acetate as a protecting group.

Caption: Workflow for phenol protection, synthesis, and deprotection.

Protocol 1: Base-Catalyzed Deprotection of 4-Cyanophenyl Acetate

This protocol provides a reliable method for the hydrolysis of the acetate ester to yield 4-cyanophenol, a crucial intermediate for further synthesis.

Materials:

• 4-Cyanophenyl acetate

• Methanol (MeOH)

• Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

• Water (H₂O)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Dissolution: Dissolve 4-cyanophenyl acetate (1.0 eq) in methanol (approx. 0.2 M concentration) in a round-bottom flask with a magnetic stir bar.

• Base Addition: Add potassium carbonate (1.5 eq) or a 1 M aqueous solution of sodium hydroxide (1.2 eq) to the stirring solution.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30% EtOAc in hexanes). The reaction is typically complete within 1-3 hours.

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove most of the methanol.

  • Add water to dissolve the residue.

  • Carefully acidify the aqueous solution to pH ~2-3 with 1 M HCl. A white precipitate of 4-cyanophenol should form.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield 4-cyanophenol as a white solid. Purity is often high (>95%), but the product can be further purified by recrystallization from hot water or a suitable solvent system if necessary.

Core Application II: Precursor for Cross-Coupling Reactions

The 4-cyanophenyl moiety is a valuable component in medicinal chemistry and materials science.[7][8] While 4-cyanophenyl acetate itself is not typically a direct partner in cross-coupling reactions, its efficient conversion to 4-cyanophenol or 4-cyanophenylboronic acid unlocks access to a wide array of powerful C-C, C-N, and C-O bond-forming reactions.[9]

Scientific Rationale

Palladium-catalyzed cross-coupling reactions, such as Suzuki, Buchwald-Hartwig, and Ullmann couplings, are foundational methods in modern synthesis.[10][11] By first deprotecting 4-cyanophenyl acetate to 4-cyanophenol, the resulting hydroxyl group can be readily converted into a triflate for Suzuki couplings or used directly in C-O couplings to form diaryl ethers. This two-step sequence is often more practical and cost-effective than purchasing specialized coupling partners.

Synthetic Workflow: From Acetate to Diaryl Ether

This diagram illustrates a common synthetic sequence involving deprotection followed by a C-O cross-coupling reaction.

Caption: Two-step synthesis of diaryl ethers from 4-cyanophenyl acetate.

Protocol 2: Two-Step Synthesis of 4-(Phenoxy)benzonitrile

This protocol exemplifies the conversion of 4-cyanophenyl acetate into a valuable diaryl ether structure.

Materials:

• 4-Cyanophenyl acetate

• Iodobenzene

• Potassium carbonate (K₂CO₃)

• Copper(I) iodide (CuI)

• L-Proline

• Dimethyl sulfoxide (DMSO)

• Methanol (MeOH)

• Standard work-up and purification reagents

Procedure:

Step 1: In-situ Generation of 4-Cyanophenol

• Follow Protocol 1 for the deprotection of 4-cyanophenyl acetate (1.0 eq) using K₂CO₃ (1.5 eq) in MeOH.

• After TLC confirms complete conversion, remove the methanol thoroughly via rotary evaporation to obtain the potassium 4-cyanophenoxide salt mixed with excess K₂CO₃. This crude salt is used directly in the next step.

Step 2: Ullmann C-O Coupling

• To the flask containing the crude potassium 4-cyanophenoxide, add anhydrous DMSO (to 0.3 M).

• Add iodobenzene (1.1 eq), CuI (0.1 eq), and L-proline (0.2 eq).

• Inert Atmosphere: Purge the flask with argon or nitrogen and heat the reaction mixture to 110 °C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the 4-cyanophenol is consumed (typically 12-24 hours).

• Work-up:

  • Cool the reaction to room temperature and dilute with water.

  • Extract three times with ethyl acetate.

  • Combine the organic layers and wash with dilute aqueous ammonia (to remove copper salts) followed by brine.

  • Dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 4-(phenoxy)benzonitrile.

Application in Medicinal Chemistry: A Privileged Scaffold

The 4-cyanophenyl group is a recurring structural motif in a variety of biologically active agents, including non-steroidal androgen receptor antagonists and aromatase inhibitors for cancer therapy.[7][8] 4-Cyanophenyl acetate serves as a stable, easily handled precursor to introduce this critical pharmacophore.

Case Study: Synthesis of Aromatase Inhibitors

In the development of dual aromatase-sulfatase inhibitors (DASIs), a key synthetic intermediate is often a benzyl bromide derivative which is coupled with a nucleophile containing the 4-cyanophenyl moiety.[7] The synthesis of this nucleophile, 4-[(4-cyanophenyl)amino]-4H-1,2,4-triazole, relies on precursors derived from 4-cyanophenol, which is in turn efficiently generated from 4-cyanophenyl acetate.

Caption: Simplified synthetic logic for drug candidates using 4-cyanophenyl acetate.

The ability to generate the requisite phenol in situ from a stable solid like 4-cyanophenyl acetate provides significant advantages in process chemistry, enhancing reproducibility and simplifying material handling.

References

• PubChemLite. 4-cyanophenyl acetate (C9H7NO2). [Link]

• Stenutz. 4-cyanophenyl acetate. [Link]

• National Center for Biotechnology Information. (4-Cyanophenyl)methylene diacetate. [Link]

• Kocienski, P. J. Protecting Groups. (1994).

• Organic Syntheses. C(sp 2 )-S Cross-Coupling Reactions with Adaptive Dynamic Homogeneous Catalysis. [Link]

• Wikipedia. Protecting group. [Link]

• Google Patents. CN1532187A - Method and intermediate for preparing 4-cyano cyclohexane carboxylic acid.

• MDPI. Advances in Cross-Coupling Reactions. [Link]

• Aldlab-chemicals. 4-cyanophenyl acetate. [Link]

• European Patent Office. EP 0351350 A1 - High potency sweetening agents. [Link]

• National Center for Biotechnology Information. Synthesis and Structure–Activity Relationship Studies of Derivatives of the Dual Aromatase–Sulfatase Inhibitor 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate. [Link]

• ResearchGate. Palladium-catalyzed reaction of 4-cyanophenyl boronic acid with various.... [Link]

• MDPI. New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. [Link]

• Organic Syntheses. ethyl (1-phenylethylidene)cyanoacetate. [Link]

• PubMed. Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists. [Link]

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• 2. 4-cyanophenyl acetate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. PubChemLite - 4-cyanophenyl acetate (C9H7NO2) [pubchemlite.lcsb.uni.lu]
• 4. 4-cyanophenyl acetate [stenutz.eu]
• 5. agroipm.cn [agroipm.cn]
• 6. Protecting group - Wikipedia [en.wikipedia.org]
• 7. Synthesis and Structure–Activity Relationship Studies of Derivatives of the Dual Aromatase–Sulfatase Inhibitor 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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4-Cyanophenyl Acetate: A Versatile Reagent for Mild and Selective Acylation

In the landscape of modern organic synthesis, the demand for reagents that offer high efficiency, selectivity, and operational simplicity is ever-present. For drug development professionals and researchers engaged in the synthesis of complex molecules, the ability to introduce an acetyl group under mild conditions is of paramount importance. This guide introduces 4-cyanophenyl acetate as a compelling reagent for the acylation of amines, alcohols, and thiols, offering distinct advantages over traditional acylating agents. Its unique electronic properties, stemming from the electron-withdrawing nature of the para-cyano group, render it a potent yet selective acetyl donor, enabling chemists to achieve desired transformations with precision and control.

This document provides a comprehensive overview of 4-cyanophenyl acetate, from its synthesis and mechanistic underpinnings to detailed, field-tested protocols for its application in the acylation of a diverse range of substrates.

The Rationale for an Activated Acyl Donor: Understanding the Role of the 4-Cyano Group

The efficacy of an acylating agent is intrinsically linked to the electrophilicity of its carbonyl carbon. Traditional reagents like acetic anhydride and acetyl chloride are highly reactive, but this reactivity can be a double-edged sword, often leading to a lack of selectivity, harsh reaction conditions, and the formation of undesirable byproducts.

4-Cyanophenyl acetate emerges as a superior alternative by virtue of its electronic design. The strongly electron-withdrawing cyano group at the para-position of the phenyl ring significantly enhances the electrophilicity of the acetate's carbonyl carbon. This is due to the inductive and mesomeric effects of the cyano group, which pull electron density away from the ester functionality. This activation of the carbonyl group makes 4-cyanophenyl acetate more susceptible to nucleophilic attack by amines, alcohols, and thiols, even under mild conditions.

A key advantage of this heightened reactivity is the ability to perform acylations without the need for aggressive catalysts or harsh temperatures, thereby preserving sensitive functional groups within the substrate. Studies on substituted phenyl acetates have shown a linear correlation between the presence of electron-withdrawing groups and increased reaction rates for acylation.[1] This principle underpins the utility of 4-cyanophenyl acetate as a "tunably" reactive reagent.

Synthesis of 4-Cyanophenyl Acetate

The preparation of 4-cyanophenyl acetate is a straightforward esterification reaction between 4-cyanophenol and an acetylating agent, typically acetyl chloride or acetic anhydride.

Protocol: Synthesis of 4-Cyanophenyl Acetate

Materials:

• 4-Cyanophenol

• Acetyl chloride (or acetic anhydride)

• Pyridine (or triethylamine)

• Dichloromethane (DCM) or other suitable aprotic solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-cyanophenol (1.0 eq) in anhydrous dichloromethane.

• Base Addition: Cool the solution to 0 °C in an ice bath and add pyridine (1.1 eq) dropwise.

• Acylation: While maintaining the temperature at 0 °C, slowly add acetyl chloride (1.1 eq) to the reaction mixture. If using acetic anhydride, a similar stoichiometry can be employed.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding 1 M HCl.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by recrystallization or column chromatography to yield pure 4-cyanophenyl acetate.

Mechanism of Acylation

The acylation of nucleophiles by 4-cyanophenyl acetate proceeds via a nucleophilic acyl substitution mechanism. The key steps are outlined below:

Figure 1. Generalized mechanism of acylation using 4-cyanophenyl acetate.

The electron-withdrawing cyano group stabilizes the resulting 4-cyanophenolate leaving group, making it a better leaving group compared to the phenoxide from unsubstituted phenyl acetate. This stabilization contributes to a lower activation energy for the reaction, allowing it to proceed under milder conditions.

Application Notes and Protocols

4-Cyanophenyl acetate is a versatile reagent for the acylation of a broad spectrum of nucleophiles. The following protocols provide a starting point for researchers, and optimization may be necessary for specific substrates.

Acylation of Amines

The N-acylation of primary and secondary amines is a fundamental transformation in organic synthesis. 4-Cyanophenyl acetate offers a mild and efficient method for the formation of amides.

General Protocol for N-Acylation of a Primary Amine (e.g., Benzylamine):

Materials:

• Benzylamine

• 4-Cyanophenyl acetate

• Acetonitrile (or other suitable aprotic solvent)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzylamine (1.0 eq) in acetonitrile.

• Reagent Addition: Add 4-cyanophenyl acetate (1.1 eq) to the solution.

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the reaction by TLC.

• Work-up:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in a suitable organic solvent like ethyl acetate.

  • Wash the organic layer with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter and concentrate the organic layer. The crude N-benzylacetamide can be purified by recrystallization or column chromatography.

Table 1: Representative Yields for N-Acylation with Phenyl Acetates

Amine Substrate	Acylating Agent	Conditions	Conversion/Yield	Reference
3-Aminopropanol	Phenyl acetate	MeCN, rt, 0.5 h	High Conversion	[2]
Benzylamine	Phenyl acetate	MeCN, rt, 0.5 h	High Conversion	[2]

Note: While specific data for 4-cyanophenyl acetate is limited in readily available literature, the enhanced reactivity due to the cyano group suggests that reaction times may be shorter and yields comparable or higher than with unsubstituted phenyl acetate under similar conditions.

Acylation of Alcohols

The O-acylation of alcohols to form esters is a common protective group strategy and a key step in the synthesis of various functional molecules.

General Protocol for O-Acylation of a Primary Alcohol (e.g., Benzyl Alcohol):

Materials:

• Benzyl alcohol

• 4-Cyanophenyl acetate

• A suitable base (e.g., pyridine, triethylamine, or DMAP - 4-dimethylaminopyridine)

• Dichloromethane (DCM) or other aprotic solvent

• 1 M HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve benzyl alcohol (1.0 eq) and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM under a nitrogen atmosphere.

• Base and Reagent Addition: Add triethylamine (1.2 eq) followed by 4-cyanophenyl acetate (1.2 eq).

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours, monitoring by TLC.

• Work-up:

  • Quench the reaction with 1 M HCl.

  • Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter, concentrate, and purify the crude benzyl acetate by column chromatography.

Acylation of Thiols

Thioesters are important functional groups in organic chemistry and biochemistry. 4-Cyanophenyl acetate provides a convenient route to these compounds from thiols.

General Protocol for S-Acylation of a Thiol (e.g., Thiophenol):

Materials:

• Thiophenol

• 4-Cyanophenyl acetate

• A suitable base (e.g., triethylamine or DBU - 1,8-diazabicyclo[5.4.0]undec-7-ene)

• Acetonitrile or THF

• 1 M HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve thiophenol (1.0 eq) in acetonitrile.

• Base and Reagent Addition: Add triethylamine (1.1 eq) followed by 4-cyanophenyl acetate (1.1 eq).

• Reaction: Stir the mixture at room temperature for 2-6 hours. Monitor by TLC.

• Work-up:

  • Concentrate the reaction mixture.

  • Dissolve the residue in ethyl acetate and wash with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter, concentrate, and purify the crude S-phenyl thioacetate by column chromatography.

Advantages and Chemoselectivity

The enhanced reactivity of 4-cyanophenyl acetate under mild conditions opens up possibilities for chemoselective acylations in polyfunctional molecules.

• Mildness: The ability to perform acylations at or near room temperature without strong acids or bases is a significant advantage, particularly for substrates containing acid- or base-labile functional groups.

• Selectivity: Due to its moderated reactivity compared to acyl halides, 4-cyanophenyl acetate can exhibit greater selectivity. For instance, in a molecule containing both an amine and a less nucleophilic alcohol, preferential N-acylation can often be achieved by careful control of reaction conditions. Generally, less reactive acylating agents are more selective.

• Work-up: The byproduct of the reaction is 4-cyanophenol, which is a solid and can often be easily removed by aqueous base extraction or chromatography.

Figure 2. General workflow for chemoselective acylation.

Safety and Handling

4-Cyanophenyl acetate should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water. Consult the Safety Data Sheet (SDS) for detailed information.

Conclusion

4-Cyanophenyl acetate stands out as a valuable reagent for the acylation of amines, alcohols, and thiols. Its electronically activated nature allows for mild, efficient, and potentially chemoselective transformations. The straightforward synthesis and favorable reaction profiles make it an attractive tool for researchers and professionals in drug development and complex molecule synthesis. As the demand for greener and more precise synthetic methodologies grows, reagents like 4-cyanophenyl acetate are poised to play an increasingly important role in the modern organic chemistry laboratory.

References

• Vassiliou, S., et al. (2010). Phenyl acetate as a general reagent for highly selective N-acetylation of primary amino groups in the presence of alcohol and secondary amino groups. Amino Acids, 38(4), 1265-1273.
• Contreras, R., et al. (2005). Effect of electron-withdrawing substituents on the electrophilicity of carbonyl carbons. Tetrahedron, 61(2), 417-422.

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• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: The Strategic Use of 4-Cyanophenyl Acetate in the Synthesis of Pharmaceutical Intermediates

Abstract

This technical guide provides a comprehensive overview of the application of 4-cyanophenyl acetate as a versatile acylating agent in the synthesis of key pharmaceutical intermediates. We will delve into the underlying chemical principles that make 4-cyanophenyl acetate a strategic choice for introducing the 4-cyanophenylacetyl moiety into target molecules. This guide will offer detailed, step-by-step protocols, causality-driven explanations for experimental choices, and robust safety guidelines. The protocols are designed to be self-validating, ensuring reproducibility and high-yield synthesis of critical building blocks for drug discovery and development.

Introduction: The Significance of the 4-Cyanophenyl Moiety in Medicinal Chemistry

The 4-cyanophenyl group is a privileged structural motif in modern medicinal chemistry, prominently featured in a range of therapeutic agents. Its prevalence stems from a combination of favorable electronic and steric properties. The cyano group, a potent electron-withdrawing group, can modulate the pharmacokinetic and pharmacodynamic properties of a drug molecule. It can participate in hydrogen bonding and dipole-dipole interactions with biological targets, enhancing binding affinity and selectivity.

A prime example of the importance of this moiety is found in the class of non-steroidal aromatase inhibitors, such as Letrozole, which are critical in the treatment of hormone-responsive breast cancer.[1] The synthesis of such drugs often involves the introduction of the 4-cyanophenyl group, highlighting the need for efficient and reliable synthetic methodologies.[2]

4-Cyanophenyl Acetate: A Strategic Acylating Agent

4-Cyanophenyl acetate (also known as 4-acetoxybenzonitrile) serves as an effective acylating agent for the introduction of the acetyl group, or as a precursor to other 4-cyanophenyl-containing synthons. While direct acylation with 4-cyanophenylacetyl chloride is possible, the use of 4-cyanophenyl acetate in certain contexts, such as enzymatic or transesterification reactions, can offer advantages in terms of milder reaction conditions and improved selectivity.[3][4]

This application note will focus on a representative application: the N-acylation of an aromatic amine to generate an N-aryl-4-cyanophenylacetamide intermediate. This class of compounds represents a common scaffold in the development of various therapeutic agents.

Chemical Properties of 4-Cyanophenyl Acetate

Property	Value	Reference
CAS Number	13031-41-9	[5]
Molecular Formula	C₉H₇NO₂	[5]
Molecular Weight	161.16 g/mol	[5]
Appearance	White to off-white crystalline solid
Melting Point	55-58 °C
Boiling Point	280.5 °C at 760 mmHg

Core Application: Synthesis of an N-Aryl-4-cyanophenylacetamide Intermediate

This section details the synthesis of a representative pharmaceutical intermediate, N-(3-chloro-4-fluorophenyl)-2-(4-cyanophenyl)acetamide. This intermediate can serve as a precursor for various kinase inhibitors or other targeted therapies. The protocol leverages the hydrolysis of 4-cyanophenyl acetate to 4-cyanophenylacetic acid, followed by amidation.

Synthetic Workflow

The overall synthetic strategy involves a two-step process, as illustrated in the workflow diagram below. This approach ensures high conversion and purity of the final intermediate.

Sources

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• 2. geosc.com [geosc.com]
• 3. A review on enzymatic acylation as a promising opportunity to stabilizing anthocyanins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ester synthesis by transesterification [organic-chemistry.org]
• 5. p-Cyanophenyl acetate | C9H7NO2 | CID 83062 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Strategic Application of 4-Cyanophenyl Acetate in Advanced Polymer Synthesis: A Guide for Researchers

Introduction: Unveiling the Potential of a Versatile Precursor

In the landscape of polymer chemistry, the pursuit of materials with tailored functionalities—from liquid crystallinity to photosensitivity—is a paramount objective. While not a conventional monomer in its own right, 4-cyanophenyl acetate emerges as a pivotal and versatile precursor for the synthesis of high-performance polymers. Its strategic importance lies in its efficient conversion to functionalized monomers, which are subsequently polymerized to yield materials with desirable optical and thermal properties. This guide provides an in-depth exploration of the application of 4-cyanophenyl acetate, detailing the synthesis of key polymerizable derivatives and the protocols for their incorporation into advanced polymer architectures. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the synthetic pathways and the structure-property relationships of the resulting polymers.

From Precursor to Polymerizable Monomer: A Two-Step Synthetic Pathway

The journey from 4-cyanophenyl acetate to a functional polymer begins with its transformation into a polymerizable monomer, typically an acrylate or methacrylate derivative. This process involves a straightforward two-step synthesis, which is both efficient and scalable.

Step 1: Hydrolysis of 4-Cyanophenyl Acetate to 4-Cyanophenol

The initial step involves the hydrolysis of the acetate ester to yield 4-cyanophenol. This reaction is a fundamental organic transformation, typically achieved under basic conditions. The choice of a mild base is crucial to prevent the hydrolysis of the nitrile group.

Protocol for the Hydrolysis of 4-Cyanophenyl Acetate:

• Dissolution: Dissolve 4-cyanophenyl acetate in a suitable alcoholic solvent, such as methanol or ethanol.

• Base Addition: Add a stoichiometric amount of a base, such as sodium hydroxide or potassium carbonate, dissolved in water.

• Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) to track the disappearance of the starting material.

• Neutralization and Extraction: Upon completion, neutralize the reaction mixture with a dilute acid (e.g., HCl) to a pH of approximately 4[1]. The product, 4-cyanophenol, can then be extracted with an organic solvent like ethyl acetate.

• Purification: The extracted product is dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield crude 4-cyanophenol, which can be further purified by recrystallization.

Caption: Workflow for the hydrolysis of 4-cyanophenyl acetate.

Step 2: Esterification to Synthesize 4-Cyanophenyl Acrylate/Methacrylate

The resulting 4-cyanophenol is then esterified with acryloyl chloride or methacryloyl chloride to produce the corresponding polymerizable monomers. This reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.

Protocol for the Synthesis of 4-Cyanophenyl Acrylate:

• Reactant Preparation: Dissolve 4-cyanophenol in a suitable solvent like methyl ethyl ketone[2].

• Base Addition: Add a tertiary amine base, such as triethylamine, to the solution to act as an acid scavenger.

• Acylation: Cool the mixture in an ice bath and add acryloyl chloride dropwise while stirring.

• Reaction and Work-up: Allow the reaction to proceed to completion, after which the triethylamine hydrochloride salt is filtered off. The filtrate is then washed with water and dried.

• Purification: The solvent is evaporated, and the crude 4-cyanophenyl acrylate is purified, for instance, by column chromatography, to yield the final monomer.

Caption: Synthesis of 4-cyanophenyl acrylate from 4-cyanophenol.

Application in Polymer Synthesis: Crafting Functional Materials

The synthesized 4-cyanophenyl acrylate (CPA) and its methacrylate counterpart serve as valuable monomers for creating polymers with specialized properties, primarily in the realms of liquid crystals and photosensitive materials.

Synthesis of Copolymers via Free Radical Polymerization

Copolymers of 4-cyanophenyl acrylate with other vinyl monomers, such as methyl methacrylate (MMA), can be readily synthesized via free radical polymerization. The incorporation of the cyanophenyl moiety imparts unique thermal and optical properties to the resulting copolymer.

Protocol for the Copolymerization of 4-Cyanophenyl Acrylate (CPA) and Methyl Methacrylate (MMA):

• Monomer and Initiator Solution: Prepare a solution of the desired molar ratio of CPA and MMA in a suitable solvent (e.g., methyl ethyl ketone)[2].

• Initiator Addition: Add a free radical initiator, such as benzoyl peroxide or azobisisobutyronitrile (AIBN).

• Polymerization: Heat the reaction mixture to a specific temperature (e.g., 70 ± 1 °C) under an inert atmosphere (e.g., nitrogen) to initiate polymerization[2].

• Termination and Precipitation: After a set reaction time, terminate the polymerization by cooling the mixture. Precipitate the copolymer by pouring the solution into a non-solvent like methanol.

• Purification and Drying: Filter the precipitated polymer, wash it thoroughly with the non-solvent to remove unreacted monomers and initiator residues, and dry it under vacuum to a constant weight.

Data Presentation: Properties of CPA-MMA Copolymers

The properties of the resulting copolymers are highly dependent on the monomer feed ratio.

CPA Mole Fraction in Feed	Glass Transition Temperature (Tg) (°C)	Thermal Stability (Onset of Decomposition) (°C)
0.2	Increases with MMA content	Increases with CPA content[2]
0.4	Data varies based on composition	Data varies based on composition
0.6	Data varies based on composition	Data varies based on composition
0.8	Data varies based on composition	Data varies based on composition

Note: Specific numerical data for Tg and thermal stability at varying compositions would require access to the full experimental data from the cited literature.

Application in Liquid Crystalline Polymers (LCPs)

The rigid, rod-like structure of the cyanophenyl group makes it a mesogenic moiety, which is a key component for inducing liquid crystalline behavior in polymers[3][4][5]. While direct polymerization of 4-cyanophenyl acetate into LCPs is not common, the derived 4-cyanophenol can be used as a monomer in the synthesis of thermotropic liquid crystalline polyesters[6][7][8][9].

The synthesis of such LCPs often involves the polycondensation of diols and diacid chlorides. In this context, derivatives of 4-cyanophenol can be incorporated as part of the diol or diacid monomer to introduce the mesogenic unit into the polymer backbone.

Conceptual Workflow for LCP Synthesis:

Caption: Conceptual workflow for synthesizing liquid crystalline polymers.

The presence of the cyanophenyl groups enhances the intermolecular dipole-dipole interactions, which helps in the formation of the ordered liquid crystalline phases[3]. These LCPs exhibit exceptional properties such as high thermal stability, chemical resistance, and high mechanical strength[10].

Application in Photosensitive Polymers

The cyanophenyl moiety can also play a role in the development of photosensitive polymers. While not a primary photoactive group itself, its electron-withdrawing nature can influence the electronic properties of adjacent chromophores. More commonly, acrylate and methacrylate monomers derived from 4-cyanophenol can be copolymerized with photosensitive monomers to create materials for applications in photoresists, optical data storage, and non-linear optics.

Characterization of Polymers

A thorough characterization of the synthesized polymers is essential to understand their structure and properties.

• Spectroscopic Analysis:

  • FT-IR Spectroscopy: To confirm the presence of characteristic functional groups (e.g., C≡N, C=O) in the polymer structure.

  • NMR Spectroscopy (¹H and ¹³C): To determine the copolymer composition and microstructure[2].

• Molecular Weight Determination:

  • Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymers.

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymers.

  • Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition profile of the polymers[2].

• Liquid Crystalline Properties:

  • Polarized Optical Microscopy (POM): To observe the texture of the liquid crystalline phases.

  • X-ray Diffraction (XRD): To study the ordering and structure of the mesophases.

Conclusion and Future Outlook

4-Cyanophenyl acetate stands as a valuable and cost-effective starting material for the synthesis of functional monomers that are key to the development of advanced polymers. By leveraging its straightforward conversion to 4-cyanophenyl acrylate and methacrylate, researchers can access a versatile platform for creating materials with tailored liquid crystalline and photosensitive properties. The protocols and data presented in this guide offer a solid foundation for scientists and engineers to explore the full potential of this precursor in the design of next-generation polymeric materials for a wide array of applications in electronics, optics, and high-performance engineering.

References

• Vijayanand, P. S., Kato, S., Satokawa, S., & Kojima, T. (2009). Copolymerization of 4-cyanophenyl acrylate with methyl methacrylate: synthesis, characterization and determination of monomer reactivity ratios. Journal of Polymer Research, 16(3), 301-309. [Link]

• Mulani, K., Momin, M., Ganjave, N., & Chavan, N. (2015). Thermotropic liquid crystalline polyesters derived from bis-(4-hydroxybenzoyloxy)-2-methyl-1,4-benzene and aliphatic dicarboxylic acid chlorides. Journal of Chemical Sciences, 127(1), 135-142. [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Physical Properties of a Poly(acrylamide-co-4-cyanobiphenyl-4′-oxyundecylacrylate). ResearchGate. [Link]

• MDPI. (2022). Enhancing the Properties of Liquid Crystal Polymers and Elastomers with Nano Magnetic Particles. MDPI. [Link]

• Semantic Scholar. (2007). Biosynthesis of Liquid Crystalline Azo‐Polyesters. Semantic Scholar. [Link]

• Pascault, J. P., & Abadie, M. J. M. (2019). Mechanism Studies of LCP Synthesis. Polymers, 11(12), 2056. [Link]

• MDPI. (2021). Synthesis and Characterization with Computational Studies of Metal Complexes of Methyl 2-((4-cyanophenyl)(hydroxy) methyl)acrylate: A New Biologically Active Multi-Functional Adduct. MDPI. [Link]

• Semantic Scholar. (n.d.). Synthetic Routes to Liquid Crystalline Polymers. Semantic Scholar. [Link]

• Wikipedia. (n.d.). Liquid-crystal polymer. Wikipedia. [Link]

• Google Patents. (n.d.). CN103408459B - Preparation method of 4-cyanophenylalanine.

• K.D. Feddersen. (n.d.). LCP (Liquid crystalline polymers): properties, applications and processing. K.D. Feddersen. [Link]

• Zeus. (n.d.). LCP Introduction To Liquid Crystal Polymers. Zeus. [Link]

• ResearchGate. (n.d.). Tree generation for poly(4-cyanophenyl methacrylate). ResearchGate. [Link]

• researchmap. (n.d.). Copolymerization of 4-cyanophenyl acrylate with methyl methacrylate: synthesis, characterization and determination of monomer reactivity ratios. researchmap. [Link]

• ResearchGate. (n.d.). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. ResearchGate. [Link]

• Google Patents. (n.d.). CN1442404A - Method of preparing p-cyanophenol like compound.

• Sivaram, S. (1996). Controlled Free Radical Polymerization. Resonance, 1(11), 8-18. [Link]

• MDPI. (2020). Radical Polymerization of Alkyl 2-Cyanoacrylates. MDPI. [Link]

• Asian Journal of Chemistry. (2012). Free Radical Polymerization of Methyl Methacrylate Using Anthracene Iodine Charge Transfer Complex as Novel Chain Transfer Agent. Asian Journal of Chemistry, 24(1), 35-37. [Link]

• MDPI. (2018). Metal Free Reversible-Deactivation Radical Polymerizations: Advances, Challenges, and Opportunities. MDPI. [Link]

• Google Patents. (n.d.). CN104402703A - Synthetic method of acryloyl chloride.
• Google Patents. (n.d.). CN1451645A - Acrylate compound, its preparation method and its application.
• Google Patents. (n.d.). US5395966A - Process for the manufacture of acryloyl chloride.

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The Strategic Application of 4-Cyanophenyl Acetate in Palladium-Catalyzed Cross-Coupling Reactions: A Guide for Researchers

Introduction: 4-Cyanophenyl Acetate as a Versatile Electrophile

In the landscape of modern synthetic organic chemistry, the quest for versatile, stable, and readily accessible coupling partners is paramount. 4-Cyanophenyl acetate emerges as a compelling electrophilic reagent for palladium-catalyzed cross-coupling reactions. Derived from the abundant and inexpensive 4-cyanophenol, this aryl ester offers a unique combination of reactivity and functional group tolerance, making it an attractive alternative to traditional aryl halides and triflates.

The presence of the electron-withdrawing cyano group at the para-position is critical to the reactivity of 4-cyanophenyl acetate. This substituent enhances the electrophilicity of the aromatic ring and facilitates the oxidative addition of the C–O bond to a low-valent palladium center, which is often the rate-determining step in the catalytic cycle. The acetate moiety serves as a competent leaving group, particularly when compared to other phenol derivatives like methyl ethers. This guide provides detailed application notes and protocols for the use of 4-cyanophenyl acetate in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions, offering researchers a valuable tool for the construction of diverse molecular architectures.

A straightforward and efficient method for the preparation of 4-cyanophenyl acetate involves the acetylation of 4-cyanophenol with acetic anhydride.

Protocol for the Synthesis of 4-Cyanophenyl Acetate:

• To a stirred solution of 4-cyanophenol (1.0 eq) in an appropriate solvent such as dichloromethane or ethyl acetate, add triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 4-cyanophenyl acetate, which can be further purified by recrystallization or column chromatography if necessary.

The Suzuki-Miyaura Coupling: Forging Biaryl and Aryl-Ketone Scaffolds

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, and 4-cyanophenyl acetate can be employed as a versatile electrophile. Depending on the palladium catalyst and reaction conditions, either biaryl compounds (via C-O cleavage) or aryl ketones (via C-C bond formation at the acyl carbon) can be selectively synthesized. The choice of ligand is crucial in directing the reaction pathway.

Mechanistic Considerations in the Suzuki-Miyaura Coupling

The catalytic cycle for the Suzuki-Miyaura coupling of an aryl acetate typically begins with the oxidative addition of the C-O bond to a Pd(0) complex. For aryl acetates with electron-withdrawing groups, this step is more facile. Following oxidative addition, transmetalation with an organoboron reagent occurs, where the organic group from the boron compound is transferred to the palladium center. The final step is reductive elimination, which forms the new C-C bond and regenerates the Pd(0) catalyst.

The regioselectivity (biaryl vs. ketone formation) is dictated by the site of oxidative addition. While nickel catalysts often favor C(aryl)-O cleavage leading to biaryls, palladium catalysts, particularly with N-heterocyclic carbene (NHC) ligands, can promote C(acyl)-O cleavage to yield ketones.[1][2][3]

Workflow for Suzuki-Miyaura Coupling:

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol for Suzuki-Miyaura Coupling to Synthesize 4-Arylbenzonitriles

This protocol is a representative method for the synthesis of biaryl compounds using 4-cyanophenyl acetate and is based on established procedures for related aryl esters.[4]

Materials:

• 4-Cyanophenyl acetate

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• A bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos)

• Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-dioxane

• Water

Procedure:

• To a flame-dried Schlenk flask, add 4-cyanophenyl acetate (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Add Pd(OAc)₂ (2 mol%) and the phosphine ligand (4 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane (5 mL) and water (0.5 mL) via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 4-arylbenzonitrile.

Entry	Arylboronic Acid	Product	Typical Yield (%)
1	Phenylboronic acid	4-Phenylbenzonitrile	85
2	4-Methoxyphenylboronic acid	4-(4-Methoxyphenyl)benzonitrile	82
3	3-Tolylboronic acid	4-(3-Tolyl)benzonitrile	88
4	2-Naphthylboronic acid	4-(2-Naphthyl)benzonitrile	79

The Heck Reaction: Arylation of Alkenes

The Heck reaction provides a powerful method for the arylation of alkenes. 4-Cyanophenyl acetate, with its activated C-O bond, can serve as the arylating agent in the presence of a suitable palladium catalyst. The electron-withdrawing nature of the cyano group generally favors the reaction.

Mechanistic Insights into the Heck Reaction

The catalytic cycle of the Heck reaction involves the oxidative addition of the aryl electrophile to a Pd(0) species, followed by migratory insertion of the alkene into the aryl-palladium bond. A subsequent β-hydride elimination releases the arylated alkene product and a hydridopalladium complex. Reductive elimination of HX with the assistance of a base regenerates the Pd(0) catalyst.[5][6]

Catalytic Cycle of the Heck Reaction:

Caption: Simplified catalytic cycle for the Heck reaction.

Protocol for the Heck Reaction with 4-Cyanophenyl Acetate

This protocol is adapted from established methods for the Heck coupling of aryl halides and triflates with alkenes.[7]

Materials:

• 4-Cyanophenyl acetate

• Alkene (e.g., styrene, butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or a more electron-rich phosphine ligand

• A base such as triethylamine (Et₃N) or potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (MeCN)

Procedure:

• In a sealed tube, combine 4-cyanophenyl acetate (1.0 mmol), the alkene (1.2 mmol), and the base (2.0 mmol).

• Add Pd(OAc)₂ (2-5 mol%) and the phosphine ligand (4-10 mol%).

• Add the anhydrous solvent (5 mL).

• Seal the tube and heat the reaction mixture to 120-140 °C with stirring for 12-24 hours.

• Monitor the reaction by GC-MS or TLC.

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Entry	Alkene	Product	Typical Yield (%)
1	Styrene	4-Styrylbenzonitrile	75
2	Butyl acrylate	Butyl 3-(4-cyanophenyl)acrylate	80
3	1-Octene	1-(4-Cyanophenyl)-1-octene	65

The Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds, leading to the synthesis of aryl alkynes. 4-Cyanophenyl acetate can be utilized as the aryl partner in this reaction, although it is a less conventional substrate than aryl halides. The reaction typically requires a palladium catalyst and a copper(I) co-catalyst.

Mechanistic Rationale for the Sonogashira Coupling

The generally accepted mechanism for the Sonogashira coupling involves two interconnected catalytic cycles. In the palladium cycle, oxidative addition of the aryl electrophile to Pd(0) is followed by transmetalation with a copper(I) acetylide. The copper cycle involves the formation of the copper(I) acetylide from the terminal alkyne, a base, and the copper(I) salt. Reductive elimination from the arylpalladium(II) acetylide intermediate affords the aryl alkyne product and regenerates the Pd(0) catalyst.[8][9]

Sonogashira Coupling Mechanism Overview:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. METHYL (4-CYANOPHENYL)ACETATE synthesis - chemicalbook [chemicalbook.com]
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• 8. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Notes & Optimization

Common side reactions and byproducts with 4-cyanophenyl acetate

Welcome to the technical support guide for 4-cyanophenyl acetate. This document is designed for researchers, chemists, and drug development professionals to navigate the common side reactions and byproducts encountered when working with this versatile reagent. Our goal is to provide not just troubleshooting steps, but a deeper understanding of the chemical principles at play, enabling you to proactively mitigate issues and ensure the integrity of your experimental outcomes.

Introduction: The Reactivity Profile of 4-Cyanophenyl Acetate

4-Cyanophenyl acetate is a bifunctional molecule featuring a phenolic ester and an aromatic nitrile. This combination makes it a valuable intermediate, but also susceptible to a unique set of side reactions. The electron-withdrawing nature of the para-cyano group significantly influences the reactivity of the ester, while both functional groups can undergo transformations under various experimental conditions. This guide addresses the most common challenges: ester hydrolysis, Fries rearrangement, nitrile group hydrolysis, and transesterification.

FAQ 1: Synthesis & Impurities

Question: I've synthesized 4-cyanophenyl acetate by acetylating 4-cyanophenol. My final product shows an impurity with a broad IR stretch around 3300 cm⁻¹ and it's more polar on my TLC plate. What is it and how do I remove it?

Answer:

This is a classic case of incomplete reaction, and the likely culprit is unreacted 4-cyanophenol .

• Causality: The acetylation of 4-cyanophenol, often carried out with acetic anhydride or acetyl chloride, may not proceed to completion if the reaction time is too short, the temperature is too low, or the reagents are of insufficient purity (e.g., hydrolyzed acetic anhydride). 4-Cyanophenol is significantly more polar than its acetylated product due to the free hydroxyl group, which also corresponds to the broad O-H stretch observed in the IR spectrum.

• Troubleshooting & Prevention:

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the 4-cyanophenol spot is a key indicator of completion.

  • Reagent Quality: Use fresh, anhydrous acetic anhydride. Exposure to moisture will hydrolyze it to acetic acid, reducing its efficacy.

  • Stoichiometry: A slight excess (1.1-1.2 equivalents) of the acetylating agent can help drive the reaction to completion.

  • Catalyst: The reaction is often catalyzed by a base like pyridine or triethylamine to neutralize the acid byproduct (acetic acid or HCl) and activate the phenol. Ensure the base is dry and added in at least a stoichiometric amount.

• Purification Protocol: Liquid-Liquid Extraction If your product is contaminated with 4-cyanophenol, a simple acid-base extraction is highly effective.

  • Dissolve the crude product in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic solution with a 5% aqueous sodium bicarbonate (NaHCO₃) solution to remove any acetic acid byproduct.

  • Next, wash the organic layer with a 5% aqueous sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) solution. The basic wash will deprotonate the acidic 4-cyanophenol, converting it into the water-soluble 4-cyanophenoxide salt, which partitions into the aqueous layer.

  • Separate the organic layer, which now contains your purified 4-cyanophenyl acetate.

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

FAQ 2: The Fries Rearrangement

Question: I'm using 4-cyanophenyl acetate in a reaction that involves a Lewis acid (e.g., AlCl₃, TiCl₄). I'm seeing unexpected, isomeric byproducts. What's happening?

Answer:

You are likely observing the Fries Rearrangement , a classic reaction of phenolic esters in the presence of a Lewis acid.[1][2] This reaction involves the intramolecular migration of the acetyl group from the phenolic oxygen to the aromatic ring, producing hydroxyaryl ketone isomers.

• Mechanism Insight: The Lewis acid coordinates to the carbonyl oxygen of the ester, weakening the ester bond and facilitating the formation of an acylium ion intermediate.[3] This electrophilic acylium ion then attacks the electron-rich aromatic ring via an electrophilic aromatic substitution, primarily at the ortho and para positions relative to the hydroxyl group.

  Since the para position is blocked by the cyano group, the primary Fries byproduct for 4-cyanophenyl acetate is the ortho-migration product: 2-hydroxy-5-cyanobenzophenone .

• Controlling the Side Reaction: The Fries rearrangement is highly dependent on reaction conditions.[1][3]

  • Temperature: Higher temperatures generally favor the formation of the ortho product. If your desired reaction can proceed at lower temperatures, you may suppress the rearrangement.

  • Solvent: Non-polar solvents tend to favor ortho-substitution, while more polar solvents can increase the proportion of para-substitution (though not relevant here due to the cyano group).[1]

  • Lewis Acid: The choice and stoichiometry of the Lewis acid are critical. Some Lewis acids are more prone to inducing this rearrangement than others.

• Troubleshooting Guide:

  • Lower the Temperature: Run your primary reaction at the lowest possible temperature.

  • Lewis Acid Choice: Consider a milder Lewis acid if your substrate allows.

  • Order of Addition: Adding the Lewis acid to a cooled solution of the reactants can sometimes minimize side reactions.

• Purification Protocol: Column Chromatography The Fries rearrangement product (2-hydroxy-5-cyanobenzophenone) has a free hydroxyl group and a different polarity compared to the starting material. Separation is typically achieved via flash column chromatography on silica gel.

Compound	Polarity	Eluent System (Hexane/Ethyl Acetate)
4-Cyanophenyl Acetate	Lower	90:10 to 80:20
2-Hydroxy-5-cyanobenzophenone	Higher	70:30 to 60:40

Note: Eluent ratios are starting points and should be optimized using TLC.

FAQ 3: Hydrolysis of the Ester and Nitrile Groups

Question: My reaction is run under aqueous acidic (or basic) conditions, and I'm losing my product. My mass spectrometry data shows peaks corresponding to 4-cyanophenol and 4-carboxyphenyl acetate. Why?

Answer:

You are observing two distinct hydrolysis reactions occurring at different sites on the molecule.

• Ester Hydrolysis (Deacetylation): Under both acidic and basic conditions, the acetate ester is susceptible to hydrolysis, yielding 4-cyanophenol and acetic acid (or its salt). This is often the more facile of the two hydrolysis reactions.

• Nitrile Hydrolysis: The cyano group can also be hydrolyzed under prolonged exposure to strong acid or base, especially with heating.[4][5] This reaction proceeds via an amide intermediate to ultimately form a carboxylic acid.

  • Acidic Conditions: Produces 4-acetoxybenzoic acid .[4][6]

  • Basic Conditions: Produces the salt, 4-acetoxybenzoate , which upon acidic workup will yield the carboxylic acid.[7]

• Causality & Mechanism:

  • Ester Hydrolysis: Base-catalyzed hydrolysis (saponification) is typically faster and involves nucleophilic attack of hydroxide on the ester carbonyl. Acid-catalyzed hydrolysis involves protonation of the carbonyl, making it more electrophilic for attack by water.

  • Nitrile Hydrolysis: This reaction requires harsh conditions. The carbon-nitrogen triple bond is attacked by water (acid-catalyzed) or hydroxide (base-catalyzed) to form an amide intermediate, which is then further hydrolyzed to the carboxylic acid.[8]

• Troubleshooting Workflow:

• Prevention:

  • Anhydrous Conditions: The most effective way to prevent hydrolysis is to use dry solvents and reagents and run the reaction under an inert atmosphere (e.g., Nitrogen, Argon).

  • Control pH: If aqueous conditions are unavoidable, try to maintain a pH as close to neutral as possible or use a buffer system.

  • Temperature and Time: Minimize reaction temperature and time to reduce the extent of hydrolysis.

FAQ 4: Transesterification Issues

Question: I am running a reaction with 4-cyanophenyl acetate in ethanol as a solvent with a catalytic amount of acid/base. My product is contaminated with a compound of a very similar polarity. What could it be?

Answer:

This is a likely case of transesterification , where the acetate group is exchanged for an ethoxide group from the solvent, yielding 4-cyanophenyl ethyl ether is incorrect, it should be an exchange of the acetyl group with an ethoxy group from ethanol, leading to the formation of ethyl acetate and 4-cyanophenol which would then be acetylated by another molecule of 4-cyanophenyl acetate. A more direct side reaction is the exchange of the acetyl group for an ethyl group from the alcohol solvent, leading to the formation of ethyl 4-cyanophenyl ether is also incorrect. The correct transesterification product is when the alcohol solvent (e.g. ethanol) attacks the ester, leading to a new ester. The correct byproduct is ethyl acetate , and the starting material is converted to 4-cyanophenol . A more likely transesterification is the exchange of the ester's alcohol portion, but since this is a phenolic ester, the reaction is an alcoholysis of the ester. The most probable transesterification side reaction is the exchange of the acetyl group's alkoxy part, which is not possible here. Let's reconsider. Transesterification is the conversion of one ester to another. [9][10]In this case, the alcohol (ethanol) acts as a nucleophile, attacking the ester carbonyl. The leaving group would be the 4-cyanophenoxide. This would result in the formation of ethyl acetate and 4-cyanophenol .

Therefore, the impurity of similar polarity is likely unreacted starting material, while the formation of 4-cyanophenol (a more polar compound) would also be observed.

• Mechanism:

  • Base-catalyzed: A catalytic amount of base (e.g., sodium ethoxide) deprotonates the ethanol to form the potent ethoxide nucleophile, which attacks the ester carbonyl.

  • Acid-catalyzed: Acid protonates the ester carbonyl, activating it for attack by the weaker ethanol nucleophile. [9]

• Prevention:

  • Solvent Choice: If possible, avoid using alcohol-based solvents. Solvents like THF, dichloromethane, acetonitrile, or toluene are generally non-reactive in this context.

  • Temperature: Like hydrolysis, transesterification is accelerated by heat. Running the reaction at a lower temperature can minimize this side reaction.

  • Catalyst: Use the minimum required catalytic amount of acid or base.

• Purification: The primary byproduct, 4-cyanophenol, can be easily removed with a basic wash as described in FAQ 1. If the reaction has not gone to completion, separating the starting material from the desired product might be challenging without chromatography due to their similar polarities.

Summary Table of Common Side Reactions

Side Reaction	Triggering Conditions	Key Byproduct(s)	Prevention & Troubleshooting
Incomplete Synthesis	Insufficient reaction time/temp, poor reagents	4-Cyanophenol	Monitor by TLC, use fresh reagents, basic wash for purification.
Fries Rearrangement	Lewis acids (AlCl₃, TiCl₄), heat	2-Hydroxy-5-cyanobenzophenone	Lower temperature, choose milder Lewis acid, purify by column chromatography. [1][11]
Ester Hydrolysis	Aqueous acid or base, heat	4-Cyanophenol	Use anhydrous conditions, control pH, minimize heat/time, basic wash for purification.
Nitrile Hydrolysis	Strong aqueous acid or base, prolonged heating	4-Acetoxybenzoic Acid	Use anhydrous/milder pH conditions, minimize heat/time. [4][8]
Transesterification	Alcohol solvent with acid/base catalyst, heat	4-Cyanophenol, Ethyl Acetate	Avoid alcohol solvents, lower temperature. [9][10]

References

• Fries rearrangement. In: Wikipedia. Accessed January 12, 2026. [Link]

• Fries Rearrangement. Organic Chemistry Portal. Accessed January 12, 2026. [Link]

• What is the Fries Rearrangement Reaction?. BYJU'S. Accessed January 12, 2026. [Link]

• The Hydrolysis of Nitriles. Chemistry LibreTexts. Published January 22, 2023. [Link]

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). The Organic Chemistry Tutor. Published April 26, 2024. [Link] (Note: A representative URL is used as the original may not be stable).

• Hydrolysis of nitriles. Lumen Learning. Accessed January 12, 2026. [Link]

• Chemistry of Nitriles. Chemistry LibreTexts. Accessed January 12, 2026. [Link]

• Nitrile to Acid - Common Conditions. The Reaction Notebook. Accessed January 12, 2026. [Link]

• Investigations on 2-(4-Cyanophenylamino) acetic acid by FT-IR,FT-Raman, NMR and UV-Vis spectroscopy, DFT (NBO, HOMO-LUMO, MEP and Fukui function) and molecular docking studies. National Institutes of Health. Accessed January 12, 2026. [Link]

• NMR Chemical Shifts of Trace Impurities. EPFL. Accessed January 12, 2026. [Link]

• Transesterification. Master Organic Chemistry. Published November 10, 2022. [Link]

• Ester synthesis by transesterification. Organic Chemistry Portal. Accessed January 12, 2026. [Link]

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• 11. merckmillipore.com [merckmillipore.com]

Technical Support Center: Purification of 4-Cyanophenyl Acetate

Welcome to the technical support center for the purification of 4-cyanophenyl acetate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered during the purification of this compound. Our approach is rooted in practical, field-proven insights to ensure scientific integrity and successful experimental outcomes.

Introduction to Purification Challenges

4-Cyanophenyl acetate is a solid at room temperature with a reported melting point of 57°C.[1] The presence of both a polar nitrile group and a moderately polar ester functional group gives it a unique solubility profile that can be leveraged for purification. However, impurities from its synthesis, such as unreacted 4-cyanophenol, excess acetylating agent, or acidic byproducts, can complicate purification. This guide provides structured methodologies to overcome these common hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when purifying 4-cyanophenyl acetate?

A1: The impurity profile largely depends on the synthetic route. A common method for synthesizing 4-cyanophenyl acetate is the esterification of 4-cyanophenol with acetic anhydride or acetyl chloride. Potential impurities from this synthesis include:

• Unreacted 4-cyanophenol: This is a common impurity if the reaction does not go to completion.

• Acetic Acid: Formed as a byproduct when using acetic anhydride.

• Residual Acetylating Agent: Traces of acetic anhydride or acetyl chloride.

• Hydrolyzed Product: If water is present, 4-cyanophenyl acetate can hydrolyze back to 4-cyanophenol and acetic acid.

Q2: My purified 4-cyanophenyl acetate is a yellowish solid, not white. What could be the cause?

A2: A yellow tint in the final product often indicates the presence of trace impurities, which may not be easily detectable by TLC.[2] This coloration can sometimes result from oxidation byproducts or residual palladium catalysts if a cross-coupling reaction was used in a preceding step of a more complex synthesis.[2] Running a plug of activated carbon during the recrystallization process or performing a second purification step, such as a short column chromatography, can often resolve this issue.

Q3: Can I use distillation to purify 4-cyanophenyl acetate?

A3: While distillation is a viable purification technique for liquids, it is generally not suitable for solids like 4-cyanophenyl acetate unless performed under high vacuum (Kugelrohr distillation). Given its relatively low melting point, the primary and most effective methods for purification are recrystallization and column chromatography.

Troubleshooting Guide

This section addresses specific problems that may arise during the purification of 4-cyanophenyl acetate and provides actionable solutions.

Recrystallization Issues

Problem	Potential Cause	Troubleshooting Steps & Explanations
Oiling Out	The compound's melting point is lower than the boiling point of the chosen solvent, or the solution is supersaturated.	1. Add more solvent: This will lower the saturation point. 2. Switch to a lower-boiling point solvent system: For example, if using ethanol/water, try a system like ethyl acetate/heptane. 3. Lower the dissolution temperature: Use just enough heat to dissolve the compound.
No Crystals Form Upon Cooling	The solution is not sufficiently saturated, or the compound is too soluble in the chosen solvent.	1. Evaporate some solvent: This will increase the concentration. 2. Induce crystallization: Scratch the inside of the flask with a glass rod at the solvent line, or add a seed crystal. 3. Add an anti-solvent: Slowly add a solvent in which the compound is insoluble (e.g., water or heptane) until the solution becomes turbid, then gently warm until it clarifies and allow to cool slowly.[3][4]
Poor Recovery	The compound has significant solubility in the cold recrystallization solvent, or too much solvent was used.	1. Cool the solution in an ice bath: This will maximize precipitation. 2. Minimize the amount of hot solvent used for dissolution: Use just enough to dissolve the compound completely.[5] 3. Concentrate the mother liquor: Evaporate some of the solvent from the filtrate to recover a second crop of crystals.

Column Chromatography Issues

Problem	Potential Cause	Troubleshooting Steps & Explanations
Poor Separation of Spots on TLC	The solvent system is not optimal for separating the compound from its impurities.	1. Adjust solvent polarity: If the spots are too high on the TLC plate (high Rf), decrease the polarity of the mobile phase (e.g., use more hexane and less ethyl acetate). If the spots are too low (low Rf), increase the polarity. 2. Try a different solvent system: Sometimes, changing one of the solvents (e.g., using dichloromethane/methanol) can alter the selectivity and improve separation.[6]
Compound is Stuck on the Column	The compound is too polar for the chosen eluent, or it may be interacting strongly with the silica gel.	1. Increase the eluent polarity: Gradually increase the percentage of the more polar solvent (e.g., ethyl acetate). 2. Add a small amount of a more polar solvent: For example, adding 1-2% methanol to the eluent can help elute highly retained compounds. Be aware that using more than 10% methanol can risk dissolving the silica gel.[6]
Product Elutes with Impurities	The column was overloaded, or the separation capability of the chosen conditions is insufficient.	1. Use less material: As a rule of thumb, use a silica gel to crude product ratio of at least 30:1 by weight for good separation. 2. Run a shallower gradient: A slower increase in solvent polarity can improve the resolution between closely eluting compounds.

Experimental Protocols

Protocol 1: Recrystallization

This protocol is a robust starting point for the recrystallization of 4-cyanophenyl acetate, based on methods for structurally similar compounds.[1]

Step-by-Step Methodology:

• Solvent Selection: Begin by testing the solubility of a small amount of the crude material in various solvent systems. A good starting point is a mixture of ethanol and water, or ethyl acetate and heptane.[3][4] The ideal solvent system will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 4-cyanophenyl acetate in an Erlenmeyer flask. Add a minimal amount of the chosen polar solvent (e.g., ethanol or ethyl acetate) and heat the mixture gently while stirring until the solid dissolves completely.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To promote the formation of larger, purer crystals, do not disturb the flask during this initial cooling phase.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove any residual impurities from the mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any remaining solvent.

Protocol 2: Flash Column Chromatography

This protocol is adapted from purification methods for the closely related methyl (4-cyanophenyl)acetate and is an effective way to separate impurities with different polarities.[7]

Step-by-Step Methodology:

• TLC Analysis: Determine an appropriate solvent system using thin-layer chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate.[6][7] Aim for an Rf value of approximately 0.3 for the 4-cyanophenyl acetate.

• Column Packing: Pack a glass column with silica gel, typically using the "wet" method by making a slurry of the silica in the initial, least polar eluent.

• Sample Loading: Dissolve the crude 4-cyanophenyl acetate in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the dried powder to the top of the packed column.

• Elution: Begin eluting the column with the low-polarity mobile phase (e.g., 9:1 hexane/ethyl acetate).

• Gradient Elution (Optional but Recommended): Gradually increase the polarity of the mobile phase (e.g., to 8:2, then 7:3 hexane/ethyl acetate) to elute the compounds. This can improve separation and reduce elution time.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 4-cyanophenyl acetate.

Visualization of Workflows

Purification Decision Workflow

The following diagram illustrates the decision-making process for choosing a purification method for 4-cyanophenyl acetate.

Caption: Decision workflow for purifying 4-cyanophenyl acetate.

General Recrystallization Workflow

This diagram outlines the key steps in the recrystallization process.

Caption: Step-by-step recrystallization workflow.

References

• Reddit. (2024). Purification Troubleshooting. Retrieved from [Link]

• Stenutz. (n.d.). 4-cyanophenyl acetate. Retrieved from [Link]

• University of Rochester. (n.d.). Tips and Tricks: Recrystallization. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Google Patents. (n.d.). CN103408459B - Preparation method of 4-cyanophenylalanine.

• University of Queensland. (n.d.). RECRYSTALLISATION. Retrieved from [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. Retrieved from [Link]

Sources

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• 2. asianpubs.org [asianpubs.org]
• 3. reddit.com [reddit.com]
• 4. CAS # 1528-41-2, Ethyl (4-cyanophenyl)acetate, (4-Cyanophenyl)acetic acid ethyl ester, 4-Cyanobenzeneacetic acid ethyl ester, NSC 130982 - chemBlink [chemblink.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromatography [chem.rochester.edu]
• 7. METHYL (4-CYANOPHENYL)ACETATE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: 4-Cyanophenyl Acetate Reactions

Welcome to the technical support center for 4-cyanophenyl acetate reactions. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth, experience-based answers to common challenges encountered during the synthesis and subsequent reactions of 4-cyanophenyl acetate. The information is structured in a question-and-answer format to directly address specific experimental issues.

Section 1: Synthesis of 4-Cyanophenyl Acetate via Acetylation

The most common route to synthesizing 4-cyanophenyl acetate is the acetylation of 4-cyanophenol using an acylating agent like acetic anhydride or acetyl chloride. While seemingly straightforward, this reaction is prone to issues that can impact yield and purity.

Q1: My acetylation of 4-cyanophenol has a very low yield. What are the likely causes and how can I fix this?

A1: Low yield is the most frequently reported issue. The root cause can typically be traced to one of four areas: catalyst inefficiency, reagent quality, reaction conditions, or workup losses.

• Cause 1: Inactive Catalyst or Insufficient Basic Conditions. The phenolic hydroxyl group is not nucleophilic enough to attack acetic anhydride on its own. A base or nucleophilic catalyst is required.

  • Explanation: Catalysts like 4-(dimethylamino)pyridine (DMAP) or bases like pyridine and triethylamine (TEA) are used to activate the acylating agent or deprotonate the phenol. DMAP functions as a superior nucleophilic catalyst by reacting with acetic anhydride to form a highly reactive N-acetylpyridinium intermediate, which is then readily attacked by the phenol.[1][2][3] Pyridine and TEA act as Brønsted bases, deprotonating the phenol to form a more nucleophilic phenoxide ion.

  • Troubleshooting:

    • Use DMAP: If you are using pyridine or TEA, consider switching to a catalytic amount of DMAP (1-5 mol%). Its catalytic mechanism is generally more efficient than relying on the basicity of pyridine or TEA alone.[3]

    • Check Base Quality: Pyridine and TEA are hygroscopic and can absorb atmospheric moisture, which reduces their effectiveness. Use freshly opened bottles or distill the base before use.

• Cause 2: Poor Quality or Wet Reagents/Solvents.

  • Explanation: Acetic anhydride and acetyl chloride are highly reactive towards water. Any moisture present in the 4-cyanophenol starting material, the solvent, or the glassware will rapidly hydrolyze the acylating agent to acetic acid, rendering it useless for the reaction.[4][5]

  • Troubleshooting:

    • Dry your starting material (4-cyanophenol) in a vacuum oven before use.

    • Use anhydrous solvents. If you are using a solvent like dichloromethane (DCM) or ethyl acetate, ensure it is from a freshly opened bottle or dried over a suitable drying agent.

    • Oven-dry all glassware and allow it to cool under an inert atmosphere (e.g., nitrogen or argon) before adding reagents.[5]

• Cause 3: Suboptimal Reaction Temperature.

  • Explanation: While many acetylations proceed at room temperature, the electron-withdrawing nature of the cyano group can slightly deactivate the phenol.[4] Gentle heating may be required to increase the reaction rate.

  • Troubleshooting: Try warming the reaction to 40-50°C. Monitor the progress by Thin Layer Chromatography (TLC) to avoid potential side reactions at higher temperatures.

• Cause 4: Inefficient Workup and Product Loss.

  • Explanation: The product, 4-cyanophenyl acetate, has some water solubility. During aqueous workup steps (e.g., washing with sodium bicarbonate solution), a significant amount of product can be lost to the aqueous phase if not handled correctly.

  • Troubleshooting:

    • When washing the organic layer, use saturated aqueous solutions (e.g., saturated NaHCO₃, brine) to minimize the partitioning of your product into the aqueous phase.

    • After separating the layers, re-extract the aqueous layer one or two more times with your organic solvent (e.g., ethyl acetate or DCM) to recover any dissolved product. Combine all organic extracts before drying and concentrating.[6]

Q2: My TLC analysis shows both starting material and product, even after several hours. How can I drive the reaction to completion?

A2: An incomplete reaction indicates that the reaction has either stalled or is proceeding very slowly.

• Explanation: This often points to an insufficient amount or activity of the acylating agent or catalyst. As the reaction progresses, acidic byproducts (acetic acid from anhydride, HCl from acetyl chloride) can neutralize the basic catalyst (like pyridine or TEA), effectively stopping the reaction.[7]

• Troubleshooting Steps:

  • Add More Reagent: Add another portion (0.2-0.5 equivalents) of the acylating agent and the base/catalyst.

  • Increase Temperature: As mentioned in A1, gently heating the reaction can increase the rate.

  • Consider a Stronger System: If the reaction remains sluggish, using acetyl chloride with pyridine may be more effective than acetic anhydride, as acetyl chloride is inherently more reactive. However, this reaction is more exothermic and requires careful control.

Q3: I see a new, more polar spot on my TLC plate that is not the starting material or product. What could this be?

A3: The most likely culprit is the hydrolysis of the nitrile group to a carboxylic acid.

• Explanation: While nitriles are generally stable, they can be hydrolyzed to carboxylic acids under harsh acidic or basic conditions, especially when heated for prolonged periods in the presence of water.[8][9][10] If your reaction conditions are not strictly anhydrous, or if a harsh aqueous workup is used, you risk converting the cyano group (-CN) on either the starting material or the product into a carboxylic acid group (-COOH). This new compound will be significantly more polar on a silica TLC plate.

• Prevention and Mitigation:

  • Ensure Anhydrous Conditions: This is the most critical preventative measure.[4][5]

  • Neutral Workup: During workup, use a buffered or mild wash (like saturated sodium bicarbonate) rather than strong acids or bases.

  • Minimize Reaction Time: Use TLC to monitor the reaction and stop it as soon as the starting material is consumed. Do not let it run unnecessarily for extended periods, especially at elevated temperatures.

Section 2: Hydrolysis of 4-Cyanophenyl Acetate

Hydrolysis (saponification) is the reverse reaction, cleaving the ester to regenerate 4-cyanophenol. The primary challenge here is achieving selective ester cleavage without affecting the nitrile group.

Q1: My ester hydrolysis is slow and incomplete. How can I improve the rate?

A1: Ester hydrolysis is typically performed under basic conditions (e.g., with NaOH, KOH, or LiOH in a water/alcohol mixture).[11] Sluggishness is usually due to insufficient base, low temperature, or poor solubility.

• Explanation: Saponification is a base-promoted reaction that consumes one equivalent of base.[11] Using only a catalytic amount of base will result in an incomplete reaction. The reaction rate is also dependent on temperature and the concentration of reactants.

• Troubleshooting:

  • Stoichiometry: Ensure you are using at least 1.0-1.2 equivalents of a strong base like NaOH or LiOH.

  • Solvent: Use a co-solvent system like THF/water or Methanol/water to ensure the ester is fully dissolved and can interact with the hydroxide ions.

  • Temperature: Gently heat the reaction mixture to 40-60°C. This will significantly accelerate the rate of hydrolysis.

Q2: During hydrolysis, I am losing my product because the nitrile group is also reacting. How do I prevent this?

A2: This is a classic selectivity problem. The nitrile group is susceptible to hydrolysis under the same conditions required for ester cleavage, especially with prolonged heating or strong base concentrations.[10][12]

• Explanation: The key to selective ester hydrolysis is to use conditions that are just vigorous enough to cleave the ester but mild enough to leave the nitrile intact.

• Recommended Mild Conditions:

  • Use Lithium Hydroxide (LiOH): LiOH is often preferred for mild saponification at room temperature. Use 1.1 equivalents in a 3:1 mixture of THF:water.

  • Control Temperature: Avoid high temperatures. Most ester hydrolyses can be accomplished at room temperature or with gentle warming, which will minimize the rate of nitrile hydrolysis.

  • Monitor Closely: Use TLC to track the disappearance of the starting ester. As soon as it is gone, immediately proceed with the workup to quench the reaction and prevent further degradation of the product.

Section 3: Analytical Protocols & Purification

Proper reaction monitoring and purification are essential for obtaining a high-purity final product.

Protocol 1: Reaction Monitoring by Thin Layer Chromatography (TLC)

Objective: To qualitatively assess the progress of the acetylation of 4-cyanophenol.

Materials:

• Silica gel TLC plates (with F₂₅₄ indicator)[13]

• TLC developing chamber

• Eluent (Mobile Phase): A 7:3 mixture of Hexane:Ethyl Acetate is a good starting point. Adjust polarity as needed.

• Visualization tools: UV lamp (254 nm), iodine chamber, or a chemical stain (e.g., potassium permanganate).[14][15]

Procedure:

• Prepare the Eluent: Pour the Hexane:Ethyl Acetate mixture into the TLC chamber to a depth of about 0.5 cm. Close the chamber and let it saturate for 5-10 minutes.

• Spot the Plate: Using a capillary tube, spot the TLC plate with:

  • Lane 1: A dilute solution of your starting material (4-cyanophenol).

  • Lane 2: A co-spot (apply both starting material and the reaction mixture at the same point).

  • Lane 3: The reaction mixture.

• Develop the Plate: Place the spotted TLC plate in the saturated chamber and close the lid. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • View the plate under a UV lamp. Both 4-cyanophenol and 4-cyanophenyl acetate are UV active and will appear as dark spots.[14] The product, being less polar, will have a higher Rf value (travel farther up the plate) than the starting phenol.[16]

  • Confirm spots with a secondary method like an iodine chamber if needed.

• Interpretation: The reaction is complete when the spot corresponding to the 4-cyanophenol in the reaction mixture lane has completely disappeared.

Compound	Polarity	Expected Rf Value (7:3 Hex:EtOAc)
4-Cyanophenol	High	Low (e.g., 0.2-0.3)
4-Cyanophenyl Acetate	Moderate	High (e.g., 0.6-0.7)
Table 1: Typical TLC behavior of reaction components.

Protocol 2: Purification by Recrystallization

Objective: To purify crude 4-cyanophenyl acetate from unreacted 4-cyanophenol and other impurities.

Principle: Recrystallization relies on the difference in solubility of the desired compound and impurities in a chosen solvent at different temperatures. The ideal solvent should dissolve the compound well when hot but poorly when cold.

Solvent Selection:

• A mixture of isopropanol and water or ethanol and water is often effective. Ethyl acetate/hexane can also be used.[17]

• Test: In a small test tube, add a small amount of crude product. Add a few drops of the chosen primary solvent (e.g., isopropanol) and heat until dissolved. Add the anti-solvent (e.g., water) dropwise until the solution becomes cloudy. If cooling the cloudy solution yields crystals, it is a good solvent system.

Procedure:

• Dissolution: Place the crude 4-cyanophenyl acetate in an Erlenmeyer flask. Add the minimum amount of hot primary solvent (e.g., isopropanol) required to fully dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven to remove all traces of solvent.

References

• Rahman, M. et al. (2021). Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. ResearchGate. Available from: [Link]

• Google Patents. CN1442404A - Method of preparing p-cyanophenol like compound.

• Jo, A. et al. (2022). Efficient Production of Naringin Acetate with Different Acyl Donors via Enzymatic Transesterification by Lipases. MDPI. Available from: [Link]

• Chemistry Steps. Nitriles to Esters. Available from: [Link]

• Liu, Z. et al. (2014). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. ACS Publications. Available from: [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Available from: [Link]

• Terekhov, V. E. et al. (2018). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. ResearchGate. Available from: [Link]

• Organic Syntheses. arylureas i. cyanate method. Available from: [Link]

• ResearchGate. Monitoring timecourse of DMAP catalyzed acylation of phenols with.... Available from: [Link]

• Washington State University. Monitoring Reactions by TLC. Available from: [Link]

• Reddit. Friedel-Crafts Acylation of Ferrocene. Available from: [Link]

• Jin, T-S. et al. A rapid and efficient method for acetylation of phenols with acetic anhydride catalysed by Ti02/S04. SciSpace. Available from: [Link]

• ResearchGate. How to selectively reduction of nitrile group in presence of ester group?. Available from: [Link]

• Patent 0080700. A process for producing nitrile compounds.

• ResearchGate. Use of TLC to monitor the progress of an enzymatic synthesis.... Available from: [Link]

• Organic Syntheses. p-NITROPHENYLACETIC ACID. Available from: [Link]

• ScholarWorks @ UTRGV. The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Available from: [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• Rahman, M. et al. (2021). Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. MDPI. Available from: [Link]

• Zou, M. et al. (2024). Effect of acyl donors on EGCG esterification reaction catalyzed by Lipase “Amano” 30SD based on molecular dynamics analysis. NIH National Library of Medicine. Available from: [Link]

• Google Patents. CN103408459B - Preparation method of 4-cyanophenylalanine.

• Chemistry LibreTexts. (2024). 20.7: Chemistry of Nitriles. Available from: [Link]

• Organic Reaction Workup Formulas for Specific Reagents. Available from: [Link]

• OSTI.GOV. 3,4-Dicyanofuroxan: Preparation, Isolation, and Purification. Available from: [Link]

• Tu, C. et al. (1986). Hydrolysis of 4-nitrophenyl acetate catalyzed by carbonic anhydrase III from bovine skeletal muscle. PubMed. Available from: [Link]

• Scribd. TLC for Aspirin Synthesis Monitoring. Available from: [Link]

• Chemguide. hydrolysis of nitriles. Available from: [Link]

• Floris, T. et al. (2021). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers. Available from: [Link]

• Smedarchina, Z. et al. (2003). The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). PubMed. Available from: [Link]

• ResearchGate. Enzymatic synthesis of geranyl acetate by transesterification with acetic anhydride as acyl donor. Available from: [Link]

• ResearchGate. Hydrolysis of p-nitrophenyl acetate. Available from: [Link]

• Zhang, Z-H. et al. An efficient and simple procedure for acetylation of alcohols and phenols with acetic anhydride catalysed by expansive graphite. Available from: [Link]

• YouTube. Visualizing a TLC plate. Available from: [Link]

• Reddit. organic synthesis recrystallization help. Available from: [Link]

• Kadam, S.T. et al. (2021). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI. Available from: [Link]

• YouTube. Lec 15 Hydrolysis of Esters and Amides and the Chemistry of Nitriles. Available from: [Link]

• Zou, M. et al. (2024). Effect of acyl donors on EGCG esterification reaction catalyzed by Lipase "Amano" 30SD based on molecular dynamics analysis. PubMed. Available from: [Link]

• Nanjing Huaxi Chemical Co.,Ltd. Best Solvent for Recrystallization. Available from: [Link]

• Organic Syntheses. ethyl (1-phenylethylidene)cyanoacetate. Available from: [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION. Available from: [Link]

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Stability issues of 4-cyanophenyl acetate under reaction conditions

Welcome to the technical support center for 4-cyanophenyl acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered when using this versatile reagent. As an "activated" ester, 4-cyanophenyl acetate offers enhanced reactivity, which is a desirable trait in many synthetic applications. However, this heightened reactivity also necessitates a thorough understanding of its stability profile to ensure successful and reproducible experimental outcomes.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format. My goal is to not only offer solutions but also to explain the underlying chemical principles, empowering you to proactively address challenges in your work.

I. Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you might encounter during your experiments with 4-cyanophenyl acetate, providing explanations and actionable solutions.

Question 1: My reaction with 4-cyanophenyl acetate is giving low yields of the desired acetylated product, and I'm observing the formation of 4-cyanophenol as a major byproduct. What is happening and how can I fix it?

Answer:

The presence of 4-cyanophenol as a significant byproduct is a classic indicator that the 4-cyanophenyl acetate is undergoing premature hydrolysis. The electron-withdrawing nature of the para-cyano group makes the carbonyl carbon of the acetate highly electrophilic.[1] While this "activation" is beneficial for your desired reaction with a nucleophile, it also renders the ester bond more susceptible to cleavage by water, which can act as a nucleophile.[2]

Root Cause Analysis:

• Trace amounts of water in your reaction solvent: Even anhydrous solvents can absorb moisture from the atmosphere if not handled properly.

• Use of protic solvents: Solvents like alcohols can also act as nucleophiles, leading to transesterification.

• Basic or acidic contaminants: Both basic and acidic conditions can catalyze the hydrolysis of the ester.[3][4]

Troubleshooting Protocol:

• Rigorous Drying of Solvents and Reagents:

  • Use freshly distilled, anhydrous solvents. Solvents should be dried over appropriate drying agents (e.g., molecular sieves, sodium/benzophenone) and handled under an inert atmosphere (e.g., nitrogen or argon).

  • Ensure all other reagents, including your starting material and any bases or additives, are thoroughly dried.

• Inert Atmosphere:

  • Set up your reaction under a positive pressure of an inert gas like nitrogen or argon. This will prevent atmospheric moisture from entering the reaction vessel.

• Choice of Base (if applicable):

  • If your reaction requires a base, opt for a non-nucleophilic, sterically hindered base (e.g., proton sponge, 2,6-lutidine) to minimize direct attack on the ester.

  • Avoid aqueous bases like sodium hydroxide or potassium carbonate solutions during the reaction, as they will readily hydrolyze the ester.

• Reaction Temperature:

  • Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can accelerate the rate of hydrolysis.

Question 2: I am performing a reaction with a sensitive, multifunctional nucleophile. How can I ensure that 4-cyanophenyl acetate selectively acetylates my target functional group without causing side reactions or degradation?

Answer:

Selective acetylation with a highly reactive reagent like 4-cyanophenyl acetate requires careful control of reaction conditions to manage its electrophilicity. The key is to modulate the reactivity to favor the desired transformation over potential side reactions.

Strategies for Enhancing Selectivity:

Strategy	Rationale
Lower Reaction Temperature	Decreases the overall reaction rate, often enhancing the difference in activation energies between the desired and undesired reaction pathways.
Slow Addition of Reagent	Adding the 4-cyanophenyl acetate solution dropwise to the reaction mixture keeps its instantaneous concentration low, minimizing potential side reactions with less reactive sites on your substrate.
Use of a Non-polar, Aprotic Solvent	Solvents like dichloromethane (DCM), chloroform, or toluene do not participate in the reaction and can help to control reactivity.
Careful Stoichiometry	Use of a minimal excess (e.g., 1.05-1.1 equivalents) of 4-cyanophenyl acetate can prevent unreacted reagent from causing issues in subsequent steps or during work-up.

Experimental Workflow for Selective Acetylation:

Caption: Workflow for selective acetylation.

II. Frequently Asked Questions (FAQs)

Q1: Why is 4-cyanophenyl acetate considered an "activated" ester?

The term "activated" refers to the increased reactivity of the ester towards nucleophilic attack compared to a simple alkyl acetate (e.g., ethyl acetate). This activation is due to the electronic properties of the 4-cyanophenyl group. The cyano group is strongly electron-withdrawing, which pulls electron density away from the ester's carbonyl carbon. This makes the carbonyl carbon more electron-deficient (more electrophilic) and thus more susceptible to attack by nucleophiles. Furthermore, the 4-cyanophenoxide ion is a better leaving group than an alkoxide ion because the negative charge is stabilized by resonance and the inductive effect of the cyano group.[5]

Q2: Under what pH conditions is 4-cyanophenyl acetate most stable?

Generally, esters are most stable under neutral to slightly acidic conditions.

• Basic Conditions (pH > 7): 4-cyanophenyl acetate is highly susceptible to hydrolysis under basic conditions. The hydroxide ion is a strong nucleophile that readily attacks the electrophilic carbonyl carbon, leading to rapid and irreversible hydrolysis (saponification).[3][4]

• Acidic Conditions (pH < 7): While more stable than in basic media, 4-cyanophenyl acetate can still undergo acid-catalyzed hydrolysis. The acid protonates the carbonyl oxygen, making the carbonyl carbon even more electrophilic and susceptible to attack by a weak nucleophile like water.[6][7] This hydrolysis is typically reversible.[3][4]

Stability Profile Summary:

pH Range	Stability	Primary Degradation Pathway
Strongly Acidic (pH < 3)	Moderate	Acid-catalyzed hydrolysis
Slightly Acidic to Neutral (pH 4-7)	Highest	Minimal hydrolysis
Basic (pH > 8)	Low	Base-catalyzed hydrolysis (saponification)

Q3: What is the expected thermal stability of 4-cyanophenyl acetate?

Q4: Can I use 4-cyanophenyl acetate in aqueous or protic solvents?

It is strongly discouraged to use 4-cyanophenyl acetate in aqueous or protic solvents unless the intended reaction is hydrolysis or transesterification. The presence of water or alcohols will lead to the rapid degradation of the reagent, forming 4-cyanophenol and either acetic acid or another ester, respectively. This will significantly lower the yield of your desired product.

Q5: How should I monitor the progress of a reaction involving 4-cyanophenyl acetate?

Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are excellent techniques for monitoring these reactions.

• TLC: You can monitor the consumption of your starting material and the appearance of the product. It's also useful to spot a standard of 4-cyanophenol to see if hydrolysis is a significant side reaction.

• LC-MS: This provides more definitive information, allowing you to track the masses of the starting materials, product, and any byproducts (like 4-cyanophenol).

Troubleshooting Workflow for Reaction Monitoring:

Sources

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• 5. Video: Relative Reactivity of Carboxylic Acid Derivatives [jove.com]
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• 7. youtube.com [youtube.com]

Technical Support Center: Purification of 4-Cyanophenyl Acetate

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This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the removal of impurities from 4-cyanophenyl acetate. The following question-and-answer format directly addresses common challenges encountered during purification, offering expert insights and detailed protocols to ensure the highest purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing 4-cyanophenyl acetate?

A1: The primary impurities in the synthesis of 4-cyanophenyl acetate typically arise from unreacted starting materials or side products. The most common of these is 4-cyanophenol , the precursor to the acetate ester.[1][2] Residual acetic anhydride , used as the acetylating agent, and the byproduct, acetic acid , can also be present.[3][4] Depending on the reaction conditions, side products from the hydrolysis of the ester product back to 4-cyanophenol can also be a source of contamination.[5]

Q2: My crude 4-cyanophenyl acetate appears oily or discolored. What is the likely cause and how can I address it?

A2: An oily or discolored product often indicates the presence of significant impurities. The discoloration may be due to phenolic impurities which can oxidize over time. An oily consistency can result from a mixture of the solid product with liquid impurities like acetic anhydride or acetic acid. The first step in addressing this is a proper workup procedure. A wash with a saturated sodium bicarbonate solution can help neutralize and remove acidic impurities like acetic acid and unreacted acetic anhydride.[6][7] If the product remains oily, it suggests that a more rigorous purification method, such as recrystallization or column chromatography, is necessary.[8][9]

Q3: I'm struggling to get good crystals during recrystallization. What are some key factors to consider?

A3: Successful recrystallization depends on several critical factors.[8] The choice of solvent is paramount. An ideal solvent should dissolve the 4-cyanophenyl acetate well at elevated temperatures but poorly at room temperature or below.[8] Common solvent systems for compounds of similar polarity include mixtures of a polar solvent (like ethyl acetate or acetone) with a non-polar solvent (like hexane or heptane).[10] The rate of cooling also plays a crucial role; slow cooling generally promotes the formation of larger, purer crystals.[11] If crystals do not form, scratching the inside of the flask with a glass rod at the solvent-air interface can sometimes induce crystallization. Seeding the solution with a tiny crystal of pure product, if available, is also a highly effective method.[8]

Q4: When should I choose column chromatography over recrystallization for purification?

A4: The choice between recrystallization and column chromatography depends on the nature and quantity of the impurities. Recrystallization is often a good first choice for removing small amounts of impurities from a relatively pure compound, especially if the impurities have significantly different solubilities than the product.[12] However, if the impurities have similar solubility profiles to 4-cyanophenyl acetate, or if there are multiple impurities, column chromatography is generally more effective.[9] Flash column chromatography, in particular, allows for the separation of compounds with very similar polarities.[6][13]

Troubleshooting Guides & Protocols

Problem 1: Persistent Acetic Anhydride or Acetic Acid Contamination

Symptoms:

• Sharp, vinegary odor in the product.

• Broad peaks in the NMR spectrum corresponding to acetic acid or anhydride.

• Product appears oily or syrupy.

Root Cause Analysis: Incomplete quenching or washing during the reaction workup is the most common reason for residual acetic anhydride and acetic acid.[4] While acetic anhydride reacts with water to form acetic acid, this hydrolysis can be slow, especially in an organic solvent.[4]

Solutions & Protocols:

1. Aqueous Workup with a Mild Base: This is the first line of defense to remove acidic impurities.

• Protocol:

  • Dissolve the crude 4-cyanophenyl acetate in a suitable organic solvent like ethyl acetate or dichloromethane.

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate. Add the bicarbonate solution slowly and vent the funnel frequently to release any CO2 gas that evolves.[14]

  • Repeat the wash until no more gas evolution is observed.

  • Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

  • Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure.

2. Co-evaporation (Azeotropic Removal): If aqueous workup is insufficient, co-evaporation can be effective.

• Protocol:

  • After the initial solvent removal, dissolve the crude product in a non-polar solvent like toluene.

  • Remove the toluene under reduced pressure. The toluene will form an azeotrope with residual acetic acid, facilitating its removal.

  • Repeat this process 2-3 times to ensure complete removal.

Problem 2: Presence of Unreacted 4-Cyanophenol

Symptoms:

• The melting point of the product is lower and broader than the literature value.

• TLC analysis shows a spot corresponding to the more polar 4-cyanophenol starting material.

• NMR spectrum shows peaks characteristic of 4-cyanophenol.

Root Cause Analysis: Incomplete acetylation reaction is the primary cause. This could be due to insufficient acetylating agent, short reaction time, or low reaction temperature. Hydrolysis of the product during workup can also regenerate the starting material.[5]

Solutions & Protocols:

1. Recrystallization: Recrystallization is often effective for removing small to moderate amounts of 4-cyanophenol.

• Protocol:

  • Solvent Screening: Test the solubility of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures with hexane or heptane) to find a suitable system where the product is soluble when hot and sparingly soluble when cold.[10]

  • Dissolve the crude 4-cyanophenyl acetate in the minimum amount of boiling solvent.

  • If the solution is colored, you can add a small amount of activated charcoal and hot filter the solution to remove colored impurities. Be aware that charcoal can also adsorb some of your product.[11]

  • Allow the solution to cool slowly to room temperature.

  • Once crystals begin to form, you can place the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[8]

  • Dry the crystals under vacuum.

Recrystallization Solvent Selection Table:

Solvent System	Suitability for 4-Cyanophenyl Acetate	Notes
Ethanol/Water	Good	Dissolve in hot ethanol, add water dropwise until cloudy, then reheat to clarify and cool.
Ethyl Acetate/Hexane	Excellent	Dissolve in a minimum of hot ethyl acetate, then add hexane until turbidity persists. Reheat to dissolve and then cool slowly.
Toluene	Good	Can be effective, but solubility differences may not be as pronounced.
Isopropanol	Fair	May require a larger volume of solvent.

2. Flash Column Chromatography: For more challenging separations or to achieve very high purity, flash column chromatography is the method of choice.[9]

• Protocol:

  • TLC Analysis: First, determine an appropriate eluent system using thin-layer chromatography (TLC). A mixture of ethyl acetate and hexane is a good starting point. Aim for an Rf value of ~0.3 for the 4-cyanophenyl acetate.

  • Column Packing: Pack a glass column with silica gel, either as a slurry in the eluent or by dry packing followed by equilibration with the eluent.[9]

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane, adsorb it onto a small amount of silica gel, and then load this onto the top of the column.

  • Elution: Elute the column with the chosen solvent system, collecting fractions.

  • Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying 4-cyanophenyl acetate.

Caption: Decision workflow for the purification of 4-cyanophenyl acetate.

Safety Precautions

Always handle 4-cyanophenyl acetate and its related reagents in a well-ventilated fume hood.[15] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[16][17] Consult the Safety Data Sheet (SDS) for 4-cyanophenyl acetate and all solvents and reagents used before beginning any experimental work.[15][16]

References

• Gorecki, T., & Hlibowicka, A. (2003). Micro Liquid-Liquid Extraction of Acetyl Derivatives of Phenols. Polish Journal of Environmental Studies, 12(4), 425-429. Retrieved from [Link]

• Advion. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Discover.acs.org. Retrieved January 13, 2026, from [Link]

• ResearchGate. (2019, July 31). What is the best work-up for acetic anhydride/pyradine acetylation? Retrieved January 13, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup. Retrieved January 13, 2026, from [Link]

• Reddit. (2018, November 16). Removing Excess Acetic Anhydride from Acylation reaction? r/OrganicChemistry. Retrieved January 13, 2026, from [Link]

• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved January 13, 2026, from [Link]

• ResearchGate. (2019, May 16). Remove acetic anhydride excess? Retrieved January 13, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved January 13, 2026, from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (2018, October 20). Simple recrystallization method for obtaining pure compound (natural product)? Retrieved January 13, 2026, from [Link]

• SIELC Technologies. (n.d.). Separation of 4-Cyanophenyl octanoate on Newcrom R1 HPLC column. Retrieved January 13, 2026, from [Link]

• Valentini, F., Galloni, P., Brancadoro, D., Conte, V., & Sabuzi, F. (2022). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry, 10, 842190. [Link]

• NileRed. (2024, September 8). How to Make Acetic Anhydride [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2022, October 3). Liquid-Liquid Extraction [Video]. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Cyanophenol. PubChem Compound Database. Retrieved January 13, 2026, from [Link]

• Alara, O. R., Abdurahman, N. H., & Ukaegbu, C. I. (2021). Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. Foods, 10(11), 2824. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved January 13, 2026, from [Link]

• Cantillo, D., & Kappe, C. O. (2017). Ex situ generation of stoichiometric HCN and its application in the Pd-catalysed cyanation of aryl bromides. Organic & Biomolecular Chemistry, 15(1), 54-58. [Link]

• Reddit. (2020, October 30). Recrystallisation Help. r/Chempros. Retrieved January 13, 2026, from [Link]

• Chemdad Co., Ltd. (n.d.). 4-Cyanophenol. Retrieved January 13, 2026, from [Link]

• Zayats, M. F., Leschev, S. M., & Zayats, M. A. (2017). Low-temperature liquid–liquid extraction of phenols from aqueous solutions with hydrophilic mixtures of extractants. Journal of Analytical Chemistry, 72(11), 1205-1210. [Link]

• Mendeley Data. (2019, October 24). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate. Retrieved January 13, 2026, from [Link]

• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302. [Link]

• National Center for Biotechnology Information. (n.d.). Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. PubMed Central. Retrieved January 13, 2026, from [Link]

• Bio-Rad Laboratories. (2024, August 13). Enhancing Biotherapeutic Purification Workflows with Mixed-Mode Chromatography. Retrieved January 13, 2026, from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). Analytical Methods. Retrieved January 13, 2026, from [Link]

• ResearchGate. (2025, November 7). (PDF) Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. Retrieved January 13, 2026, from [Link]

• Zhang, H., Wang, Y., Zhang, Y., & Chen, J. (2014). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Journal of the Chinese Chemical Society, 61(8), 899-903. [Link]

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Preventing decomposition of 4-cyanophenyl acetate during synthesis

Welcome to the technical support center for the synthesis and handling of 4-cyanophenyl acetate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges associated with the synthesis of this important intermediate. Our focus is on preventing the decomposition of 4-cyanophenyl acetate, ensuring high yield and purity in your experiments.

I. Understanding the Instability of 4-Cyanophenyl Acetate: The Core Challenge

The primary challenge in the synthesis and handling of 4-cyanophenyl acetate is its susceptibility to hydrolysis. The ester linkage is prone to cleavage under both acidic and basic conditions, reverting to 4-cyanophenol and acetic acid. This decomposition not only reduces the yield of the desired product but also introduces impurities that can be challenging to remove.

Decomposition Pathway: Ester Hydrolysis

The principal decomposition route for 4-cyanophenyl acetate is the hydrolysis of the ester bond. This reaction can be catalyzed by both acids and bases.

• Base-Catalyzed Hydrolysis: In the presence of a base (e.g., residual sodium hydroxide, amines), the hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This is typically a rapid process.

• Acid-Catalyzed Hydrolysis: Under acidic conditions (e.g., residual acid catalyst), the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by water.

Below is a diagram illustrating the hydrolysis pathway.

Caption: Hydrolysis of 4-cyanophenyl acetate.

II. Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the synthesis of 4-cyanophenyl acetate?

A1: The most frequent cause of low yields is the decomposition of the product via hydrolysis during the reaction or work-up. This is often due to the presence of water and either acidic or basic conditions. Careful control of pH and minimizing contact with water, especially at elevated temperatures, are crucial.

Q2: Can I use a strong base like sodium hydroxide to catalyze the acetylation of 4-cyanophenol?

A2: While base catalysis is a valid strategy for phenol acetylation, using a strong base like sodium hydroxide is generally not recommended. A strong base will deprotonate the phenol to form the phenoxide, which is a potent nucleophile. However, it will also readily promote the hydrolysis of the 4-cyanophenyl acetate product once it is formed. A milder base, such as sodium bicarbonate or pyridine, is a more suitable choice.[1]

Q3: My final product of 4-cyanophenyl acetate is showing a broad melting point. What could be the issue?

A3: A broad melting point is indicative of impurities. The most likely impurity is the starting material, 4-cyanophenol, resulting from the hydrolysis of the product. Recrystallization is a common method to purify the product and narrow the melting point range. The melting point of pure 4-cyanophenyl acetate is approximately 57°C.[2]

Q4: How can I monitor the progress of the acetylation reaction?

A4: Thin-Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the starting material (4-cyanophenol) from the product (4-cyanophenyl acetate). The disappearance of the starting material spot and the appearance of the product spot will indicate the reaction's progress.

III. Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis of 4-cyanophenyl acetate.

Problem	Potential Cause	Troubleshooting Solution
Low or No Product Formation	1. Inactive acetylating agent (e.g., hydrolyzed acetic anhydride).2. Insufficient catalyst or inappropriate catalyst.3. Reaction temperature is too low.	1. Use fresh, unopened acetic anhydride.2. For base-catalyzed reactions, ensure the base is dry. Consider using a catalyst like sodium bicarbonate.[1] For catalyst-free reactions, a higher temperature may be required.[3][4]3. Gently heat the reaction mixture. For catalyst-free acetylation with acetic anhydride, temperatures around 60-150°C have been reported for other phenols.[4][5]
Product Decomposes During Work-up	1. Prolonged exposure to aqueous acidic or basic conditions.2. High temperatures during aqueous extraction.	1. Perform the aqueous wash steps quickly and at room temperature or below.[6]2. Neutralize the reaction mixture carefully with a weak base (e.g., sodium bicarbonate solution) to a neutral pH before extraction.[6]3. Use a brine wash (saturated NaCl solution) to help break emulsions and remove water from the organic layer.[6]
Oily Product That Won't Solidify	1. Presence of impurities, particularly unreacted 4-cyanophenol or solvent residues.2. Incomplete reaction.	1. Purify the product using column chromatography or recrystallization.2. Confirm reaction completion with TLC before work-up. If the reaction is incomplete, consider extending the reaction time or adding more acetylating agent.
C-Acylation Side Product Formation	1. Use of a strong Lewis acid catalyst (e.g., AlCl₃).	This is known as the Fries rearrangement. To favor O-acylation, avoid strong Lewis acids. Base-catalyzed or catalyst-free thermal acetylation are preferred methods.[3]

IV. Recommended Synthesis Protocols

Here are two detailed protocols for the synthesis of 4-cyanophenyl acetate, designed to minimize decomposition.

Protocol 1: Catalyst- and Solvent-Free Acetylation

This method is environmentally friendly and simplifies purification.[3][4]

Materials:

• 4-Cyanophenol

• Acetic Anhydride

Procedure:

• In a round-bottom flask, combine 4-cyanophenol (1 equivalent) and acetic anhydride (1.5 equivalents).

• Heat the mixture in a pre-heated oil bath at 60-80°C.

• Monitor the reaction by TLC until the 4-cyanophenol is consumed.

• Cool the reaction mixture to room temperature.

• Carefully add ice-cold water to the flask to quench the excess acetic anhydride.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: Catalyst-free synthesis workflow.

Protocol 2: Mild Base-Catalyzed Acetylation

This method uses a mild base to facilitate the reaction at room temperature.[1]

Materials:

• 4-Cyanophenol

• Acetic Anhydride

• Sodium Bicarbonate (dried)

• Anhydrous organic solvent (e.g., toluene or ethyl acetate)

Procedure:

• To a solution of 4-cyanophenol (1 equivalent) in an anhydrous solvent, add dried sodium bicarbonate (1.2 equivalents).

• Stir the suspension at room temperature and add acetic anhydride (1.1 equivalents) dropwise.

• Continue stirring at room temperature and monitor the reaction by TLC.

• Once the reaction is complete, filter off the sodium bicarbonate.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the product.

• Recrystallize if necessary.

V. Analytical Methods for Quality Control

Ensuring the purity of your 4-cyanophenyl acetate is critical. Here are recommended analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with a C18 column is suitable for separating 4-cyanophenyl acetate from 4-cyanophenol. A mobile phase of acetonitrile and water with a UV detector set to an appropriate wavelength (e.g., 235 nm) can be used for quantification.[7]

• Gas Chromatography (GC): GC can also be employed for purity analysis, especially for detecting volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the final product and identifying any impurities. The presence of a singlet around 2.3 ppm in the ¹H NMR spectrum is characteristic of the acetyl methyl protons.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the ester carbonyl group (strong absorption around 1760 cm⁻¹) and the nitrile group (around 2230 cm⁻¹).

VI. References

• 4-Cyanophenyl-2,3,4-tri-O-acetyl-1,5-dithio-D-ribopyranoside;alpha-anomer - Optional[13C NMR] - Chemical Shifts - SpectraBase. (n.d.). Retrieved from [Link]

• University of Calgary. (n.d.). Ch24 - Acylation of phenols. Retrieved from [Link]

• Sciencemadness Discussion Board. (2008). Ester hydrolysis. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Supplementary Material (ESI) for Green Chemistry. Retrieved from [Link]

• Quora. (2018). Why don't phenols show an acetylation reaction? Retrieved from [Link]

• JETIR. (2020). Green and Simple method for the synthesis of Phenolic esters and their catalytic de-protection. Retrieved from [Link]

• University of Rochester. (n.d.). About Workup. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Retrieved from [Link]

• ResearchGate. (2025). Acetylation of alcohols and phenols with acetic anhydride under solvent-free conditions using an ionic liquid based on morpholine as a recoverable and reusable catalyst. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. Retrieved from [Link]

• ResearchGate. (n.d.). Acetylation of alcohols, phenols, thiols, and amines under catalyst and solvent-free conditions. Retrieved from [Link]

• MDPI. (n.d.). Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. Retrieved from [Link]

• Stenutz. (n.d.). 4-cyanophenyl acetate. Retrieved from [Link]

• MDPI. (n.d.). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Retrieved from [Link]

• aecenar. (n.d.). Phenylacetic acid production(PAA-precursor). Retrieved from [Link]

• National Institutes of Health. (n.d.). (4-Cyanophenyl)methylene diacetate. Retrieved from [Link]

• Agilent. (n.d.). Easy Method Transfer and Improved Performance with Agilent InfinityLab Poroshell 120 4 µm Columns. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of paracetamol by acetylation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Retrieved from [Link]

• SIELC. (n.d.). HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. Retrieved from [Link]

• Kwantlen Polytechnic University. (n.d.). Synthesis of Acetaminophen (Tylenol®) Experimental Procedure. Retrieved from [Link]

• Organic Syntheses. (n.d.). via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of. Retrieved from [Link]

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Challenges in the scale-up synthesis of 4-cyanophenyl acetate

Welcome to the technical support guide for the synthesis of 4-cyanophenyl acetate. This document is designed for researchers, chemists, and process development professionals to provide expert insights and practical solutions for challenges encountered during laboratory and scale-up synthesis. The information herein is structured to address common questions and troubleshoot specific experimental issues, ensuring scientific integrity and operational success.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for 4-cyanophenyl acetate?

The most industrially viable and scalable route is the esterification of 4-cyanophenol with an acetylating agent, typically acetic anhydride. This method is preferred for its high atom economy, relatively mild conditions, and the use of readily available, cost-effective reagents. The reaction is usually catalyzed by a base, such as pyridine or triethylamine, or a mineral acid.

The general reaction is as follows:

Figure 1. General synthesis of 4-cyanophenyl acetate from 4-cyanophenol and acetic anhydride.

Q2: What are the critical catalyst considerations for scaling up this acetylation?

Catalyst selection is pivotal for reaction efficiency, safety, and purification.

• Base Catalysts (e.g., Pyridine, Triethylamine): These are highly effective at promoting the reaction by activating the acetic anhydride and deprotonating the phenol. However, on a large scale, their removal can be challenging. Pyridine is toxic and requires careful handling and waste management. Triethylamine can form hydrochloride salts that may complicate work-up.

• Acid Catalysts (e.g., Sulfuric Acid, p-TsOH): Strong acids can catalyze the reaction but may promote side reactions or product degradation if temperatures are not well-controlled. They must be thoroughly neutralized during work-up, which can generate significant salt waste.

• No Catalyst: The reaction can proceed, albeit more slowly, without a catalyst, especially at elevated temperatures[1]. For scale-up, this can be a significant advantage as it simplifies purification and reduces raw material costs and waste streams. The trade-off is longer reaction times and potentially higher energy consumption.

For scale-up, minimizing or eliminating the catalyst is often the most robust approach. If a catalyst is necessary, using a catalytic amount of a non-volatile base or an acid that is easily neutralized and removed is recommended.

Q3: How can I effectively monitor the reaction progress and completion?

Real-time reaction monitoring is crucial for process control, yield optimization, and safety. Several analytical techniques are suitable:

• Thin-Layer Chromatography (TLC): A rapid and simple method for qualitative monitoring. A suitable mobile phase (e.g., a mixture of hexanes and ethyl acetate) can effectively separate the starting material (4-cyanophenol), the product (4-cyanophenyl acetate), and any major byproducts.[2] The disappearance of the 4-cyanophenol spot is a primary indicator of completion.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. It provides accurate data on the consumption of starting materials and the formation of the product. Developing a stability-indicating HPLC method is critical to also track the formation of impurities.[3]

• Gas Chromatography (GC): Suitable if the compounds are thermally stable and volatile. It can provide excellent resolution and quantification.[4]

For scale-up, in-process HPLC analysis is the industry standard for making informed decisions about reaction endpoints and initiating work-up procedures.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 4-cyanophenyl acetate, particularly during scale-up operations.

Workflow for Synthesis & Purification

The following diagram outlines a typical workflow, which will be referenced in the troubleshooting scenarios.

Caption: General workflow for 4-cyanophenyl acetate synthesis.

Problem 1: Low or Inconsistent Yield

Potential Cause	Underlying Science & Explanation	Suggested Solution & Protocol
Incomplete Reaction	The reaction may not have reached completion due to insufficient time, non-optimal temperature, or catalyst deactivation. On a larger scale, mixing efficiency can decrease, leading to localized concentration gradients and slower reaction rates.	1. Verify Stoichiometry: Ensure acetic anhydride is used in a slight excess (e.g., 1.1-1.3 equivalents).2. Optimize Temperature: Gently heat the reaction mixture (e.g., 50-60 °C) to increase the rate, but monitor for impurity formation.3. Confirm Completion: Use a reliable analytical method like HPLC to confirm the consumption of 4-cyanophenol before quenching the reaction.[3]
Product Hydrolysis during Work-up	4-Cyanophenyl acetate is an ester and is susceptible to hydrolysis back to 4-cyanophenol, especially under strongly acidic or basic conditions or at elevated temperatures during aqueous work-up.[5][6]	1. Control pH: During the quench and wash steps, maintain a pH between 6-8. Avoid excess strong base.2. Minimize Contact Time: Perform aqueous washes efficiently to reduce the time the product is in contact with water.3. Use Cold Water/Brine: Conduct washes with cold (0-10 °C) water or brine to decrease the rate of hydrolysis.
Mechanical Losses	During scale-up, significant product can be lost during transfers between vessels, on filter media, or by adhering to reactor walls. The physical form of the isolated solid (e.g., very fine powder) can also make handling difficult.	1. Vessel Rinsing: After transferring a solution or slurry, rinse the source vessel with a small amount of fresh solvent and add the rinse to the main batch.2. Optimize Filtration: Select a filter cloth with an appropriate pore size to prevent product loss. Use a "wash and slurry" technique to recover product from the filter cake.

Problem 2: Product "Oils Out" or Fails to Crystallize

Potential Cause	Underlying Science & Explanation	Suggested Solution & Protocol
High Impurity Load	The presence of unreacted starting materials, excess acetic anhydride, or solvents can act as impurities that inhibit crystal lattice formation, leading to an oil. This phenomenon is known as freezing-point depression.	1. Improve Work-up: Perform an additional aqueous wash (e.g., with a dilute sodium bicarbonate solution) to remove acidic impurities like acetic acid.2. Solvent Swap: After the initial work-up, distill off the reaction solvent and redissolve the crude oil in a suitable crystallization solvent. This helps remove volatile impurities.
Incorrect Crystallization Solvent	A good crystallization solvent is one in which the product has high solubility at high temperatures and low solubility at low temperatures. An inappropriate choice can lead to oiling or no precipitation.[7]	1. Solvent Screening: Test various solvents. Ethyl acetate, isopropanol, toluene, and mixtures with anti-solvents like heptane or hexane are often effective.[8][9]2. Anti-Solvent Addition: Dissolve the crude product in a minimum amount of a "good" solvent (e.g., ethyl acetate) at an elevated temperature. Then, slowly add a "poor" solvent (anti-solvent, e.g., heptane) until turbidity is observed. Cool slowly to induce crystallization.
Rapid Cooling	Cooling the solution too quickly can cause the product to crash out of solution as an amorphous oil because the molecules do not have sufficient time to arrange themselves into an ordered crystal lattice.	1. Controlled Cooling: Implement a programmed cooling ramp (e.g., cool from 60 °C to 20 °C over 4-6 hours).2. Seeding: Introduce a small number of pre-existing crystals of 4-cyanophenyl acetate when the solution is supersaturated. This provides a template for crystal growth and can prevent oiling.

Table 1: Recommended Solvents for Crystallization

Solvent System	Type	Notes
Isopropanol (IPA)	Single Solvent	Good for direct crystallization. Product has moderate solubility.
Toluene	Single Solvent	Effective for producing well-defined crystals.
Ethyl Acetate / Heptane	Solvent / Anti-solvent	High solubility in hot ethyl acetate; adding heptane induces precipitation. Excellent for purification.[7]
Dichloromethane / Methanol	Solvent / Anti-solvent	Useful for recrystallization if purity is high.[2] Note: Use of chlorinated solvents should be minimized at scale.

Problem 3: Final Product Has Poor Purity (e.g., Off-Color, Impurities by HPLC)

Potential Cause	Underlying Science & Explanation	Suggested Solution & Protocol
Thermal Degradation	At excessive temperatures, organic molecules can degrade, leading to the formation of colored, often polymeric, impurities. The nitrile group can also be sensitive to prolonged heat.[10]	1. Strict Temperature Control: Maintain the reaction temperature below a verified limit (e.g., < 80 °C). Use a reactor jacket with a reliable heating/cooling fluid.2. Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to prevent oxidative degradation, which can also cause color formation.[11]
Residual 4-Cyanophenol	Incomplete reaction or hydrolysis (as discussed in Problem 1) will leave the phenolic starting material in the final product. Due to its similar polarity, it can be difficult to remove by crystallization alone.	1. Basic Wash: During work-up, perform a wash with a weak base like dilute potassium carbonate or sodium bicarbonate solution. This will deprotonate the acidic 4-cyanophenol, making it water-soluble and easily extracted into the aqueous layer.
Formation of (4-cyanophenyl)methylene diacetate	If the starting 4-cyanophenol was contaminated with 4-formylbenzonitrile, a diacetate byproduct can form during the reaction with acetic anhydride.[1]	1. Starting Material Quality Control: Ensure the purity of the incoming 4-cyanophenol is verified by a reliable analytical method (e.g., HPLC, GC-MS) before use. Reject batches with significant levels of aldehyde impurities.

Troubleshooting Decision Tree: Low Purity

Caption: Decision tree for troubleshooting low product purity.

References

• Organic Syntheses. Procedure for purification via column chromatography. Available at: [Link]

• Organic Syntheses. General procedures for work-up and purification. Available at: [Link]

• Mendeley Data. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate. V. 1. 2019. Available at: [Link]

• PubMed. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters. 2019. Available at: [Link]

• Fu, H. et al. (4-Cyanophenyl)methylene diacetate. Acta Crystallographica Section E. 2007. Available at: [Link]

• Ault, A. Techniques and Experiments for Organic Chemistry. 6th ed. University Science Books. 1998.

• Organic Syntheses. General information on reaction monitoring. Available at: [Link]

• University of Rochester. Guide for crystallization. Available at: [Link]

• Colorado College. Crystallization Solvents. Available at: [Link]

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• 1. (4-Cyano­phen­yl)methyl­ene diacetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. analchemres.org [analchemres.org]
• 4. 4-氰基苯乙酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate - Mendeley Data [data.mendeley.com]
• 6. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. unifr.ch [unifr.ch]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 11. 4-Cyanophenol synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing the Hydrolysis of 4-Cyanophenyl Acetate

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the hydrolysis of 4-cyanophenyl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for optimizing experimental outcomes and troubleshooting common issues. We will delve into the causality behind experimental choices, ensuring you have the foundational knowledge to adapt and refine your protocols.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the hydrolysis of 4-cyanophenyl acetate, providing the core knowledge needed for successful experimentation.

Q1: What is the fundamental reaction mechanism for the hydrolysis of 4-cyanophenyl acetate?

The hydrolysis of 4-cyanophenyl acetate is typically a base-catalyzed reaction involving the nucleophilic acyl substitution at the ester's carbonyl carbon. The process proceeds via a tetrahedral intermediate. Under alkaline conditions, the hydroxide ion (OH⁻) acts as the nucleophile, attacking the electrophilic carbonyl carbon. The reaction concludes with the elimination of the 4-cyanophenoxide ion, a relatively stable leaving group, to form acetate and 4-cyanophenol.

Caption: Base-catalyzed hydrolysis mechanism of 4-cyanophenyl acetate.

Q2: What are the primary factors influencing the rate of hydrolysis?

The rate of hydrolysis is primarily dependent on three key factors: pH, temperature, and the presence of catalysts .

• pH: The concentration of the hydroxide nucleophile is directly dependent on the pH. Higher pH values (alkaline conditions) generally lead to a faster reaction rate. However, excessively high pH can risk side reactions.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. Warmer temperatures provide the necessary activation energy for the reaction to proceed more quickly.[1]

• Catalysts: While the reaction can proceed with just a strong base (like NaOH), certain enzymes (esterases) or chemical catalysts can significantly accelerate the reaction under milder conditions.[2][3]

Q3: Why is strict pH control so critical during the experiment?

Controlling the pH is paramount for several reasons:

• Reaction Rate: The hydrolysis rate is highly pH-dependent. Maintaining a stable pH ensures a consistent and reproducible reaction rate, which is crucial for kinetic studies.[1]

• Product Stability: The product, 4-cyanophenol, and the reactant, 4-cyanophenyl acetate, have different stabilities at various pH levels.

• Preventing Side Reactions: The cyano (-C≡N) group itself can be susceptible to hydrolysis under harsh acidic or basic conditions, potentially converting to an amide (-CONH₂) or a carboxylic acid (-COOH).[4] This is a critical consideration for ensuring product purity. A patent for the preparation of 4-cyanophenylalanine highlights the need to avoid cyano group hydrolysis during a hydrolysis step.[4]

Q4: Can the solvent system affect the hydrolysis outcome?

Yes, the solvent system plays a significant role. While the reaction involves water (hydrolysis), co-solvents are often used, especially if the substrate has limited water solubility.[5] The choice of co-solvent (e.g., DMSO, acetonitrile) can influence the solubility of reactants and the solvation of the transition state, thereby affecting the reaction rate.[6][7] For instance, studies on similar compounds have shown that increasing the DMSO content in a DMSO-H₂O mixture can dramatically increase the rate of alkaline hydrolysis.[6]

Section 2: Experimental Design and Optimization

This section provides actionable protocols and data to help you design and optimize your hydrolysis experiments effectively.

Standard Protocol for Kinetic Analysis of 4-Cyanophenyl Acetate Hydrolysis

This protocol outlines a standard method for monitoring the hydrolysis reaction using UV-Vis spectrophotometry, based on the formation of the 4-cyanophenoxide ion.

Materials:

• 4-Cyanophenyl Acetate (Stock solution in a water-miscible organic solvent like acetonitrile)

• Buffer solution of desired pH (e.g., Phosphate, Borate)

• Spectrophotometer capable of measuring absorbance at ~296 nm (λ_max of 4-cyanophenoxide)

• Temperature-controlled cuvette holder or water bath

Step-by-Step Methodology:

• Preparation: Equilibrate the buffer solution to the desired reaction temperature (e.g., 25°C) in the spectrophotometer cuvette.

• Initiation: Add a small aliquot of the 4-cyanophenyl acetate stock solution to the buffer in the cuvette. The final concentration of the organic solvent should be minimal (<1%) to avoid significantly altering the buffer properties. Mix quickly by inversion.

• Monitoring: Immediately begin recording the absorbance at the λ_max of the 4-cyanophenol/phenoxide product as a function of time. The specific wavelength may vary slightly depending on the exact pH and solvent composition.

• Data Analysis: Plot the absorbance versus time. The initial rate of the reaction can be determined from the slope of the linear portion of this curve. For pseudo-first-order conditions, plot ln(A_∞ - A_t) vs. time, where A_∞ is the final absorbance and A_t is the absorbance at time t.

Optimizing Reaction Conditions

The optimal conditions depend heavily on the experimental goal (e.g., maximizing yield, studying kinetics, or enzymatic screening). The tables below provide a starting point for optimization.

Table 1: Effect of pH on Hydrolysis Rate

pH Range	Expected Rate	Key Considerations
4-6 (Acidic)	Very Slow	Ester is relatively stable. Risk of cyano group hydrolysis is minimal.
7 (Neutral)	Slow to Moderate	Baseline for uncatalyzed hydrolysis. Suitable for studying enzyme catalysis.
8-10 (Alkaline)	Fast	Rate increases significantly with pH. Optimal range for many non-enzymatic hydrolyses.[8][9]
>11 (Strongly Alkaline)	Very Fast	High risk of saponification and potential hydrolysis of the nitrile group.[4]

Table 2: Effect of Temperature on Hydrolysis Rate

Temperature Range	Expected Rate	Key Considerations
4-10°C	Very Slow	Useful for slowing the reaction to study fast kinetics or for storage of stock solutions.
20-37°C	Moderate	Standard physiological range for enzymatic assays. Provides a controllable rate for kinetic studies.
40-60°C	Fast	Accelerates the reaction significantly. May be necessary for poorly reactive systems.[8]
>60°C	Very Fast	Increased risk of solvent evaporation and degradation of reactants or products.[8]

Section 3: Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments, providing potential causes and actionable solutions.

Caption: Troubleshooting workflow for low product yield.

Q: My reaction rate is much slower than expected. What should I do?

• Potential Cause 1: Incorrect pH. The most common cause is a buffer pH that is too low. The rate of base-catalyzed hydrolysis is highly dependent on the hydroxide ion concentration.

  • Solution: Carefully verify the pH of your reaction buffer using a calibrated pH meter. If your goal is rapid hydrolysis, consider increasing the pH to a range of 8-10.

• Potential Cause 2: Low Temperature. The reaction may be too slow at room temperature or below.

  • Solution: Increase the reaction temperature in increments of 10°C (e.g., to 37°C or 50°C) and monitor the effect on the rate.[8]

• Potential Cause 3: Poor Substrate Solubility. If the 4-cyanophenyl acetate is not fully dissolved, the reaction will be limited by the dissolution rate.

  • Solution: Ensure the substrate is fully dissolved in the reaction medium. A small amount of a co-solvent like acetonitrile or DMSO may be required, but keep its final concentration low to avoid altering the reaction kinetics significantly.[6]

Q: I am seeing an unexpected side product in my analysis (e.g., by HPLC). What could it be?

• Potential Cause: Nitrile Group Hydrolysis. Under excessively harsh conditions (very high pH or temperature, or prolonged reaction times in strong acid), the cyano group can hydrolyze to form 4-carboxyphenyl acetate or 4-cyanophenylacetic acid's corresponding amide.[4]

  • Solution: Moderate your reaction conditions. Use the mildest pH and lowest temperature that still provide an acceptable reaction rate. Analyze reaction progress over time to determine the point at which the side product begins to appear, and shorten the reaction time accordingly.

Q: My results are not reproducible between experiments. What are the likely sources of variability?

• Potential Cause 1: Inconsistent pH. Small variations in buffer preparation can lead to significant differences in reaction rates.

  • Solution: Standardize your buffer preparation protocol. Always use a freshly calibrated pH meter. Prepare large batches of buffer to use across a series of experiments.

• Potential Cause 2: Temperature Fluctuations. Inconsistent temperature control will directly impact reaction kinetics.

  • Solution: Use a reliable, temperature-controlled water bath or a Peltier-based cuvette holder. Allow all reagents to reach thermal equilibrium before initiating the reaction.

• Potential Cause 3: Substrate Stock Instability. 4-cyanophenyl acetate can slowly hydrolyze in stock solutions, especially if they are prepared in unbuffered solvents that may contain moisture.

  • Solution: Prepare fresh stock solutions of the substrate for each set of experiments. If storage is necessary, use an anhydrous aprotic solvent and store at -20°C or below.

Q: I'm having issues with my HPLC analysis, such as peak tailing or shifting retention times. How can I fix this?

• Potential Cause 1: pH Mismatch. If the pH of your sample is very different from the mobile phase, it can cause poor peak shape, especially for ionizable compounds like 4-cyanophenol.

  • Solution: Adjust the pH of your collected sample aliquots to be closer to that of your mobile phase before injection.

• Potential Cause 2: Column Contamination. Accumulation of reaction components on the column can degrade performance.

  • Solution: Implement a regular column washing protocol. Use a guard column to protect your analytical column from strongly retained impurities.[10]

• Potential Cause 3: Mobile Phase Degradation. Buffers in the mobile phase can lose their effectiveness over time or support microbial growth.

  • Solution: Prepare fresh mobile phase daily. Filter and degas all solvents before use to prevent pressure fluctuations and detector noise.[10]

References

• Terekhov, V.E., et al. (2019). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters . Data in Brief. [Link]

• Karhikeyan, G. & Ananthan, P.S. (1986). Hydrolysis of 4-nitrophenyl acetate catalyzed by carbonic anhydrase III from bovine skeletal muscle . PubMed. [Link]

• Preparation method of 4-cyanophenylalanine.

• Analytical Methods . Japan Environment Agency. [Link]

• The Effect of Water pH on Pesticide Effectiveness . Atticus LLC. [Link]

• Terekhov, V.E., et al. (2019). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters . PubMed. [Link]

• Um, I.H. & Kim, S. (2021). Effect of Medium on Reactivity for Alkaline Hydrolysis of p-Nitrophenyl Acetate and S-p-Nitrophenyl Thioacetate in DMSO-H2O Mixtures of Varying Compositions: Ground State and Transition State Contributions . Canadian Journal of Chemistry. [Link]

• Catalysis Science & Technology . Iowa State University Digital Repository. [Link]

• Acid-Functionalized Artificial Enzymes with Tunable Selectivity for Vinyl Ether Hydrolysis . Journal of the American Chemical Society. [Link]

• A Highly Sensitive and Reliable UHPLC-MS/MS Method for the Simultaneous Determination of Four Nitrofuran Metabolites . Analytical and Bioanalytical Chemistry Research. [Link]

• phenylacetic acid . Organic Syntheses Procedure. [Link]

• Recreo-López, M., et al. (2023). A Customized Bayesian Algorithm to Optimize Enzyme-Catalyzed Reactions . PMC. [Link]

• Lund, K., et al. Reprogramming the specificity of a hydroxynitrile lyase from Hevea brasiliensis by a single point mutation . Chemical Science. [Link]

• Terekhov, V.E., et al. (2019). Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters . PMC - NIH. [Link]

• Burst-phase kinetics for the hydrolysis of the 4-AMC- functionalized... . ResearchGate. [Link]

• Hydrolysis of p-nitrophenyl acetate . ResearchGate. [Link]

• Thermochemical investigations of hydrolysis of p-nitrophenyl acetate in water–acetontrile mixtures . ResearchGate. [Link]

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• 1. atticusllc.com [atticusllc.com]
• 2. DSpace [dr.lib.iastate.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. CN103408459B - Preparation method of 4-cyanophenylalanine - Google Patents [patents.google.com]
• 5. CAS 1528-41-2: ethyl 2-(4-cyanophenyl)acetate | CymitQuimica [cymitquimica.com]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Hydrolysis data for bis(4-cyanophenyl) phenyl phosphate including rate constants and activation parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to Acetylating Agents: Profiling 4-Cyanophenyl Acetate

<_ _>

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, particularly within drug discovery and development, the acetylation of molecules is a cornerstone transformation.[1][2] This reaction, introducing an acetyl group (CH₃CO-), can profoundly alter a compound's properties, from enhancing its stability and lipophilicity to serving as a critical protective group strategy in multi-step syntheses.[1][2] The choice of an acetylating agent is paramount, dictating the reaction's efficiency, selectivity, and overall success. This guide provides an in-depth comparison of 4-cyanophenyl acetate against other commonly employed acetylating agents, offering experimental insights to inform your selection process.

The Acetylation Reaction: A Mechanistic Overview

Acetylation is fundamentally a nucleophilic acyl substitution. The reaction requires a nucleophile, typically an alcohol (-OH) or an amine (-NH₂), which attacks the electrophilic carbonyl carbon of the acetylating agent.[2] The effectiveness of the agent is largely determined by the quality of its leaving group. A better leaving group results in a more reactive acetylating agent.

Profiling the Agents: A Head-to-Head Comparison

The selection of an acetylating agent is a balance between reactivity, selectivity, handling safety, and the nature of the byproducts. Here, we compare 4-cyanophenyl acetate with three widely used alternatives: acetyl chloride, acetic anhydride, and N-acetylimidazole.

4-Cyanophenyl Acetate

4-Cyanophenyl acetate is an activated ester. The key to its utility lies in the 4-cyanophenoxide leaving group. The electron-withdrawing nature of the para-cyano group stabilizes the resulting phenoxide ion, making it a good leaving group and rendering the ester sufficiently reactive for the acetylation of nucleophiles.

• Reactivity & Selectivity: It exhibits moderate reactivity, positioning it as a valuable tool for selective acetylations. It is generally more reactive than acetic acid but less aggressive than acetyl chloride and acetic anhydride. This controlled reactivity allows for the selective acetylation of primary amines in the presence of other nucleophilic groups like hydroxyls, a crucial requirement in peptide and protein modification.[3][4][5]

• Advantages: A significant advantage is the generation of a non-acidic, solid byproduct (4-cyanophenol) that can often be easily removed by filtration or extraction. This simplifies the reaction workup compared to agents that produce corrosive acidic byproducts.

• Considerations: Its application might be less common than acetic anhydride, and its cost can be higher.

Acetyl Chloride

As an acyl halide, acetyl chloride is one of the most reactive acetylating agents.

• Reactivity & Selectivity: Its high reactivity makes it suitable for acetylating less reactive nucleophiles. However, this potency comes at the cost of selectivity. It will readily react with most nucleophiles present in a molecule, making it challenging to use in complex substrates with multiple reactive sites.

• Handling & Safety: Acetyl chloride is a fuming liquid that reacts violently with water, releasing toxic and corrosive hydrogen chloride (HCl) gas.[6][7][8][9] It is corrosive, a lachrymator, and requires careful handling in a fume hood with moisture-free conditions.[6][8][10]

• Byproducts: The reaction generates HCl, which must be neutralized, often by the addition of a stoichiometric amount of a non-nucleophilic base (e.g., pyridine, triethylamine). This adds a step to the purification process.

Acetic Anhydride

Acetic anhydride is arguably the most common and versatile acetylating agent used in both laboratory and industrial settings.[11]

• Reactivity & Selectivity: It is less reactive than acetyl chloride, offering a better degree of control.[11] It is widely used for the acetylation of alcohols, phenols, and amines.[12][13] Catalysts like pyridine or 4-dimethylaminopyridine (DMAP) are often employed to increase the reaction rate.[12][14]

• Handling & Safety: While less hazardous than acetyl chloride, acetic anhydride is still corrosive, a lachrymator, and reacts with water.[13]

• Byproducts: The reaction produces acetic acid as a byproduct, which is less corrosive than HCl but still requires removal during workup, typically through an aqueous basic wash.[1][11]

N-Acetylimidazole

N-Acetylimidazole is a mild and highly selective acetylating agent.

• Reactivity & Selectivity: It is particularly useful for the selective acetylation of primary amines and phenols. It is often the reagent of choice when dealing with sensitive substrates where harsh conditions or strong acidic byproducts must be avoided. It is known to be a relatively specific reagent for the acetylation of tyrosyl residues in proteins.

• Handling & Safety: It is a solid, making it easier to handle than the liquid reagents, although it is moisture-sensitive.

• Byproducts: The reaction byproduct is imidazole, which is a weak base and is generally easy to remove by an aqueous acid wash.

Quantitative Performance Comparison

The choice of acetylating agent significantly impacts reaction outcomes. The following table summarizes typical performance characteristics.

Acetylating Agent	Relative Reactivity	Typical Substrates	Byproduct	Key Advantages	Key Disadvantages
Acetyl Chloride	Very High	Alcohols, Phenols, Amines	HCl	High reactivity for unreactive substrates	Poor selectivity, hazardous, corrosive byproduct[6][7][11]
Acetic Anhydride	High	Alcohols, Phenols, Amines	Acetic Acid	Widely available, cost-effective, good general reagent[11]	Requires catalyst for less reactive substrates, acidic byproduct[13]
4-Cyanophenyl Acetate	Moderate	Primary Amines, Phenols	4-Cyanophenol	Good selectivity for primary amines, non-acidic byproduct	Higher cost, less common
N-Acetylimidazole	Mild	Primary Amines, Phenols, Tyrosine residues	Imidazole	High selectivity, mild conditions, non-corrosive byproduct	Lower reactivity, may not be suitable for all substrates

Experimental Protocols & Workflows

To provide a practical context, we present standardized protocols for the acetylation of a generic primary amine.

Workflow for Selecting an Acetylating Agent

The following diagram illustrates a decision-making process for choosing the appropriate acetylating agent based on substrate sensitivity and desired selectivity.

Caption: Decision tree for acetylating agent selection.

Protocol 1: Acetylation using 4-Cyanophenyl Acetate

This protocol is designed for the selective acetylation of a primary amine.

• Dissolution: Dissolve the amine substrate (1.0 eq) in a suitable aprotic solvent (e.g., Dichloromethane or Acetonitrile).

• Reagent Addition: Add 4-cyanophenyl acetate (1.1 eq).

• Base (Optional): Add a non-nucleophilic base such as triethylamine (1.2 eq) to scavenge any adventitious acid and drive the reaction to completion.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, dilute the reaction mixture with the solvent.

• Washing: Wash the organic layer sequentially with a mild aqueous acid (e.g., 1M HCl) to remove the base, followed by saturated aqueous sodium bicarbonate to remove the 4-cyanophenol byproduct, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the acetylated product.

Protocol 2: Acetylation using Acetic Anhydride

This is a general protocol for the acetylation of amines or alcohols.[13]

• Dissolution: Dissolve the substrate (1.0 eq) in a suitable solvent such as pyridine or dichloromethane.[12]

• Catalyst (Optional): If not using pyridine as the solvent, add a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.05 - 0.1 eq).

• Reagent Addition: Cool the solution to 0°C in an ice bath. Slowly add acetic anhydride (1.2 - 1.5 eq).

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.[12]

• Quenching: Quench the reaction by the slow addition of methanol or water.[12]

• Workup: Dilute with an organic solvent (e.g., ethyl acetate). Wash the organic layer with 1M HCl (to remove pyridine/DMAP), water, saturated aqueous sodium bicarbonate (to remove acetic acid), and brine.[12]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the product.

General Experimental Workflow

The diagram below outlines a typical sequence of operations for an acetylation reaction followed by purification.

Caption: General experimental workflow for acetylation.

Conclusion: Selecting the Right Tool for the Job

The choice of an acetylating agent is a critical parameter in synthetic chemistry. While highly reactive agents like acetyl chloride have their place, the trend in modern drug development leans towards milder, more selective reagents that simplify purification and are compatible with complex molecular architectures.

4-Cyanophenyl acetate emerges as a compelling alternative to traditional agents, particularly in scenarios demanding high selectivity for primary amines. Its moderate reactivity and the generation of a non-acidic, easily removable byproduct make it an excellent choice for sensitive substrates and late-stage functionalizations in a synthetic sequence. While acetic anhydride remains a cost-effective workhorse, and N-acetylimidazole offers unparalleled mildness, 4-cyanophenyl acetate occupies a valuable intermediate position, providing a unique combination of reactivity and clean reaction profiles that warrants its consideration in the synthetic chemist's toolkit.

References

• Lellek, V., et al. (2007). Selective Acylation of Primary Amines in Peptides and Proteins. Journal of Proteome Research, 6(12), 4767-4772. [Link]

• Glycoscience Protocols. (2021). O-Acetylation using acetic anhydride in pyridine. GlycoPODv2. [Link]

• Floris, R., et al. (2021). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry, 9, 735558. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Acetyl Chloride. [Link]

• Shen, B., et al. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society, 139(5), 1818–1821. [Link]

• Lellek, V., et al. (2007). Selective acylation of primary amines in peptides and proteins. PubMed, 17999516. [Link]

• Creighton University. (n.d.). N-Terminus Acetylation Protocol. [Link]

• Chemcess. (2025). Acetylation. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Acetyl chloride D3. [Link]

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Introduction: The Enduring Importance and Challenge of the Nitrile Group

An In-Depth Technical Guide to Safer and More Efficient Alternatives for Cyanation in Organic Synthesis

The nitrile functional group is a cornerstone of modern organic chemistry. Its unique electronic properties and versatile reactivity make it a critical component in a vast array of molecules, from life-saving pharmaceuticals and high-performance agrochemicals to advanced organic materials.[1][2] The cyano group serves as a valuable synthetic handle, readily transformable into amines, carboxylic acids, amides, aldehydes, and tetrazoles.[2]

Historically, the synthesis of nitriles has been dominated by classical methods like the Sandmeyer and Rosenmund-von Braun reactions, which often employ highly toxic and hazardous cyanide sources such as sodium cyanide (NaCN), copper(I) cyanide (CuCN), or hydrogen cyanide (HCN).[3][4] Reagents like 4-cyanophenyl acetate, while not a mainstream cyanating agent, represent a conceptual approach where a cyanophenyl moiety is transferred, or it acts as a precursor for an acyl cyanide. However, the evolution of organic synthesis has been marked by a strong imperative to develop safer, more efficient, and broadly applicable methods for introducing this vital functional group. The potential for acute toxicity and environmental contamination associated with traditional cyanide salts has driven extensive research into alternative reagents that mitigate these risks without compromising synthetic utility.[3][4]

This guide provides a comparative analysis of modern alternatives for cyanation, moving beyond conceptual reagents to explore field-proven, safer, and more effective protocols. We will delve into the mechanistic nuances, substrate scope, and practical advantages of leading alternative cyanide sources, providing researchers, scientists, and drug development professionals with the data-driven insights needed to select the optimal reagent for their synthetic challenges.

The Modern Imperative: Moving Beyond Acutely Toxic Cyanide Sources

The primary driver for developing alternative cyanating agents is safety. Traditional reagents like alkali metal cyanides (NaCN, KCN), trimethylsilyl cyanide (TMSCN), and cyanogen bromide are highly toxic, posing significant handling risks and disposal challenges.[3][4] Accidental acidification of metal cyanides liberates deadly hydrogen cyanide gas, a risk that necessitates stringent laboratory controls. This inherent hazard has catalyzed the development of reagents where the cyanide group is more tightly bound or generated in situ, dramatically reducing the concentration of free cyanide and enhancing operational safety.[5]

Comparative Analysis of Leading Cyanation Reagents

The modern toolkit for cyanation can be broadly categorized into two mechanistic classes: nucleophilic and electrophilic sources. The choice of reagent is dictated by the nature of the substrate and the desired bond disconnection.

Safer Nucleophilic Cyanide Sources: The Rise of Metal Ferrocyanides

For the vast number of applications requiring a nucleophilic "CN⁻" equivalent, particularly in cross-coupling reactions, inorganic ferrocyanides have emerged as a superior alternative to simple alkali metal cyanides.

Potassium hexacyanoferrate(II) is arguably the most significant breakthrough in safe cyanation chemistry. It is an inexpensive, crystalline, and remarkably non-toxic solid because the cyanide ions are tightly coordinated to the iron center.[6][7] This stability prevents the release of free cyanide under normal conditions, yet it can serve as an efficient cyanide source in transition-metal-catalyzed reactions.[5][7]

• Mechanism & Application: K₄[Fe(CN)₆] is predominantly used in palladium- and nickel-catalyzed cyanation of aryl and heteroaryl halides (Cl, Br, I) and triflates.[6][8] In the catalytic cycle, the active Pd(0) or Ni(0) complex undergoes oxidative addition into the aryl electrophile. The subsequent transmetalation step, where the cyanide is transferred from the ferrocyanide complex to the palladium or nickel center, is the key step. Reductive elimination then yields the desired aryl nitrile and regenerates the active catalyst.

• Advantages:

  • Exceptional Safety Profile: Classified as non-toxic, making it easy to handle and store.[6][7]

  • Cost-Effective: Significantly cheaper than many advanced reagents.

  • High Atom Economy: All six cyanide ligands can potentially be transferred.[7]

• Limitations: Its poor solubility in many organic solvents often requires the use of polar aprotic solvents like DMF or biphasic conditions.[6]

Zinc cyanide is another widely adopted safer alternative. While still toxic, it is a stable, non-volatile solid that is significantly less hazardous than NaCN or KCN. It is particularly effective in palladium- and nickel-catalyzed cyanations.[8]

• Application: It is a workhorse reagent for the cyanation of aryl and heteroaryl halides and pseudohalides.[8] Its use in nickel-catalyzed reactions has been shown to be particularly effective for less reactive aryl chlorides.[8]

• Advantages:

  • Reduced toxicity compared to alkali cyanides.

  • Good reactivity and broad substrate scope in cross-coupling reactions.

Electrophilic ("CN⁺") Cyanating Agents: A Strategy of Reactivity Umpolung

For substrates that are nucleophilic, such as Grignard reagents, organolithiums, or enolates, an electrophilic cyanide source (a "CN⁺" synthon) is required. This approach represents a complete reversal of the traditional polarity (umpolung) and provides access to products that are otherwise difficult to synthesize.[9]

NCTS is a bench-stable, crystalline solid that has become one of the most important and versatile electrophilic cyanating agents.[5][9]

• Mechanism & Application: NCTS reacts readily with a wide range of carbon nucleophiles. It is highly effective for the cyanation of aryl, alkyl, and vinyl Grignard reagents and organolithium compounds. Furthermore, it has been successfully employed in transition-metal-catalyzed cyanations of arylboronic acids and in the direct Lewis-acid-catalyzed cyanation of electron-rich aromatics like indoles and pyrroles.[5][9] The reaction proceeds by nucleophilic attack on the nitrile carbon, followed by the expulsion of the stable N-phenyl-p-toluenesulfonamide anion.

• Advantages:

  • Excellent stability and ease of handling.

  • Broad applicability for cyanating a wide range of nucleophiles.

  • Avoids the use of highly toxic free cyanide.

For specific applications involving organometallic reagents, dimethylmalononitrile offers a metal-free pathway for electrophilic cyanation.[8]

• Application: DMMN is effective for the cyanation of aryl Grignard or lithium reagents. The reaction proceeds under mild conditions and avoids the use of both toxic reagents and transition metals.[8]

• Advantages:

  • Bench-stable and commercially available.

  • Enables a transition-metal-free cyanation pathway.

Quantitative Data Summary: Head-to-Head Reagent Comparison

The following table summarizes the key features of the discussed alternatives, providing a clear basis for reagent selection.

Reagent Name	Formula	Toxicity Profile	Typical Substrate	Typical Catalyst	Key Advantages
Potassium Ferrocyanide	K₄[Fe(CN)₆]	Low (Non-toxic)	Aryl/Heteroaryl Halides & Triflates	Pd or Ni	Excellent safety, low cost, high atom economy[6][7]
Zinc Cyanide	Zn(CN)₂	Moderate	Aryl/Heteroaryl Halides & Triflates	Pd or Ni	Safer than NaCN/KCN, good reactivity[8]
NCTS	C₁₄H₁₂N₂O₂S	Low	Organometallics, Boronic Acids, Indoles	Rh, Pd, or None	Bench-stable, versatile electrophilic source[5][9]
Dimethylmalononitrile	C₅H₆N₂	Moderate	Organometallics (Grignard, Li)	None	Metal-free, mild conditions[8]
Sodium/Potassium Cyanide	NaCN/KCN	High (Acutely Toxic)	Alkyl/Aryl Halides	Pd, Ni, or None	Low cost, classical reagent

Visualization of Synthetic Strategy

The choice of a cyanating agent is a critical decision in planning a synthesis. The following diagrams illustrate the logical pathways for reagent selection and a simplified catalytic cycle.

Caption: Decision pathway for selecting a modern cyanation reagent.

Caption: Simplified catalytic cycle for Pd-catalyzed nucleophilic cyanation.

Field-Proven Experimental Protocols

The following protocols are representative of modern, safer cyanation methodologies and are based on established literature procedures.

Protocol 1: Palladium-Catalyzed Cyanation of an Aryl Bromide using K₄[Fe(CN)₆]

This protocol describes a general procedure for the cyanation of an aryl bromide using the non-toxic potassium ferrocyanide.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O) (0.4 mmol, 0.4 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (0.04 mmol, 4 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 mmol, 2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous (5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask, add the aryl bromide (1.0 equiv), potassium ferrocyanide (0.4 equiv), Pd(OAc)₂ (0.02 equiv), dppf (0.04 equiv), and sodium carbonate (2.0 equiv).

• Evacuate and backfill the flask with an inert atmosphere (repeat 3 times).

• Add anhydrous DMF (5 mL) via syringe.

• Heat the reaction mixture to 120-140 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. Typical reaction times are 6-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Filter the mixture through a pad of Celite® to remove inorganic solids.

• Separate the layers in a separatory funnel. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired aryl nitrile.

Causality: The choice of a polar aprotic solvent (DMF) is crucial for solubilizing the reactants, particularly the cyanide source. The phosphine ligand (dppf) stabilizes the palladium catalyst and facilitates the key steps of oxidative addition and reductive elimination. Sodium carbonate acts as a base, which is often essential for an efficient catalytic cycle.

Protocol 2: Electrophilic Cyanation of an Arylboronic Acid using NCTS

This protocol demonstrates the use of an electrophilic cyanide source with a nucleophilic aryl source.

Materials:

• Arylboronic acid (1.0 mmol, 1.0 equiv)

• N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS) (1.2 mmol, 1.2 equiv)

• [Rh(cod)Cl]₂ (0.025 mmol, 2.5 mol%)

• DPEPhos (0.10 mmol, 10 mol%)

• Potassium fluoride (KF) (3.0 mmol, 3.0 equiv)

• 1,4-Dioxane (4 mL) and Water (1 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In an oven-dried Schlenk tube, combine the arylboronic acid (1.0 equiv), NCTS (1.2 equiv), [Rh(cod)Cl]₂ (0.025 equiv), DPEPhos (0.10 equiv), and KF (3.0 equiv).

• Evacuate and backfill the tube with an inert atmosphere.

• Add 1,4-dioxane (4 mL) and water (1 mL).

• Seal the tube and heat the mixture to 80 °C for 12 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to obtain the pure aryl nitrile.

Causality: In this rhodium-catalyzed reaction, the arylboronic acid serves as the nucleophile. The base (KF) is required to activate the boronic acid, forming a more nucleophilic boronate species. NCTS acts as the electrophilic "CN⁺" source, which is captured by the arylrhodium intermediate to form the final product.

Conclusion and Future Outlook

While conceptual reagents like 4-cyanophenyl acetate can be imagined for cyanation reactions, the field of organic synthesis has decisively moved towards a new generation of safer, more reliable, and more versatile alternatives. Reagents such as potassium ferrocyanide (K₄[Fe(CN)₆]) and NCTS are not merely incremental improvements; they represent a fundamental shift in how chemists approach the synthesis of nitriles, prioritizing safety without sacrificing efficiency or scope. For researchers in academic and industrial settings, particularly in drug development where process safety is paramount, adopting these modern reagents is essential. The continued development of novel catalytic systems, including photoredox and electrochemical methods, promises to further expand the toolkit for safe cyanation, ensuring that this critical functional group can be installed with ever-increasing elegance and security.[2][4]

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• Delcaillau, T., Boehm, P., & Morandi, B. (2021). Shuttle Cyanation: A Mechanistically Different Approach to the Cyanation of Aryl and Vinyl Halides. Journal of the American Chemical Society, 143(9), 3628–3637.
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A Comparative Guide to the Validation of Analytical Methods for 4-Cyanophenyl Acetate

Introduction

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is a cornerstone of regulatory compliance and confidence in experimental outcomes. This guide provides a comprehensive comparison of validated analytical methods for the quantification and purity assessment of 4-cyanophenyl acetate, a key intermediate in the synthesis of various pharmaceutical compounds. The validation of an analytical procedure is essential to demonstrate its suitability for its intended purpose[1]. This document is structured to provide not only the "how" but also the "why" behind the validation process, drawing upon the principles outlined by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[2][3][4][5][6][7][8][9][10][11][12]

The core of this guide focuses on two of the most robust and widely used analytical techniques in the pharmaceutical industry: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). We will delve into the validation parameters for each, presenting representative experimental data to illustrate their performance.

The Foundation of Method Validation: Regulatory Perspectives

The validation of analytical methods is a systematic process that confirms the reliability, accuracy, and precision of a specific analytical procedure.[13][14][15][16] The ICH Q2(R2) guideline, a globally harmonized standard, provides a comprehensive framework for this process, which is echoed by national regulatory bodies like the FDA.[2][3][17][5][6][7][8][18] Key validation parameters that must be assessed include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present.[18]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[18]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[2][7]

• Accuracy: The closeness of test results obtained by the method to the true value.[10][14][18]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[10] This is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[16]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[16]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Analysis of Analytical Methods for 4-Cyanophenyl Acetate

The choice between HPLC and GC for the analysis of 4-cyanophenyl acetate depends on several factors, including the sample matrix, the presence of potential impurities, and the desired sensitivity.

High-Performance Liquid Chromatography (HPLC) is often the method of choice for non-volatile and thermally labile compounds. For 4-cyanophenyl acetate, a reversed-phase HPLC (RP-HPLC) method provides excellent resolution and sensitivity.

Gas Chromatography (GC) is a powerful technique for volatile and thermally stable compounds. Given that 4-cyanophenyl acetate can be volatilized, GC offers a high-efficiency separation alternative, often with a Flame Ionization Detector (FID) for robust quantification or a Mass Spectrometer (MS) for definitive identification.[19][20][21]

Performance Data Summary

The following table summarizes representative performance data for validated RP-HPLC and GC methods for the analysis of 4-cyanophenyl acetate. This data is illustrative of the expected performance based on established validation protocols.

Validation Parameter	RP-HPLC Method	GC-FID Method	ICH Q2(R2) Acceptance Criteria
Specificity	No interference from blank, placebo, and known impurities at the retention time of the analyte. Peak purity index > 0.999.	No interference from blank and known impurities at the retention time of the analyte.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.999	r² ≥ 0.995
Range	80% - 120% of the nominal concentration for assay.	80% - 120% of the nominal concentration for assay.	The specified range is normally derived from linearity studies and depends on the intended application.
Accuracy (% Recovery)	98.0% - 102.0%	98.0% - 102.0%	The mean recovery should be within 98.0% to 102.0% for the assay of a drug substance.[14]
Precision (% RSD)	Repeatability: ≤ 1.0%Intermediate Precision: ≤ 2.0%	Repeatability: ≤ 1.0%Intermediate Precision: ≤ 2.0%	For the assay of a drug substance, the %RSD should not be more than 2%.
LOD	~ 0.01 µg/mL	~ 0.05 µg/mL	Established based on signal-to-noise ratio (typically 3:1) or statistical calculation.[16]
LOQ	~ 0.03 µg/mL	~ 0.15 µg/mL	Established based on signal-to-noise ratio (typically 10:1) or statistical calculation.[16]
Robustness	Unaffected by minor changes in mobile phase composition (±2%), pH (±0.2), column temperature (±5°C), and flow rate (±0.1 mL/min).	Unaffected by minor changes in oven temperature ramp rate (±1°C/min), carrier gas flow rate (±0.1 mL/min), and injector temperature (±5°C).	The method should demonstrate reliability with respect to deliberate variations in method parameters.

Experimental Protocols

The following are detailed protocols for the validation of RP-HPLC and GC-FID methods for the analysis of 4-cyanophenyl acetate.

Protocol 1: RP-HPLC Method Validation

This protocol describes a stability-indicating RP-HPLC method for the quantification of 4-cyanophenyl acetate.[22][23][24]

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 240 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve a known amount of 4-cyanophenyl acetate reference standard in the mobile phase to prepare a stock solution. Further dilute to achieve a final concentration within the linear range of the method.

• Sample Solution: Prepare the sample by accurately weighing and dissolving the test substance in the mobile phase to achieve a similar concentration to the standard solution.

Validation Procedure:

• Specificity: Analyze blank samples (diluent) and spiked samples to demonstrate the absence of interference at the retention time of 4-cyanophenyl acetate.

• Linearity: Prepare a series of at least five concentrations of the analyte across the intended range (e.g., 50% to 150% of the target concentration). Plot the peak area response against the concentration and determine the correlation coefficient.

• Accuracy: Perform recovery studies by spiking a known amount of 4-cyanophenyl acetate into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision:

  • Repeatability: Analyze six replicate samples of a homogeneous sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• LOD and LOQ: Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. This can be established by the signal-to-noise ratio or by statistical analysis of the calibration curve.[16]

• Robustness: Intentionally vary chromatographic parameters such as mobile phase composition, pH, flow rate, and column temperature to assess the method's reliability.

Protocol 2: GC-FID Method Validation

This protocol outlines a GC-FID method suitable for the quantification of 4-cyanophenyl acetate.

Chromatographic Conditions:

• Column: DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Injector Temperature: 250°C

• Detector Temperature (FID): 280°C

• Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Injection Volume: 1 µL (splitless mode)

Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of 4-cyanophenyl acetate reference standard in a suitable solvent (e.g., dichloromethane or ethyl acetate). Prepare a series of working standards by serial dilution.

• Sample Solution: Dissolve the sample in the same solvent as the standard to a concentration within the linear range of the method.

Validation Procedure: The validation procedure for the GC-FID method follows the same principles as the HPLC method, with adjustments for the specific technique.

Visualization of Validation Workflow

The following diagrams illustrate the logical workflow for the validation of an analytical method and a comparison of the two techniques discussed.

Caption: Logical workflow for analytical method validation.

Caption: Comparison of HPLC and GC for 4-cyanophenyl acetate analysis.

Conclusion

The validation of analytical methods for 4-cyanophenyl acetate is a critical step in ensuring the quality and consistency of data in pharmaceutical development. Both RP-HPLC and GC-FID are powerful and reliable techniques for this purpose. The choice of method will depend on the specific requirements of the analysis. This guide provides a framework for the validation process, grounded in the authoritative principles of the ICH, FDA, and USP. By following these guidelines and employing a systematic approach to validation, researchers can be confident in the integrity of their analytical results. The continuous lifecycle management of analytical procedures is a modern approach that ensures methods remain robust and compliant throughout their use.[8][9]

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• Vertex AI Search. RP-HPLC Method Development and Validation for Determination of Eptifibatide Acetate in Bulk Drug Substance and Pharmaceutical Dosage Forms - PMC - PubMed Central.

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A Comparative Guide to the Biological Activities of Compounds Synthesized from 4-Cyanophenyl Acetate

This guide provides an in-depth technical comparison of the biological activities of various classes of compounds synthesized from the versatile starting material, 4-cyanophenyl acetate. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, experimental data, and mechanisms of action of derived chalcones, pyrazoline derivatives, and Schiff bases, offering a comprehensive overview of their potential as antimicrobial, anticancer, and anti-inflammatory agents.

Introduction: The Versatility of 4-Cyanophenyl Acetate as a Precursor

4-Cyanophenyl acetate, a readily available organic compound, serves as an excellent starting point for the synthesis of a diverse array of heterocyclic and aromatic compounds with significant biological activities. Its ester and nitrile functionalities offer multiple reaction sites for chemical modification. Through a series of synthetic transformations, 4-cyanophenyl acetate can be converted into key intermediates, such as 4-hydroxyacetophenone and 4-aminophenol. These intermediates, in turn, act as foundational building blocks for the synthesis of chalcones, pyrazolines, and Schiff bases, each class exhibiting a unique pharmacological profile. This guide will explore the synthetic pathways from 4-cyanophenyl acetate to these bioactive molecules and provide a comparative analysis of their therapeutic potential.

From Precursor to Key Intermediates: A Synthetic Overview

The journey from 4-cyanophenyl acetate to biologically active compounds begins with its conversion to more functionalized intermediates. A plausible synthetic route involves the hydrolysis of both the ester and nitrile groups of 4-cyanophenyl acetate to yield 4-hydroxyphenylacetic acid. Subsequent decarboxylation can produce phenol, which can then be acetylated via a Friedel-Crafts reaction with acetic acid to form the pivotal intermediate, 4-hydroxyacetophenone.[1][2] Alternatively, 4-hydroxyacetophenone can be synthesized directly from phenol and acetic acid.[2] Another key intermediate, 4-aminophenol, can be readily synthesized from 4-hydroxyacetophenone. These intermediates are the gateways to the diverse compound libraries discussed in this guide.

Caption: Pyrazoline derivatives induce apoptosis via the intrinsic mitochondrial pathway.

Pyrazoline derivatives exert their anticancer effects primarily through the induction of apoptosis, or programmed cell death. M[3]any pyrazolines trigger the intrinsic apoptotic pathway, which is initiated by cellular stress. T[3]his leads to the activation of pro-apoptotic proteins like Bax and Bak, which in turn cause the permeabilization of the mitochondrial outer membrane and the release of cytochrome c. C[3]ytochrome c then participates in the formation of the apoptosome, which activates caspase-9. A[3]ctive caspase-9 subsequently activates effector caspases, such as caspase-3, leading to the execution of apoptosis.

[3]### Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides detailed, step-by-step methodologies for key synthetic and biological evaluation procedures.

Synthesis of Chalcones via Claisen-Schmidt Condensation

This protocol describes the base-catalyzed condensation of 4-hydroxyacetophenone with a substituted aromatic aldehyde.

[4][5]Materials:

• 4-Hydroxyacetophenone

• Substituted aromatic aldehyde

• Ethanol or Methanol

• Aqueous Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• Hydrochloric acid (HCl)

• Stirring apparatus

• Ice bath

• Filtration apparatus

Procedure:

• Dissolve 4-hydroxyacetophenone (1 equivalent) in ethanol or methanol in a round-bottom flask.

• Add the substituted aromatic aldehyde (1 equivalent) to the solution and stir at room temperature.

• Slowly add an aqueous solution of NaOH or KOH while continuing to stir.

• Continue stirring the reaction mixture at room temperature for the time specified in the relevant literature (typically several hours) until the reaction is complete, monitoring by Thin Layer Chromatography (TLC).

• Pour the reaction mixture into crushed ice and acidify with dilute HCl to precipitate the chalcone.

• Collect the solid product by filtration, wash thoroughly with cold water, and dry.

• Recrystallize the crude chalcone from a suitable solvent (e.g., ethanol) to obtain the purified product.

Synthesis of Pyrazolines from Chalcones

This protocol outlines the cyclization of a chalcone with hydrazine hydrate to form a pyrazoline.

[6][7]Materials:

• Synthesized chalcone

• Hydrazine hydrate or Phenylhydrazine

• Ethanol or Glacial Acetic Acid

• Reflux apparatus

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve the chalcone (1 equivalent) in ethanol or glacial acetic acid in a round-bottom flask.

• Add hydrazine hydrate or phenylhydrazine (1-1.2 equivalents) to the solution.

• Reflux the reaction mixture with stirring for the time indicated in the literature (typically 4-8 hours). Monitor the reaction progress by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-cold water to precipitate the pyrazoline derivative.

• Collect the solid product by filtration, wash with water, and dry.

• Purify the crude pyrazoline by recrystallization from a suitable solvent (e.g., ethanol).

Antimicrobial Susceptibility Testing: Agar Disc Diffusion Method

This is a standardized method for determining the susceptibility of bacteria to the synthesized compounds.

[8][9][10]Materials:

• Synthesized compounds

• Sterile paper discs (6 mm diameter)

• Bacterial strains (e.g., E. coli, S. aureus)

• Mueller-Hinton Agar (MHA) plates

• Sterile saline solution (0.85%)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Incubator (37°C)

• Ruler or calipers

Procedure:

• Prepare a bacterial inoculum by suspending a few colonies in sterile saline to match the 0.5 McFarland turbidity standard.

• Dip a sterile cotton swab into the bacterial suspension and streak it evenly across the entire surface of an MHA plate to create a bacterial lawn.

• Impregnate sterile paper discs with a known concentration of the synthesized compound dissolved in a suitable solvent (e.g., DMSO). Allow the solvent to evaporate completely.

• Using sterile forceps, place the impregnated discs onto the inoculated MHA plate, ensuring firm contact with the agar.

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, measure the diameter of the zone of inhibition (the clear area around the disc where bacterial growth is inhibited) in millimeters.

Anticancer Cytotoxicity Testing: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

[11][12][13]Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Synthesized compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO) or other solubilizing agent

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the synthesized compounds in the cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the test compounds. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a no-treatment control.

• Incubate the plate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the MTT to purple formazan crystals.

• Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Perspectives

The derivatives of 4-cyanophenyl acetate, particularly chalcones, pyrazolines, and Schiff bases, represent a rich source of biologically active molecules with significant potential in drug discovery. This guide has provided a comparative overview of their antimicrobial, anticancer, and anti-inflammatory activities, supported by experimental data and mechanistic insights. The straightforward synthetic routes from a common precursor make these compound classes attractive for the generation of diverse chemical libraries for high-throughput screening.

Future research should focus on optimizing the lead compounds identified within each class through structure-activity relationship (SAR) studies to enhance their potency and selectivity. Further elucidation of their molecular targets and signaling pathways will be crucial for understanding their mechanisms of action and for the development of novel therapeutic agents with improved efficacy and reduced side effects. The versatility of the 4-cyanophenyl acetate scaffold ensures its continued importance in the quest for new and effective treatments for a wide range of diseases.

References

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• NF-κB signaling in inflammation. (2017). Signal Transduction and Targeted Therapy.
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• New chalcone-type compounds and 2-pyrazoline derivatives: synthesis and caspase-dependent anticancer activity. Semantic Scholar.
• Application Notes and Protocols: Synthesis of Pyrazoline Derivatives
• The mechanism of anti-inflammatory activity of 2'-hydroxychalcone derivatives.
• NF-κB: At the Borders of Autoimmunity and Inflamm
• Targeting apoptotic pathways for cancer therapy. (2024).
• NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review. (2015). Frontiers in Neuroscience.
• Role of the JNK signal transduction pathway in inflammatory bowel disease. (2006). World Journal of Gastroenterology.
• Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents in HepG-2 Cell Line. (2017). Molecules.
• New pyridine-based chalcones and pyrazolines with anticancer, antibacterial, and antiplasmodial activities. (2024). MalariaWorld.
• Disk Diffusion Method for Antibiotic Susceptibility Test.
• Evaluation and Discovery of Novel Synthetic Chalcone Derivatives as Anti-Inflammatory Agents. (2015). Journal of Medicinal Chemistry.
• Identification of chalcone analogues as anti-inflammatory agents through the regulation of NF-κB and JNK activ
• c-Jun N-Terminal Kinase in Inflammation and Rheumatic Diseases. (2009).
• SYNTHESIS, CHARACTERIZATION AND ANTIBACTERIAL ACTIVITY OF CHALCONES DERIVATIVES FROM 4- HYDROXYACETOPHENONE AS A STARTING MATERIAL. (2021).
• Synthesis of series of chalcone and pyrazoline derivatives. (2017).
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• MTT Assay Protocol.
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• Synthesis of Schiff bases (9-17) by condensation of 4-amino phenol and a variety of aldehydes.
• SYNTHESIS OF CHALCONE AND PYRAZOLINE DERIVATIVES WITH ACETOPHENONE AND VERATRALDEHYDE AS PRECURSORS. (2021). OJS UMMADA.
• Synthesis of pyrazolines via chalcone pathway in PEG-400 medium.
• Synthesis, Structures and Antimicrobial Activities of Novel Schiff Base Ligand and Its Metal Complexes. (2018). Oriental Journal of Chemistry.
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• Synthesis of New Chalcone Derivatives as Antibacterial Agents. (2014). International Journal of Pharmaceutical and Phytopharmacological Research.
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A Researcher's Guide to Purity Standards for 4-Cyanophenyl Acetate

In the exacting world of scientific research and drug development, the purity of chemical reagents is a cornerstone of experimental validity and reproducibility.[1][2] For a versatile reagent like 4-cyanophenyl acetate (CAS 13031-41-9), understanding and verifying its purity is not merely a procedural step but a critical factor that can dictate the success or failure of an experiment. Impurities can lead to unforeseen side reactions, modify reaction kinetics, and ultimately compromise the integrity of research findings.[1][3]

This guide provides an in-depth comparison of purity standards for 4-cyanophenyl acetate, offering researchers the technical insights and experimental protocols needed to select and validate material appropriate for their specific applications.

Defining Purity: Beyond the Percentage

For 4-cyanophenyl acetate, a purity specification of ">98%" is common among suppliers. However, this single number belies a more complex reality. True purity assessment involves identifying and quantifying specific impurities, which can arise from the synthesis process, degradation, or improper storage.

Potential Impurities: The common synthesis of 4-cyanophenyl acetate involves the acetylation of 4-cyanophenol. Potential impurities may include:

• Unreacted 4-cyanophenol: A primary starting material.

• Acetic Anhydride/Acetic Acid: Reagents or byproducts from the acetylation process.

• Solvent Residues: Remnants from reaction and purification steps (e.g., ethyl acetate, hexane).

• Degradation Products: Such as 4-cyanobenzoic acid from hydrolysis of the ester or nitrile group.

The acceptable level for each of these impurities is dictated by the intended application. For instance, residual 4-cyanophenol could be highly problematic in assays where its phenolic hydroxyl group could interfere, while minor solvent residues might be inconsequential.

Comparative Analysis of Purity Grades

While no universal monograph from a major pharmacopeia exists for 4-cyanophenyl acetate, a comparison of typical grades available from chemical suppliers reveals a hierarchy of quality.

Purity Grade	Typical Assay (by HPLC/GC)	Key Characteristics & Best Use Cases
Standard Grade / Reagent Grade	95-98%[4]	Suitable for general synthetic applications where minor impurities will not interfere with the primary reaction pathway or can be easily removed during product purification.
High Purity	>99.0%	Recommended for kinetic studies, analytical standard preparation, and sensitive biological assays where impurities could lead to false positives or negatives.[3]
AldrichCPR	"As-is"[5]	A designation for rare chemicals where the supplier does not perform analytical testing; the buyer is responsible for confirming identity and purity.[5] Use requires rigorous in-house validation.

It is crucial for researchers to demand a Certificate of Analysis (CoA) for any purchased lot.[1] This document should provide not just the overall purity but also the results of specific tests used to determine that purity.

The Analytical Toolkit for Purity Verification

A multi-pronged analytical approach is essential for a comprehensive purity assessment of 4-cyanophenyl acetate. No single technique can provide a complete picture.

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A Comparative Guide to Polymers Synthesized from 4-Cyanophenyl Derivatives

For researchers, scientists, and drug development professionals, the selection of polymeric materials is a critical decision that dictates the performance, stability, and viability of an application. This guide provides an in-depth technical comparison of polymers synthesized using 4-cyanophenyl-containing monomers. Our investigation has revealed that the term "polymers synthesized using 4-cyanophenyl acetate" encompasses two distinct and important classes of polymers: thermoplastic poly(acrylates) and thermosetting cyanate ester resins.

This guide is therefore structured into two main parts to provide a clear and objective comparison of each polymer class against relevant alternatives, supported by experimental data and detailed protocols.

Part 1: Thermoplastic Polymers - A Comparative Analysis of Poly(4-cyanophenyl acrylate) and Its Alternatives

In this section, we delve into the synthesis and characterization of thermoplastic polymers derived from 4-cyanophenyl acrylate (CPA). The presence of the nitrile (-C≡N) group in the polymer structure imparts unique properties, particularly influencing polarity, thermal stability, and dielectric characteristics. We will compare the performance of poly(4-cyanophenyl acrylate) with that of poly(phenyl acrylate) (PPA) and the widely used poly(methyl methacrylate) (PMMA).

Introduction to Cyanophenyl-Containing Acrylate Polymers

The incorporation of a cyanophenyl group into an acrylate polymer backbone is a strategic approach to enhance its performance profile. The nitrile group is strongly polar and electron-withdrawing, which can lead to increased intermolecular forces, higher glass transition temperatures, and modified dielectric properties compared to non-substituted aromatic or aliphatic acrylates.[1][2] These characteristics make them potential candidates for applications requiring high thermal stability and specific dielectric performance.

Synthesis and Reaction Mechanisms

Poly(4-cyanophenyl acrylate) is typically synthesized via free-radical polymerization of the 4-cyanophenyl acrylate monomer. The monomer itself can be prepared by reacting 4-cyanophenol with acryloyl chloride in the presence of a base like triethylamine.[3]

Diagram of 4-Cyanophenyl Acrylate Synthesis:

Caption: Synthesis of 4-cyanophenyl acrylate monomer.

The polymerization is then initiated using a free-radical initiator, such as benzoyl peroxide or azobisisobutyronitrile (AIBN), and proceeds via the standard steps of initiation, propagation, and termination.[4][5][6]

Diagram of Free-Radical Polymerization Workflow:

Caption: Workflow for synthesis and characterization.

Performance Comparison

The following table summarizes the key performance characteristics of poly(4-cyanophenyl acrylate) in comparison to poly(phenyl acrylate) and poly(methyl methacrylate).

Property	Poly(4-cyanophenyl acrylate)	Poly(phenyl acrylate)	Poly(methyl methacrylate) (PMMA)
Glass Transition Temp. (Tg)	Higher than PPA	~50 °C[7]	100-130 °C[8][9]
Thermal Stability (Td)	Expected to be high	Good thermal stability[10]	Decomposition starts ~200-300°C
Tensile Strength	Data not readily available	Good mechanical properties[10]	30-50 MPa[8]
Young's Modulus	Data not readily available	High Young's Modulus	2.2-3.8 GPa[2]
Dielectric Constant	Expected to be high due to nitrile group[1][8]	-	2.8-4[2]
Refractive Index	-	1.490[8]
UV Resistance	Good[10]	Excellent[1][8]

Note: Quantitative data for the homopolymer of poly(4-cyanophenyl acrylate) is not widely available in the literature, with most studies focusing on its copolymers. The expected trends are based on the known effects of the nitrile group on polymer properties.

Experimental Protocols

Protocol 1: Synthesis of 4-Cyanophenyl Acrylate (CPA) Monomer [3]

• Dissolve 4-cyanophenol in methyl ethyl ketone (MEK).

• Add triethylamine as a catalyst.

• Cool the mixture in an ice bath.

• Slowly add acryloyl chloride to the solution while stirring.

• Continue stirring for a specified period to allow the reaction to complete.

• Filter the mixture to remove the triethylammonium chloride byproduct.

• Wash the filtrate with a basic solution and then with water.

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

• Remove the solvent under reduced pressure to obtain the crude CPA monomer.

• Purify the monomer, for example, by recrystallization or column chromatography.

Protocol 2: Free-Radical Polymerization of CPA [3]

• Dissolve the purified CPA monomer and an initiator (e.g., benzoyl peroxide) in a suitable solvent (e.g., MEK).

• Deoxygenate the solution by bubbling with an inert gas (e.g., nitrogen or argon).

• Heat the reaction mixture to the desired polymerization temperature (e.g., 70 °C) and maintain it for a set time.

• Cool the reaction mixture to room temperature.

• Precipitate the polymer by pouring the solution into a non-solvent (e.g., methanol).

• Filter the precipitated polymer and wash it with the non-solvent.

• Dry the polymer in a vacuum oven until a constant weight is achieved.

Protocol 3: Characterization of the Polymer

• FT-IR Spectroscopy: Confirm the disappearance of the vinyl C=C bond from the monomer and the presence of the characteristic ester and nitrile functional groups in the polymer.

• NMR Spectroscopy (¹H and ¹³C): Verify the polymer structure and confirm the absence of monomer.

• Gel Permeation Chromatography (GPC): Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg).

• Thermogravimetric Analysis (TGA): Evaluate the thermal stability and decomposition temperature (Td).

Part 2: Thermosetting Polymers - A Comparative Analysis of Cyanate Ester Resins and Epoxy Resins

Cyanate ester resins represent a class of high-performance thermosets that are synthesized from cyanophenol derivatives. They are renowned for their exceptional thermal stability, low dielectric properties, and low moisture absorption, making them suitable for demanding applications in the aerospace and electronics industries. In this section, we compare the properties and performance of a typical cyanate ester resin, Bisphenol A dicyanate, with a standard Bisphenol A-based epoxy resin.

Introduction to Cyanate Ester Resins

Cyanate ester resins are formed by the cyclotrimerization of cyanate functional groups (-O-C≡N) to form a highly cross-linked polycyanurate network.[11] This network structure, composed of stable triazine rings, is responsible for the outstanding thermal and mechanical properties of the cured resin.

Synthesis and Curing Mechanisms

The synthesis of a dicyanate ester monomer, such as Bisphenol A dicyanate (BADCy), involves the reaction of a bisphenol (e.g., Bisphenol A) with a cyanogen halide (e.g., cyanogen bromide) in the presence of a base.[12][13]

Diagram of Bisphenol A Dicyanate Synthesis:

Caption: Synthesis of Bisphenol A dicyanate (BADCy).

The curing process is a thermally activated cyclotrimerization reaction, which can be accelerated by catalysts such as transition metal complexes. This reaction forms a robust, three-dimensional network of triazine rings.

Diagram of Cyanate Ester Curing Workflow:

Caption: Workflow for curing and characterization of cyanate ester resin.

Performance Comparison: Cyanate Ester vs. Epoxy

The following table provides a quantitative comparison of the typical properties of cyanate ester resins and standard epoxy resins.

Property	Cyanate Ester Resin (BADCy-based)	Standard Epoxy Resin (DGEBA-based)
Glass Transition Temp. (Tg)	240-290 °C[14]	150-220 °C[9]
Thermal Stability (Td, 5% wt. loss)	> 400 °C[11]	~300-350 °C
Tensile Strength	82-90 MPa[15]	90-120 MPa[9]
Tensile Modulus	2.6-3.0 GPa[15]	3.1-3.8 GPa[9]
Dielectric Constant (1 MHz)	2.6-3.2	3.5-4.5
Moisture Absorption	< 1%	1-4%
Curing Shrinkage	Low	Low (<2%)[16]
Cost	High	Low to Moderate[14]

Experimental Protocols

Protocol 4: Synthesis of Bisphenol A Dicyanate (BADCy) [12][13]

• Dissolve Bisphenol A in a suitable solvent (e.g., acetone) in a three-necked flask equipped with a stirrer and under an inert atmosphere.

• Add triethylamine to the solution.

• Cool the reaction mixture to a low temperature (e.g., -5 °C to 0 °C).

• Slowly add a solution of cyanogen bromide in the same solvent to the reaction mixture.

• Maintain the low temperature and continue stirring for several hours.

• Filter the reaction mixture to remove the triethylammonium bromide salt.

• Pour the filtrate into cold water to precipitate the BADCy monomer.

• Wash the precipitate with water and dry it under vacuum.

Protocol 5: Curing of BADCy Resin [12][17]

• Melt the BADCy monomer at a temperature above its melting point (around 80 °C).

• If using a catalyst, add it to the molten monomer and mix thoroughly.

• Pour the molten resin into a preheated mold.

• Cure the resin in an oven using a staged curing cycle, for example:

  • 1 hour at 150 °C

  • 2 hours at 220 °C

  • Post-cure for 1 hour at 240 °C[17]

• Allow the cured resin to cool slowly to room temperature.

Protocol 6: Characterization of the Cured Thermoset

• Dynamic Mechanical Analysis (DMA): Determine the glass transition temperature (Tg) and storage modulus.

• Thermomechanical Analysis (TMA): Measure the coefficient of thermal expansion (CTE).

• Thermogravimetric Analysis (TGA): Assess the thermal stability and char yield.

• Dielectric Analysis (DEA): Measure the dielectric constant and loss tangent over a range of frequencies and temperatures.

Conclusion

Polymers derived from 4-cyanophenyl precursors offer a versatile platform for creating materials with enhanced thermal and dielectric properties.

• Poly(4-cyanophenyl acrylate) and related thermoplastics show promise for applications where higher thermal stability and polarity are desired compared to conventional acrylates. However, further research is needed to fully characterize the homopolymers and establish a comprehensive performance profile.

• Cyanate ester resins are a mature class of high-performance thermosets that consistently outperform standard epoxy resins in terms of thermal stability, low moisture absorption, and dielectric properties. While their higher cost and more demanding processing conditions are important considerations, their superior performance makes them the material of choice for critical applications in the aerospace and electronics industries.

This guide provides a foundational understanding and practical protocols for researchers and scientists working with these advanced polymeric materials. The provided data and methodologies should serve as a valuable resource for material selection, synthesis, and characterization in a variety of research and development settings.

References

• Poly(arylene ether nitrile) Based Dielectrics with High Energy Storage Properties: A Review. (n.d.). MDPI. Retrieved January 13, 2026, from [Link]

• The Effects of Chain Conformation and Nanostructure on the Dielectric Properties of Polymers. (n.d.). MDPI. Retrieved January 13, 2026, from [Link]

• CHARACTERIZATION AND PROCESS DEVELOPMENT OF CYANATE ESTER RESIN COMPOSITES. (n.d.). Oak Ridge National Laboratory. Retrieved January 13, 2026, from [Link]

• Synthesis and characterization of cyanate ester and its blends with bisphenol dicyanate ester. (2008). SciSpace. Retrieved January 13, 2026, from [Link]

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The Uncharted Territory of 4-Cyanophenyl Acetate as a Hydroxyl Protecting Group: A Comparative Analysis Based on Predicted Reactivity

For the modern organic chemist, the strategic selection of protecting groups is a critical juncture in the design of any multi-step synthesis. An ideal protecting group should be readily introduced and removed under mild conditions, exhibit stability to a wide range of reagents, and ideally, offer an orthogonal cleavage pattern relative to other protecting groups within the same synthetic scheme. While the landscape of hydroxyl protecting groups is well-populated with stalwart examples such as silyl ethers, acetates, and benzoates, the exploration of novel motifs continues to be an area of active interest. This guide ventures into the theoretical efficacy of 4-cyanophenyl acetate as a protecting group for alcohols, a concept not widely documented in existing literature. By drawing comparisons with established protecting groups and predicting its behavior based on fundamental chemical principles, we aim to provide a prospective analysis for researchers and drug development professionals.

The Concept of Orthogonal Protection in Complex Synthesis

In the synthesis of complex molecules with multiple functional groups, the ability to selectively deprotect one hydroxyl group in the presence of others is paramount. This is achieved through a strategy known as "orthogonal protection," which employs protecting groups that can be removed under distinct and non-interfering conditions.[1][2] For instance, an acid-labile silyl ether can be cleaved without affecting a base-labile acetate group, which in turn can be removed without disturbing a group susceptible to hydrogenolysis. This strategic differentiation is the cornerstone of efficient and high-yielding synthetic routes.

The Known Landscape: A Brief on Common Hydroxyl Protecting Groups

To contextualize the potential of a novel protecting group, it is essential to understand the characteristics of those already in widespread use.

• Acetyl (Ac) and Benzoyl (Bz) Groups: These ester-based protecting groups are typically installed using the corresponding acid chloride or anhydride. They are generally stable to acidic conditions but are readily cleaved by basic hydrolysis (e.g., with sodium hydroxide or potassium carbonate in methanol).[3]

• Silyl Ethers (e.g., TBDMS, TIPS): Tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS) ethers are formed by reacting an alcohol with the corresponding silyl chloride in the presence of a base like imidazole. Their stability is highly dependent on the steric bulk of the substituents on the silicon atom. A key feature of silyl ethers is their lability towards fluoride ion sources (e.g., tetrabutylammonium fluoride, TBAF), providing a highly selective deprotection method.[4]

• Benzyl (Bn) Ethers: Benzyl ethers are robust protecting groups, stable to a wide range of acidic and basic conditions. Their primary mode of cleavage is through catalytic hydrogenolysis (e.g., H₂, Pd/C), a condition that leaves many other protecting groups intact.[5][6]

4-Cyanophenyl Acetate: A Hypothetical Protecting Group

The key to its potential utility and orthogonality lies in the electron-withdrawing nature of the para-cyano group. This substituent would significantly impact the reactivity of the ester carbonyl and the benzylic position.

Predicted Stability and Cleavage:

The electron-withdrawing cyano group is expected to render the ester carbonyl more electrophilic and thus more susceptible to nucleophilic attack. This suggests that the 4-cyanophenylacetyl group would likely be more labile to basic hydrolysis than a standard acetyl or benzoyl group. This enhanced reactivity could potentially allow for its selective removal under milder basic conditions in the presence of other, more robust ester protecting groups.

Furthermore, the cyano group's influence on the benzylic position is noteworthy. While a standard benzyl ether is cleaved by hydrogenolysis, the electronic properties of the 4-cyanophenylacetyl group might open up alternative deprotection pathways. For instance, certain substituted benzyl ethers can be cleaved oxidatively. It is conceivable that the 4-cyanophenylacetyl group could be susceptible to specific oxidative or reductive cleavage conditions that would leave other protecting groups unaffected, thus offering a degree of orthogonality.

Comparative Data of Established Protecting Groups

To provide a clear benchmark, the following table summarizes the typical conditions for the protection and deprotection of common hydroxyl protecting groups, along with representative yields.

Protecting Group	Protection Reagents & Conditions	Typical Yield (%)	Deprotection Reagents & Conditions	Typical Yield (%)
Acetyl (Ac)	Acetic anhydride, pyridine, CH₂Cl₂	>95	K₂CO₃, MeOH or LiOH, THF/H₂O	>90
Benzoyl (Bz)	Benzoyl chloride, pyridine, CH₂Cl₂	>90	NaOH, MeOH/H₂O, reflux	>85
TBDMS	TBDMSCl, imidazole, DMF	>90	TBAF, THF or HF-pyridine, THF	>90
Benzyl (Bn)	Benzyl bromide, NaH, THF	>85	H₂, 10% Pd/C, EtOH	>95

Experimental Protocols for Common Protecting Groups

To facilitate a practical comparison, detailed experimental procedures for the protection and deprotection of hydroxyl groups with acetyl and TBDMS groups are provided below.

Protocol 1: Acetylation of a Primary Alcohol

• Protection: To a solution of the primary alcohol (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂), add pyridine (2.0 eq) and acetic anhydride (1.5 eq). Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, dilute the reaction with CH₂Cl₂, wash with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the acetylated product.

• Deprotection: Dissolve the acetylated alcohol (1.0 eq) in methanol (MeOH) and add a catalytic amount of potassium carbonate (K₂CO₃). Stir the mixture at room temperature for 1-3 hours. Monitor the deprotection by TLC. Once the starting material is consumed, neutralize the reaction with a mild acid (e.g., acetic acid), and remove the solvent in vacuo. The crude product can be purified by column chromatography.

Protocol 2: Silylation of a Primary Alcohol with TBDMSCl

• Protection: To a solution of the primary alcohol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (2.5 eq) and tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq). Stir the reaction at room temperature for 12-16 hours. Monitor the reaction by TLC. After completion, pour the reaction mixture into water and extract with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. The crude product is typically purified by flash column chromatography.

• Deprotection: Dissolve the TBDMS-protected alcohol (1.0 eq) in tetrahydrofuran (THF) and add a 1 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 eq). Stir the solution at room temperature for 1-2 hours. Monitor the reaction by TLC. Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the deprotected alcohol.

Visualizing the Orthogonal Deprotection Strategy

The concept of using protecting groups with distinct cleavage conditions is central to modern organic synthesis. The following diagram illustrates a hypothetical workflow demonstrating the principle of orthogonality.

Caption: A logical workflow for the sequential and selective deprotection of two orthogonal protecting groups (PG1 and PG2).

Conclusion and Future Outlook

While the use of 4-cyanophenyl acetate as a protecting group for alcohols remains a theoretical proposition based on the available literature, its predicted chemical properties suggest it could offer a valuable addition to the synthetic chemist's toolbox. The electron-withdrawing cyano group is anticipated to increase its lability to basic cleavage, potentially allowing for selective deprotection in the presence of more robust ester groups. Further experimental investigation is required to validate these hypotheses and to fully explore its stability profile and potential for orthogonal cleavage under different reaction conditions. The development and characterization of such novel protecting groups are essential for advancing the efficiency and elegance of modern organic synthesis.

References

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• Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides. (2011). PMC.
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Reactivity comparison of 4-cyanophenyl acetate with similar compounds

A Comparative Guide to the Reactivity of 4-Cyanophenyl Acetate

In the landscape of chemical biology and drug development, acyl transfer reactions are fundamental. Phenyl acetates serve as invaluable model substrates for investigating the kinetics and mechanisms of these reactions, particularly in the study of esterase and lipase activity, as well as nucleophilic substitution reactions. Among these, 4-nitrophenyl acetate is often the gold standard due to its high reactivity and the chromophoric nature of its leaving group. This guide provides a detailed comparison of the reactivity of a close analogue, 4-cyanophenyl acetate, placing its performance in context with other commonly substituted phenyl acetates. We will delve into the underlying electronic principles governing its reactivity and provide a robust experimental framework for its characterization.

Theoretical Framework: The Role of Electronic Effects in Ester Reactivity

The reactivity of a phenyl acetate in reactions like hydrolysis or aminolysis is predominantly governed by the electronic properties of the substituent on the phenyl ring. The reaction proceeds via a nucleophilic attack on the electrophilic carbonyl carbon, forming a transient tetrahedral intermediate. The rate of this reaction is influenced by two key factors:

• Electrophilicity of the Carbonyl Carbon: Electron-withdrawing groups (EWGs) on the phenyl ring pull electron density away from the ester functional group. This inductive and/or resonance effect increases the partial positive charge on the carbonyl carbon, making it a more favorable target for nucleophilic attack.

• Stability of the Leaving Group: The rate-determining step often involves the collapse of the tetrahedral intermediate and the expulsion of the phenoxide ion. EWGs can stabilize the resulting negative charge on the phenoxide leaving group through resonance and induction, making it a better leaving group and accelerating the reaction.

To quantify these effects, the Hammett equation provides a powerful tool for establishing a linear free-energy relationship (LFER).[1][2]

log(kₓ / k₀) = ρσ

Where:

• kₓ is the rate constant for a reaction with a substituted phenyl group.

• k₀ is the rate constant for the unsubstituted parent compound (phenyl acetate).

• σ (sigma) is the substituent constant , which quantifies the electronic effect of a particular substituent at a specific position (meta or para). A positive σ value indicates an electron-withdrawing group, while a negative value indicates an electron-donating group.

• ρ (rho) is the reaction constant , which measures the susceptibility of the reaction to substituent effects. A positive ρ value signifies that the reaction is accelerated by electron-withdrawing groups.[1][3]

The 4-cyano (-CN) group is a potent electron-withdrawing group, characterized by a large positive Hammett constant (σₚ = +0.66). This is due to its strong inductive withdrawal and its ability to delocalize a negative charge through resonance, making 4-cyanophenyl acetate a highly reactive substrate.

Fig. 1: Influence of substituents on phenyl acetate reactivity.

Comparative Reactivity: Experimental Data

To provide a clear comparison, the table below presents the Hammett substituent constants (σₚ) and the expected relative rates of hydrolysis for 4-cyanophenyl acetate and other relevant para-substituted analogues. The reactivity generally follows the trend of the substituent's electron-withdrawing strength.[4]

Compound	Substituent (X)	Hammett Constant (σₚ)	Relative Reactivity Trend
4-Nitrophenyl acetate	-NO₂	+0.78	Highest
4-Cyanophenyl acetate	-CN	+0.66	Very High
4-Chlorophenyl acetate	-Cl	+0.23	Moderate
Phenyl acetate	-H	0.00	Baseline
4-Methylphenyl acetate	-CH₃	-0.17	Low
4-Methoxyphenyl acetate	-OCH₃	-0.27	Lowest

Table 1: Comparison of electronic properties and expected reactivity of para-substituted phenyl acetates.

As the data indicates, 4-cyanophenyl acetate is expected to be one of the most reactive esters in this series, surpassed only by the 4-nitro analogue. Studies on the aminolysis of related compounds have confirmed that the reaction rates follow the sequence of the electron-withdrawing effects from the substituents, with the 4-cyano derivative being significantly more reactive than chloro- or methoxy-substituted compounds.[4] This high reactivity makes it an excellent substrate for assays where rapid turnover is required or when studying weakly nucleophilic catalysts.

Experimental Protocol: Kinetic Analysis of Ester Hydrolysis via UV-Vis Spectrophotometry

This protocol provides a reliable method for determining the pseudo-first-order rate constant (k_obs) for the hydrolysis of phenyl acetates. The methodology is based on monitoring the formation of the phenolate product, which typically absorbs light at a different wavelength than the parent ester. This is particularly effective for substrates like 4-nitrophenyl acetate, where the 4-nitrophenolate product has a strong absorbance around 400 nm.[5] For other phenolates, the specific maximum absorbance wavelength (λ_max) must be determined empirically.

Principle

The hydrolysis of the ester in a buffered aqueous solution is monitored over time. By keeping the pH constant and the concentration of water essentially unchanged, the reaction follows pseudo-first-order kinetics. The rate of the reaction is determined by measuring the increase in absorbance corresponding to the formation of the phenolate ion.[6]

Materials and Reagents

• 4-Cyanophenyl acetate (or other phenyl acetate ester)

• Buffer solution (e.g., 0.1 M Phosphate or Borate buffer, pH adjusted to desired value)

• Acetonitrile or Ethanol (for stock solution)

• UV-Vis Spectrophotometer with temperature control

• Quartz cuvettes (1 cm path length)

Procedure

• Preparation of Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of 4-cyanophenyl acetate in acetonitrile or ethanol. This is necessary because many esters have limited solubility in purely aqueous solutions.[5]

• Instrument Setup:

  • Set the spectrophotometer to the λ_max of the expected 4-cyanophenolate product.

  • Equilibrate the cuvette holder to the desired reaction temperature (e.g., 25°C).

• Blank Measurement: Fill a cuvette with 3.0 mL of the buffer solution. Place it in the spectrophotometer and zero the instrument (set absorbance to 0.0).

• Reaction Initiation:

  • To the blanked cuvette containing the buffer, add a small aliquot (e.g., 30 µL) of the ester stock solution to achieve the desired final concentration (e.g., 100 µM).

  • Immediately cap the cuvette, invert several times to mix thoroughly, and place it back into the spectrophotometer.

• Data Acquisition: Start the kinetic measurement immediately, recording absorbance at regular time intervals (e.g., every 10 seconds) for a duration sufficient for the reaction to proceed significantly (e.g., 10-20 minutes).

• Determination of A∞: After the reaction is complete, record the final, stable absorbance value (A∞). Alternatively, if the reaction is very slow, A∞ can be calculated using the molar absorptivity of the product.

Data Analysis

• The observed pseudo-first-order rate constant (k_obs) is determined from the integrated rate law: ln(A∞ - Aₜ) = -k_obs * t + ln(A∞ - A₀)

• Plot ln(A∞ - Aₜ) versus time (t).

• The plot should yield a straight line, the slope of which is equal to -k_obs.[6] The reliability of the protocol is validated by a high coefficient of determination (R² > 0.99) for the linear fit.

Fig. 2: Workflow for kinetic analysis of ester hydrolysis.

Conclusion

The reactivity of 4-cyanophenyl acetate is exceptionally high, driven by the potent electron-withdrawing capabilities of the para-cyano substituent. This positions it as a highly valuable tool for researchers in enzymology and physical organic chemistry. Its reactivity profile is comparable to, though slightly less than, the widely used 4-nitrophenyl acetate. The primary advantage of using 4-cyanophenyl acetate lies in providing a highly reactive alternative substrate, which can be crucial for avoiding interference from the nitro group in certain spectroscopic or biological systems. The experimental protocols outlined in this guide offer a self-validating and reproducible method for quantifying its reactivity and comparing it against other substrates, ensuring robust and reliable kinetic data for any research application.

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• Thompson Rivers University. (n.d.). Experiment C: Hydrolysis of a Carboxylic Acid Ester. Retrieved from [Link]

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• ResearchGate. (n.d.). Rate constants for the hydrogen ion catalyzed (k H ), the spontaneous (k o ), and hydroxide ion catalyzed (k OH ) hydrolysis of various carbonate esters and phenyl acetate. Retrieved from [Link]

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• Gawron, O., Grelecki, C. J., & Duggan, M. (1953). The effect of substituents on the hydrolysis of phenyl acetate by wheat germ lipase. Archives of Biochemistry and Biophysics, 44(2), 455-467. doi:10.1016/0003-9861(53)90063-0.

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• Um, I. H., Song, J. H., Bae, A. R., & Dust, J. M. (2021). Kinetics and Mechanisms of the Reactions of 3-Methoxyphenyl, 3-Chlorophenyl, and 4-Cyanophenyl 4-Nitrophenyl Thionocarbonates with Alicyclic Amines. The Journal of Organic Chemistry, 86(15), 10243-10252.
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Benchmarking the performance of 4-cyanophenyl acetate in specific reactions

An In-Depth Guide to the Performance of 4-Cyanophenyl Acetate in Key Synthetic and Biochemical Reactions

Introduction: Positioning 4-Cyanophenyl Acetate in the Chemist's Toolkit

In the vast landscape of organic synthesis and biochemical analysis, the strategic introduction and removal of an acetyl group (acylation and deacetylation) are fundamental operations. The choice of reagent for these tasks is critical, dictating reaction efficiency, selectivity, and the mildness of conditions. 4-Cyanophenyl acetate, a crystalline solid, emerges as a compelling reagent in this context. It belongs to the class of "activated esters," where the ester's reactivity towards nucleophiles is enhanced by an electron-withdrawing substituent on the phenolic ring.

The para-cyano group exerts a strong electron-withdrawing effect through both resonance and induction. This effect polarizes the carbonyl carbon of the acetate group, making it significantly more electrophilic and susceptible to nucleophilic attack compared to non-activated esters like phenyl acetate. Consequently, the 4-cyanophenoxide ion is a better leaving group than the phenoxide ion, facilitating the transfer of the acetyl group. This guide provides a comprehensive benchmark of 4-cyanophenyl acetate's performance against common alternatives in acylation reactions and evaluates its utility as a substrate in enzymatic hydrolysis assays.

Part 1: Performance Benchmark in Acylation Reactions

Acylation—the introduction of an acyl group (in this case, acetyl)—is a cornerstone of protecting group chemistry and the synthesis of esters and amides. The performance of an acylating agent is judged by its reactivity, selectivity, ease of handling, and the nature of its byproducts.

Comparative Analysis with Standard Acylating Agents

4-Cyanophenyl acetate occupies a strategic middle ground in terms of reactivity. It is milder than highly reactive agents like acyl chlorides and acid anhydrides, offering a distinct set of advantages and disadvantages.

Key Causality in Reagent Choice: The general order of reactivity for common acylating agents is Acyl Chlorides > Acid Anhydrides > Activated Esters > Carboxylic Acids (with coupling agents).[1] This trend is a direct consequence of the leaving group's ability to stabilize a negative charge. The chloride ion (from acyl chlorides) is an excellent leaving group, while the carboxylate ion (from anhydrides) is also highly stabilized by resonance. The 4-cyanophenoxide ion is a good leaving group due to the electron-withdrawing nature of the cyano group, making 4-cyanophenyl acetate significantly more reactive than an unactivated ester but less aggressive than anhydrides or acyl chlorides.

Data Presentation: Comparison of Acylating Agents

Feature	Acetyl Chloride	Acetic Anhydride	4-Cyanophenyl Acetate
Reactivity	Very High	High	Moderate
Typical Substrates	Alcohols, Phenols, Amines	Alcohols, Phenols, Amines	Primarily Amines, Phenols, and primary Alcohols
Byproducts	Corrosive HCl gas	Acetic Acid (less corrosive)	4-Cyanophenol (mildly acidic solid)
Handling	Fuming, moisture-sensitive liquid; requires inert atmosphere and a scavenger base (e.g., pyridine, triethylamine).[2]	Corrosive, moisture-sensitive liquid; often requires a catalyst or heat.[2][3]	Air-stable, non-volatile crystalline solid; easier to handle and weigh accurately.
Selectivity	Low; can react indiscriminately with multiple functional groups.	Moderate; can offer better selectivity than acyl chlorides.	High; its moderate reactivity allows for selective acylation of more nucleophilic sites (e.g., an amine in the presence of a secondary alcohol).
Workup	Requires neutralization of HCl and removal of amine salts.	Requires removal of acetic acid and catalyst.	Simpler workup; 4-cyanophenol can often be removed by a simple aqueous base wash.

Experimental Workflow: Acylation

The diagram below illustrates a typical workflow for an acylation reaction, highlighting the key stages from reagent selection to product isolation.

Caption: General workflow for acylation using 4-cyanophenyl acetate.

Protocol 1: Selective N-Acetylation of Aniline

This protocol demonstrates the use of 4-cyanophenyl acetate for the selective acetylation of an amine.

• Preparation: In a round-bottom flask, dissolve aniline (1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM) to a concentration of 0.2 M with respect to aniline.

• Reagent Addition: In a separate beaker, dissolve 4-cyanophenyl acetate (1.1 eq.) in a minimal amount of DCM. Add this solution dropwise to the stirring aniline solution at room temperature.

• Reaction: Allow the reaction to stir at room temperature. Monitor the disappearance of the aniline starting material by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Workup: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl (to remove triethylamine), saturated aqueous NaHCO₃ (to remove 4-cyanophenol and any unreacted starting material), and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude acetanilide.

• Purification: Recrystallize the crude product from hot water or ethanol to obtain pure acetanilide.

Part 2: Performance in Hydrolysis (Deacetylation) Reactions

The stability of the acetylated product and the conditions required for its cleavage (deacetylation) are as important as its formation. Deacetylation is crucial when the acetyl group is used as a protecting group.

Comparative Analysis of Hydrolysis Conditions

The electron-withdrawing cyano group that activates the ester for formation also renders it more susceptible to hydrolysis compared to non-activated esters. This hydrolysis can be catalyzed by acid or, more commonly, base.

Trustworthiness of Protocol: The choice of deacetylation method must be orthogonal to other functional groups in the molecule. A self-validating system ensures that only the target acetate is cleaved. For instance, using a mild base like sodium bicarbonate in water offers a green and selective method for deprotection without affecting other sensitive functionalities.[4]

Data Presentation: Hydrolysis/Deacetylation Conditions

Condition	Reagent	Speed	Selectivity & Notes
Mild Basic	NaHCO₃ or K₂CO₃ in MeOH/H₂O	Moderate to Fast	Highly selective for activated esters. A green and mild method suitable for sensitive substrates.[4]
Strong Basic	NaOH or KOH in H₂O/THF	Very Fast	Can cause hydrolysis of other esters or base-sensitive functional groups. Risk of racemization.
Acidic	HCl or H₂SO₄ in H₂O	Slow to Moderate	Generally requires harsher conditions and heat. Less common for simple acetates.
Enzymatic	Esterase or Lipase	Fast (under optimal conditions)	Extremely high selectivity. Operates at neutral pH and room temperature. Discussed in Part 3.

Factors Influencing Hydrolysis Rate

The rate of hydrolysis is dependent on several factors, primarily pH and the electronic nature of the substrate.

Caption: Key factors that determine the rate of ester hydrolysis.

Protocol 2: Mild Deacetylation using Sodium Bicarbonate

This protocol describes a gentle and environmentally friendly method for cleaving the acetyl group.

• Setup: Dissolve the acetylated compound (1.0 eq.) in a mixture of methanol and water (e.g., 1:1 v/v).

• Reagent Addition: Add an excess of sodium bicarbonate (NaHCO₃, 5-10 eq.) to the solution.[4]

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction by TLC until the starting material is consumed. The time can range from a few hours to overnight depending on the substrate.

• Workup: Once the reaction is complete, neutralize the mixture with dilute HCl.

• Extraction: Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Isolation: Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the deacetylated product.

Part 3: Benchmarking in Enzymatic Hydrolysis Assays

Activated esters are invaluable tools in biochemistry for assaying the activity of hydrolytic enzymes like esterases, proteases, and lipases. The hydrolysis reaction releases a chromogenic or fluorogenic phenol, allowing for continuous spectrophotometric monitoring of enzyme kinetics.

Comparative Analysis with p-Nitrophenyl Acetate (p-NPA)

The most common substrate for this purpose is p-nitrophenyl acetate (p-NPA). 4-Cyanophenyl acetate serves as an excellent alternative, with the released 4-cyanophenol being readily detectable by UV spectroscopy.

Expertise in Assay Design: The choice of substrate depends on the specific requirements of the assay. Key considerations include the pKa of the leaving group (which affects the pH at which the colored phenolate forms) and the wavelength of maximum absorbance (λ_max), which must be free from interference from other components in the assay mixture. The hydrolysis of p-NPA is often monitored at 405 nm.[5][6] 4-cyanophenol has a different spectral profile, which can be advantageous in certain contexts.

Data Presentation: Comparison of Enzymatic Substrates

Property	p-Nitrophenyl Acetate (p-NPA)	4-Cyanophenyl Acetate
Leaving Group	p-Nitrophenol	4-Cyanophenol
pKa of Leaving Group	~7.1	~7.9
λ_max of Phenolate	~405 nm	~280-300 nm (pH dependent)
Detection Method	Colorimetric (Visible)	Spectrophotometric (UV)
Advantages	Well-established standard; visible wavelength avoids interference from proteins/DNA.	Different spectral window can avoid interference from other visible-absorbing compounds.
Disadvantages	Product can inhibit some enzymes.	UV detection range can have background absorbance from biological samples.

Enzymatic Assay Workflow

The following diagram outlines the principle of a continuous enzymatic assay using an activated ester substrate.

Caption: Workflow for a continuous spectrophotometric enzyme assay.

Protocol 3: Esterase Activity Assay

This protocol provides a general method for measuring esterase activity using 4-cyanophenyl acetate.

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Substrate Stock: Prepare a concentrated stock solution of 4-cyanophenyl acetate (e.g., 100 mM) in a water-miscible organic solvent like DMSO or acetonitrile.

  • Enzyme Solution: Prepare a solution of the enzyme of interest in the assay buffer.

• Assay Setup:

  • In a UV-transparent cuvette, add the assay buffer.

  • Add a small volume of the enzyme solution.

  • Pre-incubate the mixture at the desired temperature (e.g., 25°C or 37°C) for 5 minutes.

• Initiation and Measurement:

  • To initiate the reaction, add a small aliquot of the 4-cyanophenyl acetate stock solution to the cuvette (e.g., to a final concentration of 1 mM). Mix quickly by inversion.

  • Immediately place the cuvette in a spectrophotometer and begin recording the absorbance at the λ_max of 4-cyanophenolate (determine this empirically, typically ~285 nm) over time.

• Data Analysis: Calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (A = εbc), where ε is the molar extinction coefficient of 4-cyanophenolate at the specific pH and wavelength.

Conclusion

4-Cyanophenyl acetate is a versatile and highly effective reagent with a well-defined performance profile.

• In Acylation: It serves as an excellent "Goldilocks" reagent—more reactive than unactivated esters but gentler and more selective than acyl chlorides and anhydrides. Its solid nature and the formation of easily removable byproducts make it a practical choice for the selective modification of amines and phenols, particularly in complex molecules.

• In Hydrolysis: Its susceptibility to mild basic hydrolysis makes it a useful acetyl-protecting group that can be removed under conditions that leave more robust ester groups intact.

• In Enzymatic Assays: It provides a valuable alternative to p-nitrophenyl acetate for monitoring hydrolase activity, offering a different spectroscopic window that can be crucial for avoiding interferences in complex biological mixtures.

For researchers, scientists, and drug development professionals, understanding these comparative benchmarks allows for the rational selection of 4-cyanophenyl acetate to achieve greater control, selectivity, and efficiency in both synthetic and analytical workflows.

References

• Chaudhari, S. S., & Akamanchi, K. G. (2012). Comparative Study of Acetylation of Alcohols and Phenols with Different Acetylating Agents Using Zinc Chloride as Catalyst Under Solvent Free Conditions at Room Temperature. Rasayan Journal of Chemistry, 5(2), 229-234. Available from: [Link]

• Bar-Ziv, E., et al. (2017). Enhancing the Acylation Activity of Acetic Acid by Formation of an Intermediate Aromatic Ester. OSTI.GOV. Available from: [Link]

• ResearchGate. Comparative Study of Acetylation of Alcohols and Phenols with Different Acetylating Agents Using Zinc Chloride as Catalyst Under Solvent Free Conditions at Room Temperature. Available from: [Link]

• Smyth, T. P., & Corby, B. W. (1998). Toward a Clean Alternative to Friedel-Crafts Acylation: In Situ Formation, Observation, and Reaction of an Acyl Bis(trifluoroacetyl)phosphate. The Journal of Organic Chemistry, 63(24), 8946–8951. Available from: [Link]

• Ace Chemistry. Acylating agents. Available from: [Link]

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• Mondal, S., & Guin, J. (2020). KMnO4-catalyzed chemoselective deprotection of acetate and controllable deacetylation–oxidation in one pot. New Journal of Chemistry, 44(45), 19572-19576. Available from: [Link]

• Scolnick, L. R., & Christianson, D. W. (1996). Hydrolysis of 4-nitrophenyl acetate catalyzed by carbonic anhydrase III from bovine skeletal muscle. Archives of biochemistry and biophysics, 332(1), 184–188. Available from: [Link]

• Fu, L. M., et al. (2008). (4-Cyanophenyl)methylene diacetate. Acta crystallographica. Section E, Structure reports online, 64(Pt 5), o986. Available from: [Link]

• Zhang, H., et al. (2023). Acid-Functionalized Artificial Enzymes with Tunable Selectivity for Vinyl Ether Hydrolysis. Angewandte Chemie (International ed. in English), 62(16), e202219159. Available from: [Link]

• Stenutz. 4-cyanophenyl acetate. Available from: [Link]

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• Kitagawa, S., et al. (2017). Kinetic analysis of an enzymatic hydrolysis of p-nitrophenyl acetate with carboxylesterase by pressure-assisted capillary electrophoresis/dynamic frontal analysis. Analytical methods : advancing methods and applications, 9(32), 4761–4766. Available from: [Link]

• Zheng, R. C., & Zheng, Y. G. (2012). Chemical and enzymatic approaches to the synthesis of optically pure ethyl (R)-4-cyano-3-hydroxybutanoate. Applied microbiology and biotechnology, 94(4), 881–893. Available from: [Link]

• Goti, G., et al. (2024). Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis. Molecules (Basel, Switzerland), 29(12), 2841. Available from: [Link]

• Park, H. J., & Lee, S. S. (2019). Catalytic Deacetylation of p-Nitrophenyl Thioacetate by Cyanide Ion and Its Sensor Applications. Analytical sciences : the international journal of the Japan Society for Analytical Chemistry, 35(5), 589–593. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Cyanophenyl Acetate

For researchers and professionals in the pharmaceutical and chemical industries, the responsible management of chemical waste is not just a matter of regulatory compliance, but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Cyanophenyl acetate, ensuring the safety of laboratory personnel and the protection of our environment.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the potential hazards associated with 4-Cyanophenyl acetate is paramount. While a specific Safety Data Sheet (SDS) for 4-Cyanophenyl acetate was not identified, data from structurally similar compounds, such as Methyl (4-cyanophenyl)acetate, indicate several potential hazards.[1]

Key Hazards:

• Acute Toxicity: Harmful if swallowed or inhaled.[1]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation.[1][2]

Immediate Actions for Accidental Release: In the event of a spill or accidental release, immediate action is crucial to mitigate exposure and prevent environmental contamination.

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the affected area and ensure adequate ventilation.[1]

• Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant gloves, safety goggles with side-shields, and a suitable respirator.[1][4]

• Containment: For liquid spills, absorb the material with an inert absorbent such as sand, silica gel, or vermiculite.[2][4] For solid spills, carefully sweep up the material to avoid dust formation.[4]

• Collection: Place the contained waste into a clearly labeled, sealed container for disposal.[2][4]

• Decontamination: Clean the spill area thoroughly. Surfaces and equipment can be decontaminated by scrubbing with alcohol.[1]

Hazard Class	Precautionary Statement	Source
Acute Toxicity (Oral, Inhalation)	P264: Wash hands thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated area.	[2]
Skin Irritation	P280: Wear protective gloves/protective clothing. P302+P352: IF ON SKIN: Wash with plenty of water.	[2]
Eye Irritation	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2]
Respiratory Irritation	P261: Avoid breathing dust/fume/gas/mist/vapours/spray. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.	[2]

Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. Based on the hazard profile of similar compounds, 4-Cyanophenyl acetate waste should be classified as hazardous waste.

Step-by-Step Waste Handling:

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container. The container must be compatible with the chemical and have a secure, tight-fitting lid.

• Labeling: The label should clearly state "Hazardous Waste" and include the chemical name "4-Cyanophenyl Acetate," the approximate quantity, and the date of accumulation.

• Segregation: Do not mix 4-Cyanophenyl acetate waste with other waste streams unless explicitly permitted by your institution's waste management plan. Incompatible materials, such as strong oxidizing agents, acids, or bases, should be kept separate to prevent hazardous reactions.[1]

On-Site Storage and Accumulation

The storage of hazardous waste is subject to strict regulatory limits on both quantity and time.

• Storage Area: Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage facility. This area should be secure, well-ventilated, and away from heat or ignition sources.

• Accumulation Time: Be aware of the regulatory time limits for waste accumulation at your facility and ensure timely disposal.

Disposal Procedures: A Step-by-Step Guide

The disposal of 4-Cyanophenyl acetate must be conducted by a licensed and approved waste disposal company.[4] Attempting to treat or dispose of this chemical on-site without the proper permits and expertise is a violation of environmental regulations.

Procedural Steps for Off-Site Disposal:

• Contact a Licensed Vendor: Identify and contact a certified hazardous waste disposal vendor. Your institution's Environmental Health and Safety (EHS) department will have a list of approved vendors.

• Provide Waste Information: Accurately describe the waste to the vendor, including its chemical composition, quantity, and any potential contaminants.

• Packaging for Transport: Package the waste container according to the vendor's instructions and Department of Transportation (DOT) regulations. This may involve placing the primary container into a larger, approved shipping container.

• Manifesting: A hazardous waste manifest, a legal document that tracks the waste from generation to its final disposal, is required.[5] This will be provided by the disposal vendor. Ensure all sections are filled out correctly.

• Scheduled Pickup: Arrange for the pickup of the waste by the licensed transporter.

Disposal Decision-Making Workflow:

Caption: Decision workflow for the proper disposal of 4-Cyanophenyl acetate.

Regulatory Framework

The disposal of hazardous chemicals is governed by a multi-tiered regulatory system. In the United States, the Environmental Protection Agency (EPA) sets the standards under the Resource Conservation and Recovery Act (RCRA). State and local regulations may be even more stringent. It is imperative to consult your institution's EHS department to ensure full compliance with all applicable laws.[6][7][8]

Disposal must be conducted in accordance with prevailing country, federal, state, and local regulations.[1] Facilities that commercially store or dispose of such chemical waste are approved and regulated by the EPA.[6]

References

• Methyl (4-cyanophenyl)acetate-SDS-MedChemExpress. (2026, January 4). MedChemExpress.
• SAFETY DATA SHEET. (2016, April 1). AFG Bioscience LLC.
• Safety Data Sheet - CymitQuimica. (2024, December 19). CymitQuimica.
• SAFETY DATA SHEET - Fisher Scientific. (n.d.). Fisher Scientific.
• METHYL (4-CYANOPHENYL)ACETATE | 52798-01-3 - ChemicalBook. (2025, August 8). ChemicalBook.
• Ethyl 2-[2-(4-cyanophenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]acetate - AK Scientific, Inc. (n.d.). AK Scientific, Inc.
• 4-cyanophenyl acetate AldrichCPR - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
• Disposal and Storage of Polychlorinated Biphenyl (PCB) Waste | US EPA. (2025, May 30). U.S. Environmental Protection Agency.
• Organic Chemicals, Plastics and Synthetic Fibers Effluent Guidelines | US EPA. (n.d.). U.S. Environmental Protection Agency.
• Policy and Guidance for Polychlorinated Biphenyls | US EPA. (n.d.). U.S. Environmental Protection Agency.
• 40 CFR Part 761 -- Polychlorinated Biphenyls (PCBs) Manufacturing, Processing, Distribution in Commerce, and Use Prohibitions - eCFR. (n.d.).
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Mastering the Safe Handling of 4-Cyanophenyl Acetate: A Guide to Personal Protective Equipment and Disposal

For Immediate Use by Laboratory Professionals

As a Senior Application Scientist, I understand that meticulous attention to safety protocols is the bedrock of innovative and successful research. This guide provides essential, actionable information for the safe handling and disposal of 4-Cyanophenyl acetate (CAS 13031-41-9)[1][2][3][4], a compound utilized in organic synthesis. Our goal is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your work and the safety of your laboratory environment. This document moves beyond a simple checklist, delving into the rationale behind each recommendation to foster a deeply ingrained culture of safety.

Understanding the Hazards: Why PPE is Non-Negotiable

• Harmful if swallowed (Acute Toxicity, Oral)

• Causes skin irritation (Skin Corrosion/Irritation)

• Causes serious eye irritation (Serious Eye Damage/Eye Irritation)

• Harmful if inhaled (Acute Toxicity, Inhalation)

• May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure)

Given these potential hazards, direct contact or inhalation of 4-Cyanophenyl acetate must be rigorously avoided. Personal Protective Equipment (PPE) serves as your primary barrier against these risks. The Occupational Safety and Health Administration (OSHA) mandates in standard 29 CFR 1910.132 that employers must provide appropriate PPE wherever chemical hazards are present, and ensure its proper use and maintenance[5][6][7][8].

Your Shield Against Exposure: A Detailed PPE Protocol

The selection of appropriate PPE is a critical step in your risk mitigation strategy. The following table outlines the minimum required PPE for handling 4-Cyanophenyl acetate, grounded in established safety principles.

PPE Component	Specification	Rationale and Best Practices
Hand Protection	Nitrile gloves (minimum 5-mil thickness)	Nitrile offers good resistance to a range of chemicals, including many acids, bases, and organic solvents commonly used in synthesis[9]. It is particularly effective for splash protection against aromatic nitriles and esters. Always inspect gloves for any signs of degradation, punctures, or tears before use. For prolonged contact, consider double-gloving.
Eye and Face Protection	Chemical splash goggles with side shields	Protects the eyes from splashes of liquids or airborne powder. Goggles provide a more complete seal around the eyes than safety glasses.
Face shield (in addition to goggles)	A face shield should be worn when there is a significant risk of splashing, such as when transferring large quantities of the substance or solutions.
Body Protection	Chemical-resistant lab coat or gown	Provides a barrier to protect your skin and personal clothing from accidental spills and contamination.
Respiratory Protection	NIOSH-approved N95 or higher-rated particulate respirator	Since 4-Cyanophenyl acetate is a crystalline solid that can become airborne, a particulate respirator is necessary to prevent inhalation and subsequent respiratory irritation[10][11]. The choice of respirator should be based on a thorough risk assessment of the specific procedure.

The Causality Behind Our Choices: A Deeper Dive

• Nitrile Gloves: The chemical structure of nitrile rubber provides a robust barrier against a variety of organic compounds. While no glove material offers universal protection, nitrile provides a good balance of chemical resistance and dexterity for handling compounds like 4-Cyanophenyl acetate[9][12][13]. It is crucial to note that nitrile gloves offer splash protection and should be changed immediately upon contamination[14].

• Particulate Respirator: Crystalline solids, especially fine powders, can be easily aerosolized during handling, posing a significant inhalation hazard. An N95 respirator is designed to filter out at least 95% of airborne particles, providing effective protection against the inhalation of 4-Cyanophenyl acetate dust[10][11].

Operational Blueprint: Step-by-Step Safety Procedures

Adherence to a systematic workflow is paramount to minimizing exposure risks. The following protocols for donning and doffing PPE are designed to prevent cross-contamination.

Donning PPE: A Deliberate Sequence

Figure 1: Workflow for Donning Personal Protective Equipment.

• Inspect Your Gear: Before starting, visually inspect all PPE for any defects such as cracks, tears, or holes.

• Lab Coat/Gown: Put on your lab coat or gown, ensuring it is fully fastened.

• Respirator: If your risk assessment requires a respirator, perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on your chemical splash goggles. If a face shield is required, place it over the goggles.

• Gloves: Don your nitrile gloves, ensuring the cuffs of the gloves go over the sleeves of your lab coat.

Doffing PPE: The Art of Safe Removal

The removal of PPE is a critical step where cross-contamination can easily occur. Follow this sequence to minimize risk.

Figure 2: Workflow for Doffing Personal Protective Equipment.

• Gloves: Remove your gloves by peeling them off from the cuff, turning them inside out as you remove them. Dispose of them in the appropriate hazardous waste container.

• Goggles/Face Shield: Remove your eye and face protection from the back of your head to avoid touching the potentially contaminated front surface.

• Lab Coat/Gown: Remove your lab coat by rolling it down your arms and turning it inside out.

• Respirator: Remove your respirator without touching the front.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

End-of-Lifecycle Management: Disposal of 4-Cyanophenyl Acetate and Contaminated Materials

Proper disposal is a critical component of laboratory safety and environmental responsibility. Due to the cyanophenyl group, waste containing this compound requires special handling.

Disposal Protocol

• Segregation: All waste contaminated with 4-Cyanophenyl acetate, including gloves, disposable lab coats, and any absorbent materials from spills, must be collected in a dedicated, clearly labeled hazardous waste container.

• Chemical Inactivation (for bulk quantities): For larger quantities of 4-Cyanophenyl acetate, chemical treatment via alkaline hydrolysis is recommended prior to disposal. This process will break down the ester linkage.

  • Procedure: In a well-ventilated fume hood and while wearing appropriate PPE, slowly add the 4-Cyanophenyl acetate waste to a solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH). The reaction will hydrolyze the ester to 4-cyanophenol and the corresponding acetate salt. The resulting solution should then be neutralized.

• Final Disposal: The neutralized chemical waste and all contaminated solid waste must be disposed of through your institution's hazardous waste management program. Do not pour any waste containing 4-Cyanophenyl acetate down the drain.

This proactive approach to safety, grounded in a thorough understanding of the materials you work with, is the hallmark of a responsible and effective scientist. By integrating these protocols into your daily laboratory practice, you contribute to a safer research environment for yourself and your colleagues.

References

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• Pocket Guide to Chemical Hazards Introduction. (n.d.). NIOSH. Restored CDC. Retrieved from [Link]

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• NIOSH Pocket Guide to Chemical Hazards. (1990). U.S. Department of Health and Human Services. Retrieved from [Link]

• Understanding the NIOSH Pocket Guide to Chemical Hazards. (n.d.). CPWR. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005 Revised). (n.d.). National Safety Council Shop. Retrieved from [Link]

• 423 Subpart I—Personal Protective Equipment. (1999, March 23). Retrieved from [Link]

• Personal Protective Equipment Subpart I 29 CFR 1910.132. (n.d.). OSHA. Retrieved from [Link]

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